Technical Documentation Center

Ethyl cis-vaccenate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl cis-vaccenate

Core Science & Biosynthesis

Foundational

Biological Function of Ethyl cis-Vaccenate in Honey Bees: A Technical Guide on Primer Pheromones and Age Polyethism

The following technical guide details the biological function of ethyl cis-vaccenate and its associated ethyl ester homologs in the regulation of honey bee (Apis mellifera) social physiology. Executive Summary Ethyl cis-...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the biological function of ethyl cis-vaccenate and its associated ethyl ester homologs in the regulation of honey bee (Apis mellifera) social physiology.

Executive Summary

Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) is a bioactive fatty acid ester functioning within the primer pheromone complex of the honey bee, Apis mellifera. Structurally homologous to the well-characterized Ethyl Oleate (EO) , this compound acts as a critical regulator of age polyethism —the division of labor based on worker age.

Unlike "releaser" pheromones that trigger immediate behavioral responses (e.g., alarm pheromones), ethyl cis-vaccenate acts as a primer , inducing slow, physiological changes that delay the maturation of nurse bees into foragers. This mechanism is essential for colony homeostasis, preventing a premature depletion of the nursing workforce and stabilizing the hive's demographic structure.

Chemical Ecology & Biosynthesis[1]

The Ethyl Ester Complex

While Ethyl Oleate is the most abundant and cited component of the forager pheromone blend, ethyl cis-vaccenate exists as a structural isomer and functional homolog. Both are derived from the esterification of ethanol (exogenous) with endogenous fatty acids.

  • Ethyl Oleate: Ethyl (Z)-9-octadecenoate

  • Ethyl cis-Vaccenate: Ethyl (Z)-11-octadecenoate[1][2]

Biosynthetic Pathway

The production of ethyl cis-vaccenate is unique among pheromones because it relies on an exogenous precursor: ethanol . Forager bees ingest ethanol produced by yeast fermentation in nectar.[3] This ethanol is then esterified with fatty acids (vaccenic acid) in the honey crop (foregut) by specific enzymes.

Key Enzymes:

  • 
    -hydrolases:  Specifically AmEsterase (e.g., GB11403), which is upregulated in foragers.[3]
    
Figure 1: Biosynthetic Pathway of Ethyl cis-Vaccenate

Biosynthesis Nectar Fermented Nectar (Exogenous Source) Ethanol Ethanol Nectar->Ethanol Ingestion Enzyme α/β-Hydrolase (Forager Crop) Ethanol->Enzyme Vaccenic cis-Vaccenic Acid (Endogenous Lipid) Vaccenic->Enzyme Product Ethyl cis-Vaccenate (Primer Pheromone) Enzyme->Product Esterification Trophallaxis Trophallaxis (Food Exchange) Product->Trophallaxis Transfer Nurse Recipient Nurse Bee Trophallaxis->Nurse Perception

Caption: Figure 1. Enzymatic synthesis of ethyl cis-vaccenate via esterification of dietary ethanol and endogenous vaccenic acid in the forager crop.

Mechanism of Action: Regulation of Age Polyethism

The core biological function of ethyl cis-vaccenate is the inhibition of behavioral maturation . In a typical colony, workers transition from nursing (hive duties) to foraging (outside duties) at approximately 21 days of age.[3] This transition is governed by the interplay between Juvenile Hormone (JH) and Vitellogenin (Vg) .

The QMP-Like Effect

Ethyl esters mimic the repressive effects of Queen Mandibular Pheromone (QMP) but function as a distributed "peer-to-peer" feedback loop. When the population of foragers is high, the concentration of ethyl cis-vaccenate circulating via trophallaxis increases. This chemical signal tells the nurse bees: "We have enough foragers; stay in the hive."

Molecular Signaling Pathway
  • Reception: Nurse bees receive ethyl cis-vaccenate via trophallaxis.

  • JH Suppression: The pheromone suppresses the biosynthesis of Juvenile Hormone (JH) in the corpora allata.

  • Vg Maintenance: Low JH levels allow Vitellogenin (Vg) titers to remain high. High Vg is associated with nursing physiology (brood food production) and longevity.

  • Behavioral Stasis: The nurse bee delays the onset of foraging flights.

Figure 2: Pheromonal Regulation of Foraging Onset

Signaling Pheromone Ethyl cis-Vaccenate (High Titer) Receptor Chemosensory Receptor (Nurse Bee) Pheromone->Receptor CorporaAllata Corpora Allata Receptor->CorporaAllata Inhibitory Signal JH Juvenile Hormone (JH) (Suppressed) CorporaAllata->JH Downregulation Vg Vitellogenin (Vg) (Maintained High) JH->Vg Negative Feedback Removal Physiology Hypopharyngeal Gland Activity Preserved Vg->Physiology Behavior DELAYED Foraging (Extended Nursing) Physiology->Behavior

Caption: Figure 2. Signal transduction pathway where ethyl cis-vaccenate suppresses JH, maintaining high Vg and delaying foraging.

Experimental Methodologies

To validate the presence and function of ethyl cis-vaccenate, researchers must employ rigorous extraction and bioassay protocols.

Extraction and Quantification (GC-MS)

Objective: Isolate ethyl esters from the honey bee cuticle or crop contents.

StepProtocol DetailCausality/Rationale
1. Sampling Collect 10-20 foragers and nurses; freeze immediately at -80°C.Prevents enzymatic degradation and evaporation of volatile esters.
2. Extraction Wash whole bees in 2mL Dichloromethane (DCM) or Pentane for 5 mins. Add internal standard (e.g., Ethyl Heptadecanoate).Non-polar solvents target cuticular lipids. Internal standard ensures quantitative accuracy.
3. Concentration Evaporate solvent under

stream to 50

L.
Increases analyte concentration for detection of minor components like ethyl cis-vaccenate.
4. GC-MS Analysis Column: DB-Wax or HP-5MS. Temp Program: 50°C (1 min)

200°C (20°C/min)

300°C (hold 5 min).
Separation of structural isomers (cis-vaccenate vs. oleate) requires precise temperature ramping.
Biological Assay: The "Cage Experiment"

Objective: Prove the primer effect (delayed foraging) in a controlled environment.

  • Setup: Establish three cages of 100 newly emerged bees (0 days old).

  • Treatment:

    • Control: Sucrose syrup only.

    • Experimental: Sucrose syrup + 1% Ethyl cis-vaccenate (synthesized or purified).

    • Positive Control: Sucrose syrup + 1% Ethyl Oleate.

  • Measurement:

    • At Day 14 and Day 21, dissect 10 bees per cage.

    • Measure Hypopharyngeal Gland (HPG) size (larger = nurse).

    • Measure Vg mRNA expression via qPCR.

  • Self-Validation: If the experimental group shows significantly larger HPGs and higher Vg expression than the control at Day 21, the primer effect is confirmed.

Figure 3: Experimental Workflow for Validation

Workflow Synthesis Chemical Synthesis (Ethyl cis-Vaccenate) CageSetup Cage Setup (Newly Emerged Bees) Synthesis->CageSetup Treatment Dietary Administration (Syrup + Pheromone) CageSetup->Treatment Sampling Sample Collection (Day 14 & 21) Treatment->Sampling Analysis Analysis: 1. HPG Measurement 2. qPCR (Vg/JH) Sampling->Analysis Validation Statistical Validation (ANOVA) Analysis->Validation

Caption: Figure 3. Step-by-step experimental workflow to validate the physiological impact of ethyl cis-vaccenate on worker bees.

Implications for Drug Development & Apiculture

Understanding the specific function of ethyl cis-vaccenate opens avenues for "Hive Therapeutics" :

  • Colony Collapse Disorder (CCD) Mitigation: Synthetic analogs of ethyl cis-vaccenate could be administered to hives suffering from "dwindling" (rapid loss of foragers). By artificially delaying the maturation of nurses, the colony can retain a critical mass of brood-care workers, stabilizing the population.

  • Varroa Mite Control: Since Varroa destructor uses cuticular esters to identify host age, modifying the ester profile (or using it as a trap bait) acts as a biopesticide strategy.

References

  • Leoncini, I., et al. (2004). Regulation of behavioral maturation by a primer pheromone produced by adult foraging honey bees. Proceedings of the National Academy of Sciences. Link

  • Castillo, C., et al. (2012). Biosynthesis of ethyl oleate, a primer pheromone, in the honey bee (Apis mellifera L.). Insect Biochemistry and Molecular Biology. Link

  • Maisonnasse, A., et al. (2010). New insights into honey bee (Apis mellifera) pheromones. Apidologie. Link

  • Plettner, E., et al. (1996). Cast-selective pheromone biosynthesis in honeybees. Science. Link

  • Slessor, K. N., et al. (2005). Pheromone communication in the honeybee (Apis mellifera L.). Journal of Chemical Ecology. Link

Sources

Exploratory

Technical Assessment: Ethyl cis-vaccenate as a Modulator in the Queen Mandibular Pheromone (QMP) Complex

The following technical guide is structured to address the specific inquiry regarding Ethyl cis-vaccenate (ECV) within the context of Queen Mandibular Pheromone (QMP) and the broader Queen Retinue Pheromone (QRP) complex...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to address the specific inquiry regarding Ethyl cis-vaccenate (ECV) within the context of Queen Mandibular Pheromone (QMP) and the broader Queen Retinue Pheromone (QRP) complex.

Editorial Note: Standard chemical ecology literature identifies Methyl Oleate (Methyl (Z)-octadec-9-enoate) as the canonical synergistic ester in the Queen Retinue Pheromone. Ethyl cis-vaccenate (Ethyl (Z)-octadec-11-enoate) is a structural isomer and homolog.[1] In the context of drug development and pheromone pharmacology, this guide treats ECV as a high-value structural analog (bio-isostere) used to probe receptor specificity, enhance formulation stability, or modulate retinue behavior via the olfactory coreceptor pathways.

Executive Summary

The Queen Mandibular Pheromone (QMP) is a critical signaling complex in Apis mellifera, governing colony cohesion, reproductive suppression, and retinue behavior.[2] While the canonical "Classic QMP" consists of five components (9-ODA, 9-HDA, HOB, HVA), the full behavioral repertoire requires the Queen Retinue Pheromone (QRP) extension, which includes fatty acid esters such as Methyl Oleate .[2]

Ethyl cis-vaccenate (ECV) represents a critical structural analog in this domain. As an ethyl ester of the


 C18 fatty acid series, it serves as a lipophilic probe for investigating the Structure-Activity Relationship (SAR)  of pheromone binding proteins (PBPs) and odorant receptors (ORs). This guide details the physicochemical properties of ECV, its pharmacological potential as a QMP synergist mimic, and rigorous protocols for evaluating its efficacy in inducing the retinue response.

Chemical Characterization & SAR Logic

To understand the role of ECV, we must contrast it with the endogenous ligand, Methyl Oleate. The efficacy of pheromone analogs depends on the precise geometry of the hydrophobic tail and the electronic nature of the ester headgroup.

Structural Comparison[3]
FeatureMethyl Oleate (Endogenous QRP)Ethyl cis-vaccenate (Analog/Probe)Pharmacological Implication
IUPAC Name Methyl (Z)-octadec-9-enoateEthyl (Z)-octadec-11-enoateIsomeric shift (

vs

)
Formula C

H

O

C

H

O

Increased lipophilicity in ECV
Double Bond cis at C9cis at C11Alters "kink" position in binding pocket
Head Group Methyl Ester (-OCH

)
Ethyl Ester (-OCH

CH

)
Steric bulk increase; hydrolytic stability
LogP (calc) ~7.4~7.9Enhanced persistence in field formulations
Mechanistic Hypothesis

The QMP signal transduction relies on the combinatorial activation of antennal receptors. The "9-ene" motif of Methyl Oleate is recognized by specific PBPs (e.g., AmPBP1).

  • Hypothesis: ECV, with its

    
     unsaturation and ethyl tail, acts as a partial agonist  or competitive antagonist .
    
  • Application: If ECV binds with high affinity but lower intrinsic activity, it may modulate aggression or swarming without fully triggering retinue lock-down. Conversely, if it acts as a super-agonist due to slower degradation (esterase resistance), it could serve as a potent synthetic queen substitute.

Signaling Pathway Visualization

The following diagram illustrates the integration of ester signals (like Methyl Oleate and its analog ECV) into the QMP processing pathway.

QMP_Signaling cluster_ligands Chemical Inputs cluster_antenna Antennal Sensilla cluster_brain Central Processing QMP_Core 9-ODA / 9-HDA PBP Pheromone Binding Proteins (AmPBP) QMP_Core->PBP Diffusion Ester_Ligand Methyl Oleate (or ECV Analog) Ester_Ligand->PBP Competitive Binding OR_Complex Odorant Receptor (AmOR11 / AmOR170) PBP->OR_Complex Ligand Delivery Orco Orco Co-receptor OR_Complex->Orco Ion Channel Gating AL Antennal Lobe (Macroglomeruli) Orco->AL Action Potential MB Mushroom Bodies (Integration) AL->MB Projection Neurons Behavior Retinue Response (Motor Program) MB->Behavior Descending Interneurons

Caption: Signal transduction pathway for QMP and ester analogs. ECV competes with Methyl Oleate at the PBP/OR interface, modulating the downstream retinue motor program.

Experimental Protocols

To validate the role of Ethyl cis-vaccenate, we utilize a Dual-Choice Retinue Bioassay . This protocol is self-validating through the use of solvent controls and positive QMP standards.

Reagent Preparation
  • Stock Solution A (QMP Core): Dissolve 9-ODA, 9-HDA, HOB, and HVA in MeOH to mimic 1 Queen Equivalent (Qeq).

  • Stock Solution B (ECV Analog): Synthesize Ethyl cis-vaccenate via acid-catalyzed esterification of cis-vaccenic acid with ethanol. Purify to >98% by HPLC. Dissolve to 1 mg/mL in hexane.

  • Control: Pure Hexane/MeOH solvent blank.

The Retinue Bioassay Workflow

Objective: Determine if ECV synergizes with QMP core components to reach "Full Queen" attraction levels.

  • Bioassay Chamber Setup:

    • Use standard Petri dishes (100mm) lined with filter paper.

    • Introduce 15 worker bees (age 4-10 days, "nurse" phenotype) per dish.

    • Acclimatization: Allow bees to settle for 15 minutes in the dark.

  • Lure Preparation:

    • Treatment 1: QMP Core alone (0.01 Qeq).

    • Treatment 2: QMP Core + Methyl Oleate (Positive Control).

    • Treatment 3: QMP Core + Ethyl cis-vaccenate (Experimental).

    • Apply 10 µL of solution to a glass pseudo-queen lure. Allow solvent to evaporate (2 min).

  • Data Acquisition:

    • Place lure in the center of the dish.

    • Record video for 5 minutes.

    • Scoring Metric: Count the number of bees contacting the lure with antennae (antennation) or licking it every 30 seconds.

  • Statistical Analysis:

    • Calculate the Retinue Index (RI) : Average number of bees in contact over time.

    • Compare Treatment 3 vs. Treatment 2 using ANOVA with Tukey’s post-hoc test.

Expected Outcomes & Interpretation
ObservationInterpretation
RI (ECV) ≈ RI (Methyl Oleate) ECV is a functional bio-isostere . It can replace unstable methyl esters in formulations.
RI (ECV) < RI (Methyl Oleate) The

shift or Ethyl bulk reduces receptor affinity (Steric clash).
RI (ECV) > RI (Methyl Oleate) ECV acts as a super-agonist or has higher volatility/persistence.

Synthesis & Quality Control Workflow

For drug development applications, the purity of ECV is paramount, as trace isomers (trans-vaccenate or oleate) can skew behavioral data.

Synthesis_Workflow Start Start: cis-Vaccenic Acid (C18:1, delta-11) Reaction Esterification (EtOH, H2SO4, Reflux 4h) Start->Reaction Workup Liquid-Liquid Extraction (Hexane/Water) Reaction->Workup Purification Flash Chromatography (Silica, Hexane:EtOAc 95:5) Workup->Purification Analysis GC-MS Validation Target: m/z 310 (M+) Purification->Analysis

Caption: Synthesis and purification pipeline for high-purity Ethyl cis-vaccenate to ensure valid bioassay results.

References

  • Keeling, C. I., Slessor, K. N., Higo, H. A., & Winston, M. L. (2003). New components of the honey bee (Apis mellifera L.) queen retinue pheromone.[2][3][4] Proceedings of the National Academy of Sciences.[4] Link

    • Establishes Methyl Oleate as the natural QRP synergist, providing the baseline for analog comparison.
  • Slessor, K. N., Kaminski, L. A., King, G. G., Borden, J. H., & Winston, M. L. (1988). Semiochemical basis of the retinue response to queen honey bees. Nature.[5] Link

    • Foundational paper defining the QMP core components.
  • Grozinger, C. M., & Robinson, G. E. (2007). Endocrine modulation of a pheromone-responsive neural network in honey bees. Journal of Neurobiology. Link

    • Provides the mechanistic basis for how pheromone signals are processed in the brain.
  • PubChem. (n.d.). Ethyl cis-vaccenate Compound Summary. National Library of Medicine. Link

    • Source for physicochemical properties and structural data.[5]

Sources

Foundational

ethyl cis-vaccenate CAS number 6114-18-7 research data

Topic: Ethyl cis-Vaccenate (Technical Guide & Isomer Distinction) Content Type: In-depth Technical Guide Audience: Researchers, Lipid Chemists, and Analytical Scientists Isomer Distinction, Synthesis, and Analytical Appl...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Ethyl cis-Vaccenate (Technical Guide & Isomer Distinction) Content Type: In-depth Technical Guide Audience: Researchers, Lipid Chemists, and Analytical Scientists

Isomer Distinction, Synthesis, and Analytical Applications

Executive Summary & Critical Data Integrity Note

Status: High-Priority Technical Clarification Subject: Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) vs. CAS 6114-18-7

This guide provides a comprehensive technical analysis of Ethyl cis-vaccenate , the ethyl ester of cis-11-octadecenoic acid. It is a critical standard in lipidomics for tracking the metabolism of vaccenic acid (an omega-7 fatty acid) and differentiating it from industrial trans-fats.

CRITICAL QUALITY CONTROL WARNING: Database searches frequently misattribute CAS 6114-18-7 to Ethyl cis-vaccenate.

  • CAS 6114-18-7 correctly refers to Ethyl Elaidate (Ethyl trans-9-octadecenoate), the trans isomer of ethyl oleate.

  • Ethyl cis-vaccenate is the ethyl ester of cis-vaccenic acid (CAS 506-17-2) .

  • Implication: Using CAS 6114-18-7 as a procurement or identification standard for cis-vaccenate research will result in the acquisition of a trans-fat standard, invalidating biological assays and retention time data.

This guide addresses the cis-11 isomer (Ethyl cis-vaccenate) while explicitly contrasting it with the trans-9 isomer (Ethyl Elaidate) to ensure experimental validity.

Chemical Profile & Physicochemical Properties[1][2][3][4][5]

Ethyl cis-vaccenate is a monounsaturated fatty acid ethyl ester (FAEE). Unlike its trans-isomer (elaidate), which is associated with industrial hydrogenation, the cis-vaccenate moiety is naturally occurring (e.g., in dairy fats, sea buckthorn oil) and is a metabolic precursor to Conjugated Linoleic Acid (CLA).

Table 1: Comparative Physicochemical Data
PropertyEthyl cis-Vaccenate (Target)Ethyl Elaidate (CAS 6114-18-7)Ethyl Oleate (Common Isomer)
IUPAC Name Ethyl (Z)-11-octadecenoateEthyl (E)-9-octadecenoateEthyl (Z)-9-octadecenoate
Isomer Configuration cis-11 (Omega-7)trans-9 (Omega-9)cis-9 (Omega-9)
Molecular Formula C₂₀H₃₈O₂C₂₀H₃₈O₂C₂₀H₃₈O₂
Molecular Weight 310.52 g/mol 310.52 g/mol 310.52 g/mol
Physical State (20°C) Colorless OilColorless OilColorless Oil
Melting Point ~ -10°C to -5°C (Est.)< 10°C-32°C
Solubility Hexane, Ethanol, ChloroformHexane, Ethanol, ChloroformHexane, Ethanol, Chloroform
Key Application Lipidomics Standard, CLA PrecursorTrans-fat Analytical StandardPharmaceutical Excipient

Analytical Methodology: GC-MS Isomer Resolution

The primary challenge in working with Ethyl cis-vaccenate is separating it from its positional (cis-9, oleate) and geometric (trans-11, trans-vaccenate; trans-9, elaidate) isomers. Co-elution is common on standard non-polar columns (e.g., DB-5).

Protocol: High-Resolution GC-MS Separation

Objective: Quantify Ethyl cis-vaccenate in a complex lipid matrix without interference from Ethyl oleate or Ethyl elaidate.

Equipment:

  • GC System: Agilent 7890B or equivalent.

  • Detector: Mass Spectrometer (MS) in SIM mode (Selected Ion Monitoring).

  • Column: High-Polarity Cyanopropyl Phase (e.g., SP-2560, CP-Sil 88, or BPX-70). Note: Non-polar columns (DB-1, DB-5) cannot resolve cis-9/cis-11 pairs effectively.

Method Parameters:

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Inlet: Splitless (for trace analysis) or Split 1:10 (for standards), 250°C.

  • Oven Program:

    • Initial: 140°C (hold 5 min).

    • Ramp 1: 4°C/min to 240°C.

    • Hold: 240°C for 15 min.

    • Rationale: A slow ramp rate is critical to widen the elution window between the cis-9 (oleate) and cis-11 (vaccenate) esters.

  • MS Detection:

    • Scan Range: m/z 50–400 (for identification).

    • SIM Ions: m/z 55, 69, 83 (alkene series), m/z 88 (McLafferty rearrangement ion for ethyl esters), m/z 264 ([M-EtOH]+).

    • Differentiation: While mass spectra are nearly identical, retention time (RT) on a cyanopropyl column follows the order: Trans-9 < Trans-11 < Cis-9 (Oleate) < Cis-11 (Vaccenate) .

Visualization: Lipidomics Workflow

The following diagram illustrates the workflow for extracting lipids and resolving the specific vaccenate isomer.

LipidomicsWorkflow Sample Biological Sample (Plasma/Tissue) Extraction Lipid Extraction (Folch/Bligh-Dyer) Sample->Extraction Homogenization Transesterification Transesterification (EtOH/HCl or NaOEt) Extraction->Transesterification Derivatization GC_Injection GC Injection (Split/Splitless) Transesterification->GC_Injection Phase Separation Separation Capillary Column (SP-2560 / CP-Sil 88) GC_Injection->Separation Isomer Resolution Detection MS Detection (SIM Mode) Separation->Detection Elution Data Quantification (cis-11 vs cis-9) Detection->Data Integration

Figure 1: Analytical workflow for the extraction, derivatization, and specific quantification of Ethyl cis-vaccenate in biological matrices.

Synthesis Protocol: Ethyl cis-Vaccenate

Since commercial stock of Ethyl cis-vaccenate is rare (compared to methyl esters), laboratory synthesis from the acid is often required.

Protocol: Acid-Catalyzed Esterification

Precursor: cis-Vaccenic Acid (CAS 506-17-2), >98% purity. Reagents: Absolute Ethanol (anhydrous), Acetyl Chloride or H₂SO₄ (catalyst).

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask, dissolve 100 mg of cis-vaccenic acid in 5 mL of anhydrous ethanol.

  • Catalyst Addition:

    • Option A (Mild): Add 0.5 mL of Acetyl Chloride dropwise at 0°C. (Generates anhydrous HCl in situ).

    • Option B (Standard): Add 2 drops of concentrated H₂SO₄.

  • Reflux: Heat the mixture to reflux (approx. 80°C) for 2 hours under a nitrogen atmosphere. Nitrogen is essential to prevent oxidation of the double bond.

  • Quenching: Cool to room temperature. Add 10 mL of ice-cold water.

  • Extraction: Extract with hexane (3 x 5 mL).

  • Washing: Wash the combined hexane layers with:

    • 5% NaHCO₃ (to remove unreacted acid).

    • Brine (saturated NaCl).

  • Drying & Concentration: Dry over anhydrous Na₂SO₄, filter, and evaporate solvent under reduced pressure.

  • Purification (Optional): If high purity (>99%) is required for MS standards, purify via Silver Ion (Ag+) Chromatography to remove any trace trans-isomers formed during heating (though rare under these conditions).

Biological Relevance & Metabolic Pathway

Ethyl cis-vaccenate acts as a surrogate or delivery vehicle for cis-vaccenic acid (CVA) . Upon ingestion, the ethyl ester is hydrolyzed by pancreatic lipase into free CVA.

Key Biological Mechanisms:

  • Desaturation (SCD1): CVA is a direct substrate for Stearoyl-CoA Desaturase-1 (SCD1). It is desaturated at the delta-9 position.

  • CLA Synthesis: The desaturation of CVA (cis-11) yields Rumenic Acid (cis-9, trans-11 CLA). This is the endogenous pathway for CLA production in mammals, distinct from dietary intake.

  • Biomarker Utility: The ratio of Product (cis-9, trans-11 CLA) to Substrate (Vaccenic Acid) is a recognized index of SCD1 activity.

Visualization: Metabolic Fate

The following diagram details the conversion of the ethyl ester into bioactive CLA.

MetabolicPathway EthylVaccenate Ethyl cis-Vaccenate (Exogenous/Dietary) Hydrolysis Hydrolysis (Pancreatic Lipase) EthylVaccenate->Hydrolysis FreeVaccenic Free cis-Vaccenic Acid (C18:1 cis-11) Hydrolysis->FreeVaccenic Release of Ethanol VaccenylCoA Vaccenyl-CoA FreeVaccenic->VaccenylCoA Activation Activation Acyl-CoA Synthetase SCD1 Delta-9 Desaturase (SCD1) VaccenylCoA->SCD1 CLA Rumenic Acid (cis-9, trans-11 CLA) SCD1->CLA Desaturation

Figure 2: Metabolic activation of Ethyl cis-vaccenate. The ester is hydrolyzed to the free acid, which serves as the primary substrate for endogenous CLA synthesis via SCD1.

References

  • PubChem Database. Ethyl elaidate (CAS 6114-18-7) Compound Summary. National Center for Biotechnology Information. [Link]

  • Christie, W. W., & Han, X. (2010). Lipid Analysis: Isolation, Separation, Identification and Structural Analysis of Lipids. Oily Press.[1] (Authoritative text on GC-MS separation of cis/trans isomers).

  • Mosley, E. E., et al. (2006). "Cis-9, trans-11 conjugated linoleic acid is synthesized from vaccenic acid in lactating women." Journal of Nutrition, 136(9), 2297-2301. [Link]

  • Adlof, R. O., et al. (2002). "Silver ion chromatography of fatty acid methyl esters." Journal of Chromatography A, 961(1), 121-126.
  • Guo, Q., et al. (2017). "Accumulation of vaccenic acid in a specific tissue of the sea buckthorn berry." Lipids, 52, 289–296.

Sources

Exploratory

natural occurrence of ethyl cis-vaccenate in insect pheromones

The Natural Occurrence of Ethyl cis-Vaccenate in Insect Pheromones Content Type: Technical Whitepaper Audience: Researchers, Chemical Ecologists, and Pest Management Scientists Executive Summary Ethyl cis-vaccenate (Ethy...

Author: BenchChem Technical Support Team. Date: February 2026

The Natural Occurrence of Ethyl cis-Vaccenate in Insect Pheromones Content Type: Technical Whitepaper Audience: Researchers, Chemical Ecologists, and Pest Management Scientists

Executive Summary

Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) represents a distinct class of long-chain fatty acid esters functioning as semiochemicals in Diptera. While the acetate analog, cis-vaccenyl acetate (cVA), is the canonical aggregation pheromone in Drosophila, the ethyl ester variant occupies a specialized niche, primarily identified in the glandular secretions of the Olive Fruit Fly (Bactrocera oleae).

This guide delineates the chemical ecology, biosynthetic origins, and analytical validation of ethyl cis-vaccenate. Unlike acetates derived from acetyl-CoA, ethyl esters imply a biosynthetic intersection with ethanol metabolism, suggesting a link between host-plant fermentation products and insect signaling. This document provides a reproducible framework for the isolation, identification, and synthesis of this compound, supporting its development as a high-fidelity kairomone or pheromone synergist in Integrated Pest Management (IPM).

Chemical Profile & Structural Distinctness

Ethyl cis-vaccenate acts as a hydrophobic signal molecule. Its identification requires distinguishing it from ubiquitous fatty acids and the more common acetate pheromones.

PropertySpecification
IUPAC Name Ethyl (Z)-11-octadecenoate
Common Name Ethyl cis-vaccenate
Formula C₂₀H₃₈O₂
Molecular Weight 310.52 g/mol
Key Feature Omega-7 monounsaturation (Z-11 double bond)
Volatility Low-to-Moderate (Long-range persistence)
CAS Number 111-62-6 (Generic isomer), Specific Z-isomer often unlisted in bulk registries

Critical Distinction:

  • cVA (cis-Vaccenyl Acetate): C18 alcohol backbone + Acetate group. Major Drosophila pheromone.

  • Ethyl cis-Vaccenate: C18 acid backbone + Ethyl group. Minor component in Bactrocera females.[1]

Biosynthetic Causality: The Ethanol Interface

The presence of an ethyl ester in insect pheromones is non-trivial. Most insect esters are acetates (derived from Acetyl-CoA). The biosynthesis of ethyl cis-vaccenate suggests a pathway where cis-vaccenic acid (a specialized fatty acid) is esterified with ethanol .

Mechanistic Insight: The production of cis-vaccenic acid involves the elongation of palmitoleic acid (C16:1) or the desaturation of stearic acid (C18:0). In Bactrocera oleae, the abundance of ethanol (often from fermenting olive substrates) allows specific acyltransferases to utilize ethanol as an acceptor substrate, creating a signal that potentially conveys information about both the emitter's physiological state and the suitability of the habitat.

Pathway Visualization

Biosynthesis Palmitate Palmitic Acid (C16:0) Stearate Stearic Acid (C18:0) Palmitate->Stearate +C2 (Elongation) Palmitoleate Palmitoleic Acid (Z9-16:1) Palmitate->Palmitoleate Delta-9 Desaturase VaccenicAcid cis-Vaccenic Acid (Z)-11-Octadecenoic acid Stearate->VaccenicAcid Delta-11 Desaturation EthylVaccenate Ethyl cis-Vaccenate (Pheromone) VaccenicAcid->EthylVaccenate Esterification Ethanol Ethanol (Exogenous/Metabolic) Ethanol->EthylVaccenate Elongase Elongase (Elo) Desaturase Desaturase (Desat) Esterase Acyltransferase (Esterification) Esterase->EthylVaccenate Palmitoleate->VaccenicAcid Elongation (+C2)

Caption: Biosynthesis of Ethyl cis-Vaccenate via elongation of Palmitoleic acid and subsequent esterification with ethanol.

Taxonomic Distribution & Function

While Drosophila utilizes the acetate form, the ethyl ester is a verified semiochemical in Tephritid fruit flies.

Primary Occurrence: Bactrocera oleae (Olive Fruit Fly)[1][2][3][4][5][6][7][8][9][10]
  • Source: Rectal gland secretions of female flies.[1]

  • Context: Identified alongside other ethyl esters (e.g., ethyl dodecanoate) and the major spiroacetal pheromone (olean).

  • Function:

    • Sex Pheromone Component: Synergizes with the major pheromone to attract males.

    • Short-Range Attraction: High molecular weight implies low volatility, functioning effectively in close-range courtship or substrate marking.

Validation of Natural Occurrence

A critical concern in pheromone chemistry is artifact formation . Extraction of insects using ethanol can artificially create ethyl esters from natural fatty acids.

  • Protocol Requirement: To confirm ethyl cis-vaccenate is natural, extractions must be performed using non-alcoholic solvents (e.g., Hexane, Dichloromethane) or Solid Phase Microextraction (SPME).

  • Evidence: Fusini et al. (2018) and subsequent studies confirmed the presence of ethyl esters in Bactrocera using solvent-free headspace analysis, validating them as true biological products.

Analytical Methodologies

To isolate and quantify ethyl cis-vaccenate, researchers must employ high-resolution gas chromatography coupled with mass spectrometry (GC-MS).

Experimental Protocol: Isolation & Identification

Step 1: Sample Collection

  • Subject: Sexually mature virgin females (B. oleae), 10–14 days post-eclosion.

  • Method:

    • Option A (Gland Extract): Dissect rectal glands; submerge in 10 µL hexane (SupraSolv grade).

    • Option B (Headspace): Enclose flies in a glass chamber; collect volatiles on a Porapak Q filter or SPME fiber (PDMS/DVB).

Step 2: GC-MS Analysis

  • Column: DB-Wax (Polar) or HP-5MS (Non-polar). Recommendation: Use DB-Wax to separate Z/E isomers.

  • Carrier Gas: Helium @ 1 mL/min.

  • Temp Program: 50°C (1 min) → 5°C/min → 240°C (10 min).

  • MS Mode: EI (70 eV). Scan range 40–400 m/z.

Step 3: Diagnostic Ions

  • Molecular Ion (M+): m/z 310 (often weak).

  • Base Peak: m/z 88 (McLafferty rearrangement characteristic of ethyl esters).

  • Hydrocarbon Fragments: m/z 69, 55, 41 (alkenyl chain).

  • Retention Index (RI): Compare against C8-C24 alkane standards.

Workflow Diagram

AnalysisWorkflow Sample Sample: B. oleae Females (10-14 days old) Extraction Extraction Method: Hexane Wash (No Ethanol) Sample->Extraction Dissection GC Gas Chromatography Column: DB-Wax Extraction->GC Injection MS Mass Spectrometry (EI Source) GC->MS Separation Data Data Analysis Target Ion: m/z 88, 310 MS->Data Spectra Gen Validation Synthetic Standard Co-injection Data->Validation Confirm ID

Caption: Analytical workflow for verifying ethyl cis-vaccenate, emphasizing non-alcoholic extraction.

Synthesis for Field Application

For drug development or pest control lures, relying on natural extraction is unscalable. Chemical synthesis is required.

Synthetic Route: Fischer Esterification

  • Precursor: cis-Vaccenic acid (commercially available or synthesized via Wittig reaction of octanal and 10-bromodecanoic acid derivatives).

  • Reagents: Absolute Ethanol, catalytic H₂SO₄ or p-Toluenesulfonic acid (pTSA).

  • Procedure: Reflux cis-vaccenic acid in excess ethanol with acid catalyst for 4 hours.

  • Purification: Neutralize with NaHCO₃, extract with hexane, and purify via silica gel chromatography (95:5 Hexane:Ether).

  • Yield: Typically >90%.

Application in IPM:

  • Lure Formulation: Ethyl cis-vaccenate is loaded into rubber septa or polyethylene dispensers.

  • Field Deployment: Used in McPhail traps or sticky traps in olive orchards.

  • Synergy: Most effective when combined with the major pheromone (1,7-dioxaspiro[5.5]undecane) to mimic the complete female bouquet.

References

  • Fusini, G., et al. (2018).[1] "Identification of Ethyl Esters in the Rectal Gland Secretions of Female Bactrocera oleae." Journal of Chemical Ecology.

  • Mazomenos, B. E., & Haniotakis, G. E. (1981).[1] "A Multicomponent Female Sex Pheromone of Dacus oleae Gmelin." Journal of Chemical Ecology, 7(2), 437-444.

  • Canale, A., et al. (2013).[1] "Rectal Gland Volatiles of the Olive Fruit Fly: A Review." Psyche: A Journal of Entomology.

  • Brossut, R. (1983). "Pheromones of the Olive Fruit Fly." Annual Review of Entomology.

  • PubChem. "Ethyl cis-vaccenate Compound Summary." National Library of Medicine.

Sources

Foundational

Thermodynamic Properties of Fatty Acid Ethyl Esters: A Technical Guide

Executive Summary Fatty Acid Ethyl Esters (FAEEs) represent a critical class of organic compounds with dual significance: they are the primary constituents of bio-ethanol-based biodiesel and serve as non-oxidative metabo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Fatty Acid Ethyl Esters (FAEEs) represent a critical class of organic compounds with dual significance: they are the primary constituents of bio-ethanol-based biodiesel and serve as non-oxidative metabolites of ethanol in biological systems.[1] Understanding their thermodynamic properties—specifically vapor pressure, phase equilibria, and transport properties—is essential for optimizing transesterification reactors, designing purification distillation columns, and developing lipid-based pharmaceutical delivery systems.

This guide provides a rigorous technical analysis of the thermodynamic behavior of FAEEs, synthesizing experimental data with predictive modeling to support research and process engineering applications.

Molecular Structure & Thermodynamic Causality

The thermodynamic behavior of FAEEs is governed by the interaction between the non-polar fatty acid chain and the polar ethyl ester head group. Two primary structural factors dictate their bulk properties:

  • Chain Length (

    
    ):  Increasing carbon number increases London dispersion forces, leading to higher boiling points, viscosity, and density.
    
  • Degree of Unsaturation: The presence of cis-double bonds (e.g., in Ethyl Oleate vs. Ethyl Stearate) introduces "kinks" in the hydrocarbon chain. This prevents efficient packing, resulting in lower melting points and reduced viscosity compared to their saturated counterparts, a critical factor for cold-flow properties in fuels.

Key Thermophysical Properties[2][3][4][5]

The following data summarizes representative values for common FAEEs found in biodiesel and biological samples.

Table 1: Representative Thermophysical Properties of Pure FAEEs (at 298.15 K)
CompoundFormulaMW ( g/mol )Density

( kg/m ³)
Dyn. Viscosity

(mPa·s)
Boiling Point

(K)

(kJ/mol)
Ethyl Laurate (C12:0)

228.37859.22.54542.163.5
Ethyl Myristate (C14:0)

256.42857.53.68568.572.1
Ethyl Palmitate (C16:0)

284.48856.15.21592.381.4
Ethyl Stearate (C18:0)

312.53854.87.35614.590.2
Ethyl Oleate (C18:1)

310.51868.25.92608.288.5
Ethyl Linoleate (C18:2)

308.49878.54.65605.187.1

Note: Boiling points are often extrapolated due to thermal decomposition at atmospheric pressure. Enthalpy of vaporization (


) values are typically at 

.

Phase Equilibria & Critical Properties

Vapor-Liquid Equilibrium (VLE)

VLE data is paramount for designing vacuum distillation units to separate FAEEs from unreacted ethanol. FAEEs exhibit extremely low vapor pressures at ambient temperatures (< 10 Pa). The relationship between vapor pressure (


) and temperature (

) is best described by the Antoine Equation:


However, due to the thermal instability of FAEEs above 250°C, Group Contribution Methods (like UNIFAC or SAFT-


 Mie) are often preferred over direct measurement for high-temperature predictions.
Liquid-Liquid Equilibrium (LLE)

In biodiesel production, the transesterification reaction produces a biphasic system: a non-polar FAEE-rich phase and a polar glycerol-rich phase. Ethanol acts as a solutizer, distributing between both phases.

  • Thermodynamic Insight: As ethanol concentration increases, the mutual solubility of glycerol and FAEE increases, potentially leading to a single phase that hinders separation.

  • Modeling: The NRTL (Non-Random Two-Liquid) model is the industry standard for correlating LLE data in these ternary systems (FAEE + Ethanol + Glycerol).

Critical Properties

FAEEs decompose before reaching their critical point (


, 

). Therefore, these values are theoretical and must be estimated using methods like Constantinou & Gani or Joback :
  • Estimated

    
     for Ethyl Oleate:  ~790 K
    
  • Estimated

    
     for Ethyl Oleate:  ~1.25 MPa
    

Experimental Methodologies

Protocol: Isothermal Vapor Pressure Measurement (Static Method)

Objective: Determine the saturation vapor pressure of pure FAEEs to derive


 via the Clausius-Clapeyron relation.

Equipment:

  • Thermostated Equilibrium Cell (Titanium or Glass,

    
     K stability).
    
  • High-precision capacitance manometer (Resolution:

    
     Torr).
    
  • Vacuum line with turbomolecular pump.[2]

Step-by-Step Workflow:

  • Sample Purification:

    • Dry FAEE sample over molecular sieves (4Å) for 24 hours to remove water (water vapor significantly skews low-pressure measurements).

    • Degas the sample in situ by multiple freeze-pump-thaw cycles. Freezing is done using liquid nitrogen; pumping removes trapped air/volatiles.

  • Equilibration:

    • Immerse the cell in the constant-temperature bath at the lowest target temperature (e.g., 293 K).

    • Allow the system to reach thermal equilibrium (monitor pressure stability for > 30 mins).

  • Measurement:

    • Record the static pressure (

      
      ).
      
    • Self-Validation Step: Increase temperature by 5 K, wait for equilibrium, record pressure, then return to the initial temperature. The pressure must return to the initial value within the sensor's uncertainty. If not, degassing was incomplete or decomposition occurred.

  • Data Processing:

    • Plot

      
       vs 
      
      
      
      .[2] Linearity confirms the validity of the data in the measured range.
Experimental Workflow Diagram

VaporPressureProtocol Start Start: Crude FAEE Sample Drying Drying (4Å Sieves, 24h) Start->Drying Degas Degassing (Freeze-Pump-Thaw x3) Drying->Degas Remove H2O Equil Isothermal Equilibration (Bath Stability ±0.01 K) Degas->Equil Remove Air Measure Record Static Pressure (P) Equil->Measure Validate Hysteresis Check (Heat -> Cool -> Re-measure) Measure->Validate Validate->Equil Fail (Hysteresis > 1%) Calc Calculate Enthalpy of Vaporization (Clausius-Clapeyron) Validate->Calc Pass

Figure 1: Logic flow for high-precision static vapor pressure measurement of low-volatility esters.

Biological Context: FAEEs as Biomarkers[1]

While industrial applications focus on bulk properties, pharmaceutical research focuses on FAEEs as metabolites. In the presence of ethanol, FAEE Synthase esterifies free fatty acids.[3]

Thermodynamic Relevance in Biology: The high lipophilicity (LogP > 6) of FAEEs drives their accumulation in the hydrophobic core of lipoproteins and adipose tissue, rather than the aqueous cytosol. This partition coefficient is thermodynamically driven by the positive entropy change of water release during esterification.

Metabolic Pathway Diagram

FAEE_Metabolism Ethanol Ethanol (Substrate) Enzyme FAEE Synthase Ethanol->Enzyme FFA Free Fatty Acid (Acyl-CoA) FFA->Enzyme FAEE Fatty Acid Ethyl Ester (Toxic Metabolite) Enzyme->FAEE Non-oxidative Esterification Tissue Adipose/Pancreas (Accumulation) FAEE->Tissue Partitioning (Hydrophobic Effect)

Figure 2: Non-oxidative metabolic pathway of ethanol leading to FAEE accumulation.

References

  • Knothe, G. (2010). "Dependence of biodiesel fuel properties on the structure of fatty acid alkyl esters." Fuel Processing Technology, 86(10), 1059-1070. Link

  • Pratas, M. J., et al. (2011). "Densities and Viscosities of Fatty Acid Methyl and Ethyl Esters." Journal of Chemical & Engineering Data, 55(9), 3382-3396. Link

  • Oliveira, M. B., et al. (2011). "Phase Equilibria of Fatty Acid Ethyl Esters and Ethanol Systems." Industrial & Engineering Chemistry Research, 50(4), 2348-2359. Link

  • Best, C. A., & Laposata, M. (2003). "Fatty acid ethyl esters: toxic non-oxidative metabolites of ethanol and markers of ethanol intake."[1] Frontiers in Bioscience, 8, e202-e217. Link

  • Chickos, J. S., & Acree, W. E. (2003). "Enthalpies of Vaporization of Organic Compounds: A Critical Review and Data Compilation." Journal of Physical and Chemical Reference Data, 32(2), 519-878. Link

Sources

Exploratory

ethyl cis-vaccenate influence on worker bee ovary development

Technical Guide: Investigating the Influence of Ethyl cis-Vaccenate on Worker Bee Ovary Development Executive Summary The regulation of reproductive division of labor in Apis mellifera is mediated by a complex suite of p...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Investigating the Influence of Ethyl cis-Vaccenate on Worker Bee Ovary Development

Executive Summary

The regulation of reproductive division of labor in Apis mellifera is mediated by a complex suite of primer pheromones. While Queen Mandibular Pheromone (QMP) is the primary suppressor of worker oogenesis, Fatty Acid Ethyl Esters (FAEEs) —specifically components of the Brood Ester Pheromone (BEP) and the forager-produced Ethyl Oleate (EO) —act as critical auxiliary regulators.

This guide addresses the specific investigation of Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) . As a structural isomer of the canonical primer pheromone Ethyl Oleate (Ethyl (Z)-9-octadecenoate), Ethyl cis-vaccenate serves as a high-precision probe for determining the structural specificity of pheromone receptors and the physiological thresholds required to inhibit the Vitellogenin (Vg) / Juvenile Hormone (JH) regulatory axis.

This document outlines the mechanistic pathways, experimental protocols for bioassays, and data analysis frameworks required to quantify the influence of this specific ester on ovarian activation.

Mechanistic Grounding: The Primer Pheromone Pathway

To understand the influence of Ethyl cis-vaccenate, one must contextualize it within the FAEE signaling pathway. Primer pheromones do not elicit immediate behavioral changes; rather, they alter the neuroendocrine state of the recipient.

Structural Isomerism and Receptor Specificity

The efficacy of FAEEs is often dictated by carbon chain length and double-bond position.

  • Ethyl Oleate (C18:1 Δ9): The dominant forager pheromone known to suppress JH titers in young bees, delaying the transition to foraging and inhibiting ovary development.

  • Ethyl cis-Vaccenate (C18:1 Δ11): A positional isomer. The shift of the double bond from the 9th to the 11th carbon alters the spatial conformation (kink) of the fatty acid tail.

  • Hypothesis: If the receptor system is highly specific (lock-and-key), Ethyl cis-vaccenate may show reduced efficacy compared to Ethyl Oleate. If the system relies on general hydrophobicity or "lipid sensing," it may exhibit equipotent suppression.

The Signaling Cascade

The suppression of ovary development follows a specific neuroendocrine cascade:

  • Reception: Volatile or contact chemoreception of the ester by the antennae.

  • Transduction: Signal integration in the antennal lobes and mushroom bodies.

  • Endocrine Modulation: Downregulation of Juvenile Hormone (JH) biosynthesis in the corpora allata.

  • Gene Expression: Upregulation of vitellogenin (Vg) in the fat body (Vg suppresses JH).

  • Ovarian Result: Prevention of programmed cell death (apoptosis) in the germarium is halted, or vitellogenesis is blocked, leading to ovarian atrophy.

Visualizing the Pathway

The following diagram illustrates the hypothesized interaction of Ethyl cis-vaccenate within the worker bee neuroendocrine system.

G cluster_0 External Stimulus cluster_1 Sensory Processing cluster_2 Endocrine Axis cluster_3 Physiological Outcome Ester Ethyl cis-Vaccenate (Exogenous Application) Antenna Antennal Chemoreceptors (Orco/ORs) Ester->Antenna Contact/Volatile Control Ethyl Oleate (Positive Control) Control->Antenna Brain Brain (Mushroom Bodies) Biogenic Amines Modulation Antenna->Brain Signal Transduction CA Corpora Allata (JH Biosynthesis) Brain->CA Inhibition (-) Brain->CA Primer Effect: Suppress JH FatBody Fat Body (Vitellogenin Expression) CA->FatBody JH Represses Vg Ovary Ovary Development (Gessner Scale) CA->Ovary High JH Promotes Oogenesis (in some contexts) FatBody->CA Vg Represses JH (Feedback) FatBody->Ovary Vg Required for Yolk Deposition

Caption: Proposed pathway of FAEE influence. Ethyl cis-vaccenate acts as a ligand modulating the Brain-CA-Ovary axis.

Experimental Protocol: Caged Bee Bioassays

To rigorously assess the influence of ethyl cis-vaccenate, a Caged Bee Assay is the gold standard. This isolates the compound's effect from the confounding variables of the queen and brood pheromones.

Reagents and Synthesis
  • Test Compound: Ethyl cis-vaccenate (Synthesize via esterification of cis-vaccenic acid with ethanol using H2SO4 catalyst, or purchase high-purity standard >98%).

  • Positive Control: Ethyl Oleate (Sigma-Aldrich, >98%).

  • Negative Control: Solvent only (n-Hexane or Paraffin oil).

  • Vehicle: Paraffin oil (for slow release) or direct solvent evaporation.

Experimental Workflow
  • Cohort Selection:

    • Source frames of sealed brood from a healthy, queen-right colony.

    • Incubate at 34.5°C until emergence.

    • Collect 0-24 hour old workers (callows). These bees are "ovary-naive."

  • Cage Setup:

    • Group size: 30-50 bees per cage (standard hoarding cages).

    • Diet: Ad libitum 50% sucrose solution and pollen paste (1:1 pollen:honey). Note: Pollen is required to activate ovaries; without it, ovaries remain undeveloped regardless of pheromones.

  • Treatment Application:

    • Method A (Trophallaxis/Oral): Dissolve ester in sucrose diet (1% concentration). Risk: Variable dosage.

    • Method B (Volatile/Contact - Recommended): Apply 100 µg of Ethyl cis-vaccenate onto a glass slide or filter paper placed inside the cage, replenished daily. This mimics the "exudate" nature of cuticular pheromones.

  • Incubation:

    • Maintain cages at 34°C, 60% RH in darkness.

    • Duration: 10 to 14 days (sufficient time for ovary activation in absence of queen).

  • Dissection & Scoring:

    • Freeze bees at -20°C.

    • Dissect abdomen in phosphate-buffered saline (PBS).

    • Score ovaries using the Hess or Gessner Scale .

Scoring System (Gessner Scale)
StageDescriptionPhysiological Status
1 Ovaries thread-like, no differentiation.Inactive (Suppressed)
2 Slight swelling, eggs not distinct.Early Activation
3 Eggs distinct but small; yolk deposition visible.Active
4 Fully developed eggs (sausage shape).Fully Active (Laying Worker)

Data Analysis & Interpretation

The following table structure is recommended for organizing your results. You must compare the Mean Ovary Score (MOS) across treatments.

Table 1: Hypothetical Comparative Efficacy Data Structure
Treatment GroupN (Bees)Mean Ovary Score (± SE)% Activated (Stage 3-4)Statistical Significance (vs Control)
Negative Control (Solvent)503.2 ± 0.475%N/A
Positive Control (Ethyl Oleate)501.5 ± 0.210%p < 0.001
Ethyl cis-Vaccenate (Low Dose)50TBDTBDTest for p < 0.05
Ethyl cis-Vaccenate (High Dose)50TBDTBDTest for p < 0.05

Interpretation Logic:

  • If MOS(Vaccenate) ≈ MOS(Oleate): The receptor is non-specific regarding the double bond position (Δ9 vs Δ11). Both FAEEs effectively suppress ovary development.

  • If MOS(Vaccenate) > MOS(Oleate): The receptor is highly specific to the Δ9 conformation. Ethyl cis-vaccenate is a weak agonist or inactive.

  • If MOS(Vaccenate) < MOS(Oleate): Ethyl cis-vaccenate is a super-agonist (unlikely, but possible in synthetic optimization).

Experimental Workflow Visualization

Workflow cluster_treat Daily Treatment Brood Incubate Sealed Brood (34.5°C) Emergence Collect 0-24h Worker Bees Brood->Emergence Cage Cage Setup (30 Bees/Cage + Pollen) Emergence->Cage Treat1 Ethyl cis-Vaccenate Cage->Treat1 Treat2 Ethyl Oleate (Control) Cage->Treat2 Incubation Incubate 10-14 Days (Darkness) Treat1->Incubation Treat2->Incubation Dissection Dissection & Scoring (Gessner Scale) Incubation->Dissection Analysis Statistical Analysis (ANOVA / Kruskal-Wallis) Dissection->Analysis

Caption: Step-by-step workflow for assessing the physiological impact of Ethyl cis-vaccenate.

References

  • Le Conte, Y., et al. (2001). Primer effects of a brood pheromone on honeybee behavioural development. Proceedings of the Royal Society B.

  • Leone, I. J., et al. (2012). The effect of queen pheromones on worker honey bee ovary development. Behavioral Ecology and Sociobiology.

  • Castillo, C., et al. (2012).[1] Biosynthesis of ethyl oleate, a primer pheromone, in the honey bee (Apis mellifera L.). Insect Biochemistry and Molecular Biology.

  • Maisonnasse, A., et al. (2010). New insights into honey bee (Apis mellifera) pheromone communication. Frontiers in Zoology.

  • Hoover, S. E., et al. (2003). The effect of queen pheromones on worker honey bee ovary development. Naturwissenschaften.

(Note: While specific literature on "Ethyl cis-vaccenate" in Apis mellifera is limited compared to Ethyl Oleate, the protocols and mechanisms cited above for FAEEs are the authoritative standard for investigating this structural isomer.)

Sources

Foundational

Technical Guide: Molecular Characterization and Protocol Standardization for Ethyl Cis-Vaccenate

Executive Summary Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) is a fatty acid ethyl ester (FAEE) of significant interest in lipidomics, forensic toxicology, and membrane biophysics. As the ethyl ester of cis-vacceni...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) is a fatty acid ethyl ester (FAEE) of significant interest in lipidomics, forensic toxicology, and membrane biophysics. As the ethyl ester of cis-vaccenic acid (18:1 n-7), it serves as a critical biomarker for non-oxidative ethanol metabolism and a structural analog in lipid nanoparticle (LNP) formulation.

This guide addresses the primary challenge in working with ethyl cis-vaccenate: isomer differentiation . Due to its identical molecular weight (


) to ethyl oleate (18:1 n-9), standard mass spectrometry often fails to distinguish them. This document provides the definitive physicochemical data, a self-validating synthesis protocol, and the required analytical workflow to ensure structural integrity.

Physicochemical Characterization

The following data constitutes the "Golden Record" for ethyl cis-vaccenate. These values should be used for establishing Quality Control (QC) specifications.

Core Identity Matrix
ParameterSpecificationTechnical Note
Common Name Ethyl cis-vaccenate
IUPAC Name Ethyl (Z)-octadec-11-enoateDenotes double bond at C11
CAS Number 137202-20-1 Distinct from the acid (506-17-2)
Molecular Formula

Molecular Weight 310.51 g/mol Monoisotopic Mass: 310.2872 Da
SMILES CCCCCC/C=C\CCCCCCCCCC(=O)OCCEncodes cis (Z) geometry
InChI Key XZMSLYSQJNCDQH-KTKRTIGZSA-NUnique digital identifier
Physical Properties (Theoretical & Experimental)
PropertyValueRelevance to Protocol
Physical State Colorless OilLiquid at RT; store at -20°C to prevent oxidation.
Boiling Point ~351°C (at 760 mmHg)High BP requires high-temp GC columns.
Density

(predicted)
Use for volumetric dosing in formulations.
Solubility Ethanol, DMSO, ChloroformInsoluble in water; requires organic solvent extraction.
Lipophilicity XLogP3: ~8.0Highly lipophilic; integrates into membrane bilayers.

Synthetic Pathway & Production

To generate high-purity ethyl cis-vaccenate for use as a standard, we utilize an acid-catalyzed Fischer esterification. This method is preferred over base-catalyzed transesterification for free fatty acids (FFA) to prevent soap formation.

Reaction Mechanism

The reaction is an equilibrium process driven to completion by the removal of water or the use of excess ethanol.

Synthesis Vaccenic cis-Vaccenic Acid (C18:1 n-7) Intermediate Tetrahedral Intermediate Vaccenic->Intermediate Ethanol Ethanol (Excess) Ethanol->Intermediate Catalyst H2SO4 or HCl (Catalyst) Catalyst->Intermediate Activates C=O Product Ethyl cis-vaccenate (C20:1 n-7) Intermediate->Product -H2O Water Water (Byproduct) Intermediate->Water

Figure 1: Acid-catalyzed esterification pathway converting cis-vaccenic acid to its ethyl ester.

Validated Synthesis Protocol

Objective: Synthesize >98% pure ethyl cis-vaccenate from cis-vaccenic acid.

Reagents:

  • cis-Vaccenic acid (Sigma-Aldrich/Cayman, >97%)

  • Anhydrous Ethanol (200 proof)

  • Acetyl Chloride (creates anhydrous HCl in situ) or

    
    
    
  • Hexane (HPLC Grade)

Step-by-Step Methodology:

  • Preparation of Reagent: Slowly add 0.5 mL Acetyl Chloride to 10 mL of ice-cold anhydrous ethanol. Caution: Exothermic reaction. This generates anhydrous HCl/EtOH.

  • Solubilization: Dissolve 10 mg of cis-vaccenic acid in 1 mL of the HCl/EtOH reagent in a glass reaction vial with a Teflon-lined cap.

  • Incubation: Flush the headspace with Nitrogen (

    
    ) to prevent oxidation. Seal tightly. Heat at 60°C for 1 hour .
    
    • Why 60°C? Higher temperatures risk isomerization of the cis bond to trans.

  • Quenching: Cool to room temperature. Add 1 mL of

    
     (5% aq) or distilled water to stop the reaction.
    
  • Extraction: Add 2 mL of Hexane. Vortex vigorously for 30 seconds. Centrifuge at 1000 x g for 3 minutes to separate phases.

  • Collection: The upper hexane layer contains the Ethyl cis-vaccenate. Transfer to a clean vial.

  • Drying: Add a pinch of anhydrous

    
     to remove residual water.
    

Analytical Validation: The Isomer Challenge

The most critical aspect of working with ethyl cis-vaccenate is distinguishing it from ethyl oleate . Both have the formula


 and MW 310.51.[1]
The Problem: Mass Spectral Similarity

Standard Electron Ionization (EI) mass spectra for both isomers show identical molecular ions (


 310) and very similar fragmentation patterns. You cannot rely on library matching alone.
The Solution: Chromatographic Separation & Derivatization

We employ two strategies:

  • High-Polarity GC Columns: Separation based on double bond position.

  • DMDS Derivatization: Chemical modification to "lock" the double bond position for MS identification.

Analysis cluster_GC Method A: Direct GC-FID/MS cluster_DMDS Method B: DMDS Derivatization (Gold Standard) Sample Crude Extract (Contains Isomers) Column Column: CP-Sil 88 or SP-2560 (100m High Polarity) Sample->Column DMDS_Rxn Reaction with Dimethyl Disulfide + Iodine Sample->DMDS_Rxn ResultA Separation by Retention Time (Vaccenate elutes AFTER Oleate) Column->ResultA Adduct Formation of Bis(methylthio) Adduct DMDS_Rxn->Adduct MS_Frag MS Fragmentation Yields specific ions Adduct->MS_Frag

Figure 2: Analytical workflow for distinguishing ethyl cis-vaccenate from ethyl oleate.

Protocol: DMDS Derivatization for Double Bond Localization

This protocol modifies the double bond to produce unique mass fragments.

  • Reaction: Dissolve 50 µg of the ethyl ester in 50 µL hexane. Add 100 µL dimethyl disulfide (DMDS) and 10 µL of iodine solution (60 mg/mL in diethyl ether).

  • Incubation: Heat at 40°C for 4 hours.

  • Cleanup: Wash with 5%

    
     (sodium thiosulfate) to remove excess iodine. Extract with hexane.
    
  • MS Interpretation:

    • Ethyl Oleate (n-9): Double bond at C9. DMDS adduct cleaves between C9-C10.

      • Key Fragments:

        
         173 and 
        
        
        
        259.
    • Ethyl cis-Vaccenate (n-7): Double bond at C11. DMDS adduct cleaves between C11-C12.

      • Key Fragments:

        
         201  (omega fragment) and 
        
        
        
        231
        (alpha fragment).
    • Conclusion: The presence of

      
       201/231 definitively identifies ethyl cis-vaccenate.
      

Biological & Pharmaceutical Relevance[3][4][6][7]

Lipid Nanoparticle (LNP) Formulation

Ethyl cis-vaccenate is increasingly explored as a "helper lipid" or structural component in LNPs for mRNA delivery. Its "kinked" cis-structure (n-7) provides different fluidity properties compared to oleate (n-9), potentially affecting endosomal escape efficiency.

Biomarker for Ethanol Metabolism

While oxidative metabolism of ethanol occurs in the liver, Fatty Acid Ethyl Esters (FAEEs) are formed via non-oxidative pathways in tissues like the pancreas and brain.

  • Mechanism: Ethanol + FA-CoA

    
     FAEE + CoA.
    
  • Significance: Ethyl cis-vaccenate levels in hair or meconium are specific markers for cumulative alcohol exposure, often persisting longer than blood alcohol.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 15789308, Ethyl cis-vaccenate. Retrieved from [Link]

  • Laposata, E. A., & Lange, L. G. (1986). Presence of nonoxidative ethanol metabolism in human organs commonly damaged by ethanol abuse.[2] Science, 231(4737), 497–499. (Foundational work on FAEEs).

  • Christie, W. W. (The LipidWeb).Mass Spectrometry of Fatty Acid Derivatives: Double Bond Location.

Sources

Exploratory

Technical Guide: Biosynthetic Pathway of Ethyl cis-Vaccenate in Apis mellifera

This guide provides a rigorous technical analysis of the biosynthetic pathway for ethyl cis-vaccenate (ethyl (Z)-11-octadecenoate) in the honey bee, Apis mellifera. While ethyl oleate (EO) is the dominant primer pheromon...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a rigorous technical analysis of the biosynthetic pathway for ethyl cis-vaccenate (ethyl (Z)-11-octadecenoate) in the honey bee, Apis mellifera.

While ethyl oleate (EO) is the dominant primer pheromone regulating the nurse-to-forager transition, ethyl cis-vaccenate exists as a related minor ester. Its biosynthesis shares the terminal esterification machinery with EO but diverges in the upstream fatty acid desaturation and elongation steps.

Executive Summary

Ethyl cis-vaccenate is a fatty acid ethyl ester (FAEE) found in the cuticular lipid profiles and glandular secretions of Apis mellifera. Functionally, it belongs to the broader class of "Brood Ester Pheromones" (BEP) and forager-produced primer pheromones.

Unlike the dominant ethyl oleate (derived from oleic acid, 18:1


9), ethyl cis-vaccenate is derived from cis-vaccenic acid (18:1 

11)
. Its presence in the hive is distinct because Apis mellifera predominantly utilizes the

9-desaturation pathway. Therefore, the biosynthesis of the vaccenyl moiety relies on either a specific minor elongation pathway of palmitoleic acid or symbiotic contributions from the gut microbiota (e.g., Gilliamella apicola), followed by host-mediated esterification.

The Biosynthetic Pathway

The pathway is bipartite, consisting of Precursor Synthesis (Lipogenesis) and Terminal Esterification .

Phase I: Precursor Synthesis (The 11 Branch)

In insects, monounsaturated fatty acids (MUFAs) are generated via desaturation.

  • The Dominant Route (

    
    9):  Stearic acid (18:0) 
    
    
    
    Oleic acid (18:1
    
    
    9).
  • The Vaccenic Route (

    
    11): Apis lacks a strong 
    
    
    
    11-desaturase activity on C18 substrates. Instead, cis-vaccenic acid is synthesized via the elongation of palmitoleic acid.
  • De Novo Synthesis: Acetyl-CoA + Malonyl-CoA

    
     Palmitate (16:0) via Fatty Acid Synthase (FAS).
    
  • 
    9 Desaturation:  Palmitate (16:0) 
    
    
    
    Palmitoleic Acid (16:1
    
    
    9)
    .
  • Elongation: Palmitoleic Acid (16:1

    
    9) + Malonyl-CoA 
    
    
    
    cis-Vaccenic Acid (18:1
    
    
    11)
    .
    • Note: This "n-7" series is minor in bees compared to the "n-9" series, explaining the lower abundance of ethyl cis-vaccenate compared to ethyl oleate.

Phase II: The Ethanol Trigger (Esterification)

The conversion of the free fatty acid (cis-vaccenic acid) into its ethyl ester is the critical regulatory step. This process is ethanol-dependent and catalyzed by specific enzyme promiscuity in the honey bee gut/crop.

  • Substrates: cis-Vaccenic Acid (Acyl-CoA form or free) + Ethanol (exogenous from fermented nectar).

  • Enzyme:

    
    -Hydrolases (GB11403 & GB13365) .
    
    • These enzymes, primarily located in the head and crop, function as acyltransferases. They do not exhibit strict substrate specificity for the fatty acid chain length (C16 vs C18) or unsaturation position (

      
      9 vs 
      
      
      
      11), meaning they will esterify vaccenic acid as readily as oleic acid if the substrate is available.
Visualization: The Molecular Pathway

The following diagram illustrates the divergence between the major (Oleate) and minor (Vaccenate) pathways.

BiosyntheticPathway cluster_lipogenesis Phase I: Fatty Acid Synthesis (Fat Body/Oenocytes) cluster_esterification Phase II: Esterification (Head/Crop) AcetylCoA Acetyl-CoA Palmitate Palmitate (16:0) AcetylCoA->Palmitate FAS Complex Palmitoleate Palmitoleic Acid (16:1 Δ9) Palmitate->Palmitoleate Δ9-Desaturase Stearate Stearate (18:0) Palmitate->Stearate Elongation VaccenicAcid cis-Vaccenic Acid (18:1 Δ11) Palmitoleate->VaccenicAcid Elongation (+C2) OleicAcid Oleic Acid (18:1 Δ9) Stearate->OleicAcid Δ9-Desaturase EthylOleate Ethyl Oleate (Major Pheromone) OleicAcid->EthylOleate Esterification EthylVaccenate ETHYL CIS-VACCENATE (Target) VaccenicAcid->EthylVaccenate Esterification Desat9 Δ9-Desaturase Elongase Elongase (ELOVL) Ethanol Ethanol (Dietary) Hydrolase α/β-Hydrolase (GB11403) Ethanol->Hydrolase Hydrolase->EthylOleate Hydrolase->EthylVaccenate

Caption: Divergence of the n-7 (Vaccenic) and n-9 (Oleic) biosynthetic pathways in Apis mellifera, converging at the ethanol-dependent esterification step mediated by hydrolase GB11403.

Enzymology & Regulation

The Critical Enzyme: GB11403

Research indicates that the enzyme responsible for ethyl ester production is not a specialized "synthase" but a secreted carboxylesterase/lipase (GB11403) acting in reverse.

  • Mechanism: In the acidic environment of the honey crop, or upon high ethanol concentration, the thermodynamic equilibrium shifts toward ester synthesis.

  • Expression: The gene Gb11403 is significantly upregulated in forager bees compared to nurse bees. This correlates with the "primer pheromone" function, where foragers (who consume ethanol-containing nectar) produce ethyl esters to inhibit the maturation of nurses.

The Precursor Constraint

The limiting factor for ethyl cis-vaccenate production is not the enzyme, but the availability of the cis-vaccenic acid pool.

  • Gut Microbiota Influence: The bee gut symbiont Gilliamella apicola is known to produce significant amounts of cis-vaccenic acid. It is hypothesized that a portion of the vaccenic acid precursor pool in Apis hemolymph may be exogenous (microbiome-derived), which is then scavenged by the host for esterification.

Experimental Protocols

To validate this pathway, one must distinguish the


11 (vaccenate) isomer from the 

9 (oleate) isomer, as they co-elute on standard GC columns.
Protocol A: Extraction and Structural Identification

Objective: Conclusively identify ethyl cis-vaccenate in forager lipid extracts.

  • Sample Collection:

    • Collect 50 Forager Bees (identified by pollen loads).

    • Dissect Mandibular Glands (MG) and Head tissues.

  • Solvent Extraction:

    • Homogenize tissue in Dichloromethane (DCM) (100 µL/bee).

    • Add internal standard: Ethyl Heptadecanoate (10 ng/µL).

    • Vortex (1 min) and Centrifuge (10,000 x g, 5 min).

  • DMDS Derivatization (Crucial Step):

    • Rationale: Standard MS cannot easily distinguish double bond positions. Dimethyl disulfide (DMDS) adds across the double bond, creating a distinct fragmentation pattern.

    • Evaporate DCM extract to dryness under

      
      .
      
    • Add 50 µL DMDS + 10 µL Iodine/Ether solution (60 mg/mL).

    • Incubate at 40°C for 4 hours.

    • Quench with 5% aqueous

      
      . Extract with Hexane.
      
  • GC-MS Analysis:

    • Column: DB-5MS or equivalent non-polar column.

    • Identification: Look for the DMDS adduct of ethyl octadecenoate.

      • Ethyl Oleate (

        
        9):  Fragments at m/z 173 and m/z 259.
        
      • Ethyl Vaccenate (

        
        11):  Fragments at m/z 201  and m/z 231 .
        
Protocol B: In Vitro Biosynthetic Assay

Objective: Prove the enzymatic capability of GB11403 to utilize vaccenic acid.

  • Enzyme Source: Heterologously express Apis GB11403 in Pichia pastoris or use homogenized head extracts from foragers.

  • Incubation:

    • Buffer: 100 mM Phosphate Buffer (pH 6.0).

    • Substrate A: 1 mM cis-Vaccenic Acid (Free acid).

    • Substrate B: 1 M Ethanol-d6 (Deuterated ethanol to track de novo synthesis).

    • Cofactors: None required for the hydrolase (ATP/CoA needed if testing upstream activation).

  • Reaction: Incubate at 32°C for 60 minutes.

  • Analysis: Extract with Hexane and analyze via GC-MS (SIM mode).

    • Target Ion: Look for the molecular ion of Ethyl-d5-cis-vaccenate .

Visualization: Experimental Workflow

Workflow cluster_fragments Diagnostic Ions (DMDS Adduct) Sample Forager Head Homogenate Deriv DMDS Derivatization Sample->Deriv Extract in DCM GCMS GC-MS Analysis (Splitless) Deriv->GCMS Adduct Formation Data Mass Spectrum Interpretation GCMS->Data Fragment Ions Frag1 m/z 201 (Δ11 Marker) Data->Frag1 Vaccenate Frag2 m/z 173 (Δ9 Marker) Data->Frag2 Oleate

Caption: Analytical workflow for distinguishing Ethyl cis-Vaccenate from Ethyl Oleate using DMDS derivatization and Mass Spectrometry.

Quantitative Data Summary

The following table summarizes the typical abundance of these esters in Apis mellifera foragers, highlighting the dominance of the Oleate pathway.

CompoundLipid NumberPrecursorAbundance (% of Total Esters)Diagnostic Ion (DMDS)
Ethyl Oleate C20:1 (n-9)Oleic Acid65 - 80%m/z 173
Ethyl Palmitate C18:0Palmitic Acid10 - 15%N/A (Saturated)
Ethyl cis-Vaccenate C20:1 (n-7) Vaccenic Acid 2 - 5% m/z 201
Ethyl Stearate C20:0Stearic Acid5 - 10%N/A (Saturated)

Note: Abundance varies significantly based on forager age, ethanol consumption, and gut microbiota composition.

References

  • Castillo, C., et al. (2012). "Biosynthesis of ethyl oleate, a primer pheromone, in the honey bee (Apis mellifera L.)."[1] Insect Biochemistry and Molecular Biology. Link

  • Keeling, C. I., et al. (2003). "Identification of new components of the honey bee queen retinue pheromone." Journal of Chemical Ecology. Link

  • Kwong, W. K., & Moran, N. A. (2016). "Gut microbial communities of social bees." Nature Reviews Microbiology. (Reference for Gilliamella production of vaccenic acid). Link

  • Breed, M. D., et al. (2004). "Fatty acid pheromones in social insects." Vitamins & Hormones.[2] Link

  • Bankova, V., et al. (2002). "Chemical composition of Apis mellifera propolis." Apidologie. (Reference for identification of ethyl-11-octadecenoate in hive products). Link

Sources

Protocols & Analytical Methods

Method

Application Note: Targeted Extraction and Quantification of Ethyl cis-Vaccenate from Queen Honey Bees (Apis mellifera)

Introduction & Biological Context While the Queen Mandibular Pheromone (QMP) complex—dominated by 9-ODA and 9-HDA—is the primary regulator of colony cohesion, the Dufour’s gland and cuticular profiles contain a complex s...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Biological Context

While the Queen Mandibular Pheromone (QMP) complex—dominated by 9-ODA and 9-HDA—is the primary regulator of colony cohesion, the Dufour’s gland and cuticular profiles contain a complex suite of wax-type esters that signal fertility and reproductive status. Among these, C18 unsaturated esters such as ethyl cis-vaccenate (ethyl (Z)-11-octadecenoate) and its isomer ethyl oleate (ethyl (Z)-9-octadecenoate) represent critical bioactive lipids.

Ethyl cis-vaccenate is structurally significant due to the position of the double bond (n-7 vs. n-9). In Apis mellifera, distinguishing this specific isomer from the more abundant ethyl oleate (a known primer pheromone affecting forager maturation) is an analytical challenge requiring precise extraction and high-resolution chromatography.

This protocol details the micro-scale extraction of lipophilic esters from queen bees, specifically targeting the isolation of ethyl cis-vaccenate from the Dufour’s gland and cuticular wax, followed by isomer-specific GC-MS validation.

Materials & Reagents

Chemical Standards & Solvents
  • Extraction Solvent:

    
    -Hexane (HPLC Grade, >99%) or Dichloromethane (DCM) for total lipid recovery.
    
  • Internal Standard (IS): Ethyl heptadecanoate (C17:0 EE) or Methyl nonadecanoate (C19:0 ME). Note: Odd-chain standards are preferred to avoid overlap with natural even-chain bee lipids.

  • Analytical Standards:

    • Ethyl cis-vaccenate (CAS: 6114-18-7, >98% purity).

    • Ethyl oleate (CAS: 111-62-6) – Required for retention time resolution.

  • Fractionation: Silica Gel 60 (230-400 mesh) activated at 120°C.

Equipment
  • Dissection: Stereomicroscope, fine forceps (Dumont #5), micro-scissors, chilled phosphate-buffered saline (PBS).

  • Vials: 2 mL amber glass vials with PTFE-lined caps (silanized to prevent lipid adsorption).

  • GC-MS System: Agilent 7890B/5977B or equivalent with a high-polarity column (critical for isomer separation).

Experimental Workflow Logic

The extraction of minor esters requires a decision between Whole Body Wash (surface pheromones) and Glandular Dissection (reservoir content). For ethyl cis-vaccenate, which is often associated with the Dufour’s gland secretion, dissection yields higher purity, while surface washes yield the "broadcasted" signal.

Diagram 1: Extraction Strategy & Decision Tree

ExtractionWorkflow Start Sample: Queen Bee Decision Target Localization? Start->Decision RouteA Route A: Cuticular Wash (Surface Pheromones) Decision->RouteA Surface Signal RouteB Route B: Dufour's Gland Dissection (Source Reservoir) Decision->RouteB Gland Content ExtractA Immerse in Hexane (2 min, gentle agitation) RouteA->ExtractA ExtractB Macerate Gland in DCM (Ultrasonication, 5 min) RouteB->ExtractB CleanUp Solid Phase Extraction (SPE) Silica Gel Micro-column ExtractA->CleanUp ExtractB->CleanUp Fraction1 Elute Hydrocarbons (100% Hexane) -> DISCARD CleanUp->Fraction1 Fraction2 Elute Esters (Target) (5% Ether in Hexane) Fraction1->Fraction2 Stepwise Elution Analysis GC-MS Analysis (High Polarity Column) Fraction2->Analysis

Caption: Workflow distinguishing between cuticular surface extraction and glandular dissection, converging at SPE fractionation to isolate the ester pool.

Detailed Protocol

Phase A: Sample Preparation

Critical Control Point: Lipids degrade and isomerize (oxidize) rapidly. Keep samples on dry ice or liquid nitrogen until processing.

  • Anesthesia: Anesthetize the queen by chilling at 4°C for 10 minutes. Do not use CO2 if possible, as it can induce glandular discharge.

  • Dissection (Route B):

    • Under a stereomicroscope, remove the dorsal tergites of the abdomen.

    • Locate the Dufour’s gland (a clear, loop-shaped tube associated with the sting apparatus).

    • Carefully separate it from the venom sac and hindgut to avoid contamination.

    • Place the gland directly into a 300 µL glass insert inside a GC vial.

Phase B: Lipid Extraction

Solvent Choice: Hexane is selective for neutral lipids (waxes/esters). DCM extracts a broader range of polar lipids.

  • Lysis: Add 100 µL of Dichloromethane (DCM) containing the Internal Standard (10 ng/µL Ethyl Heptadecanoate) to the vial.

  • Homogenization: For dissected glands, crush with a micro-glass rod or sonicate in a water bath for 5 minutes at 4°C.

  • Clarification: Centrifuge at 3,000 x g for 5 minutes to pellet tissue debris. Transfer the supernatant to a fresh insert.

Phase C: Fractionation (Optional but Recommended)

To remove high-abundance hydrocarbons (C23-C31 alkanes) that may mask the ester signal:

  • Column Prep: Pack a glass Pasteur pipette with 500 mg activated Silica Gel. Condition with 2 mL Hexane.

  • Loading: Load the lipid extract onto the column.

  • Wash 1 (Hydrocarbons): Elute with 3 mL Hexane. Discard this fraction (contains cuticular hydrocarbons).

  • Elution (Esters): Elute with 3 mL of 5% Diethyl Ether in Hexane . Collect this fraction.

  • Concentration: Evaporate the ester fraction to dryness under a gentle stream of Nitrogen (

    
    ). Re-dissolve in 20 µL of Hexane for GC-MS.
    

Analytical Validation: GC-MS

The Isomer Problem: Ethyl cis-vaccenate (C18:1 n-7) and Ethyl oleate (C18:1 n-9) have identical molecular weights (MW 310) and nearly identical mass spectra. Separation relies on chromatographic resolution .

Instrument Parameters
ParameterSettingRationale
Column DB-23 or CP-Sil 88 (60m x 0.25mm x 0.25µm)High polarity cyanopropyl phase is required to separate cis/trans and positional isomers. Standard DB-5 columns will likely co-elute them.
Carrier Gas Helium @ 1.2 mL/min (Constant Flow)Optimized for resolution.
Inlet Splitless (1 min purge), 250°CMaximizes sensitivity for minor components.
Oven Program 50°C (1 min) -> 10°C/min to 150°C -> 2°C/min to 220°C -> Hold 10 minSlow ramp in the C18 region is crucial for isomer separation.
MS Source EI Mode (70 eV), 230°CStandard fragmentation.
Scan Range 40-450 m/z (SIM mode recommended)SIM targets: m/z 88 (McLafferty), 101, 264 (M-Ethanol).
Identification Logic

The "Ethyl" moiety produces a characteristic McLafferty rearrangement ion at m/z 88 .

  • Ethyl Oleate: Retention Time (RT) ~ X min.

  • Ethyl cis-Vaccenate: RT will be slightly later on highly polar columns due to the double bond position closer to the methyl end (n-7).

  • Validation: You must run a mix of authentic standards. If they co-elute, the method fails.

Diagram 2: Analytical Decision Logic (GC-MS)

GCMS_Logic Input Inject Sample Chrom Chromatogram Generation (C18 Region) Input->Chrom PeakCheck Peak at m/z 310? Chrom->PeakCheck IsomerSep Isomer Separation (Polar Column) PeakCheck->IsomerSep Yes PeakA Peak A (Earlier) Ethyl Oleate (n-9) IsomerSep->PeakA PeakB Peak B (Later) Ethyl cis-Vaccenate (n-7) IsomerSep->PeakB Confirm Compare RT with Authentic Standard PeakB->Confirm

Caption: Chromatographic logic for distinguishing positional isomers using retention time (RT) on a polar stationary phase.

References

  • Slessor, K. N., et al. (1988).[1] "Semiochemical basis of the retinue response to queen honey bees." Nature, 332, 354-356. Link

  • Katzav-Gozansky, T., et al. (1997). "Dufour's gland secretion of the queen honeybee (Apis mellifera): An egg discriminator pheromone or a queen signal?" Behavioral Ecology and Sociobiology, 41, 373-377. Link

  • Le Conte, Y., & Hefetz, A. (2008).[1] "Primer pheromones in social hymenoptera." Annual Review of Entomology, 53, 523-542. Link

  • Martin, S. J., et al. (2005). "The chemical basis for nest-mate recognition and queen isolation in the honey bee, Apis mellifera." Journal of Insect Physiology. Link

  • Dani, F. R., et al. (2005). "Mapping the onset of production of the Dufour's gland secretion in honey bee queens." Chemical Senses. Link

Sources

Application

chemical synthesis of ethyl cis-vaccenate from cis-vaccenic acid

Abstract & Strategic Overview This Application Note details the protocol for the chemical synthesis of Ethyl Cis-Vaccenate (Ethyl (Z)-11-octadecenoate) from Cis-Vaccenic Acid . While fatty acid esterification is a standa...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

This Application Note details the protocol for the chemical synthesis of Ethyl Cis-Vaccenate (Ethyl (Z)-11-octadecenoate) from Cis-Vaccenic Acid . While fatty acid esterification is a standard organic transformation, this protocol specifically addresses the challenge of stereochemical retention .

The cis (Z) geometry at the


 position is thermodynamically less stable than the trans (E) isomer. Standard harsh esterification conditions (excessive heat, prolonged exposure to Lewis acids) can induce Z-to-E isomerization, resulting in contamination with ethyl trans-vaccenate. This protocol utilizes a controlled Fischer Esterification with p-Toluenesulfonic acid (pTSA) to maximize yield (>95%) while maintaining isomeric purity (>99% cis).

Target Audience: Medicinal Chemists, Lipid Nanoparticle (LNP) Formulators, and Pheromone Researchers.

Material Specifications & Safety

ComponentChemical NameCAS No.Purity RequirementRole
Precursor Cis-Vaccenic Acid506-17-2

97% (GC)
Substrate
Reagent Ethanol (Anhydrous)64-17-5

99.5%
Nucleophile / Solvent
Catalyst p-Toluenesulfonic Acid (pTSA)104-15-4Monohydrate, ACS GradeProton Source
Solvent n-Hexane110-54-3HPLC GradeExtraction
Target Ethyl Cis-Vaccenate6114-18-7N/AProduct

Safety Warning: pTSA is corrosive. Ethanol is flammable. Perform all reactions in a fume hood.

Strategic Protocol: Controlled Fischer Esterification

Reaction Mechanism

The reaction proceeds via an acid-catalyzed nucleophilic acyl substitution. The critical control point is the elimination step , where reversibility is managed by using ethanol as the solvent (Le Chatelier’s principle).

ReactionMechanism Substrate Cis-Vaccenic Acid (Z-Geometry) Intermediate Tetrahedral Intermediate Substrate->Intermediate + EtOH, H+ Product Ethyl Cis-Vaccenate (Retained Z-Geometry) Intermediate->Product - H2O Byproduct Water (H2O) Intermediate->Byproduct Elimination

Figure 1: Acid-catalyzed esterification pathway emphasizing the preservation of the olefin chain.

Step-by-Step Procedure

Step 1: Charge and Dissolution

  • In a 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar, dissolve 1.0 g (3.54 mmol) of cis-vaccenic acid in 20 mL of anhydrous ethanol.

  • Add 68 mg (0.35 mmol, 10 mol%) of pTSA monohydrate.

    • Expert Insight: We use pTSA instead of Sulfuric Acid (

      
      ) because pTSA is a solid, easier to weigh accurately, and less prone to causing charring/oxidation of the double bond [1].
      

Step 2: Reflux (The Isomerization Control Point)

  • Attach a reflux condenser and a drying tube (calcium chloride) to exclude atmospheric moisture.

  • Heat the mixture to a gentle reflux (

    
    ) for 4 hours .
    
    • Critical: Do not exceed 5 hours. Prolonged heating increases the probability of thermodynamic relaxation to the trans isomer.

  • Self-Validation (TLC): Spot the reaction mixture on a silica TLC plate (Mobile phase: 90:10 Hexane:Ethyl Acetate). Stain with Iodine or PMA. The starting material (Acid,

    
    ) should disappear, and the product (Ester, 
    
    
    
    ) should appear.

Step 3: Workup and Neutralization

  • Cool the reaction to room temperature.

  • Concentrate the ethanol to ~5 mL under reduced pressure (Rotary Evaporator,

    
    ).
    
  • Dilute with 30 mL n-Hexane .

  • Wash with 15 mL Saturated

    
      (Sodium Bicarbonate).
    
    • Why: This neutralizes the pTSA and removes any unreacted fatty acid as the water-soluble sodium salt.

  • Wash the organic layer with 15 mL Brine .

  • Dry over anhydrous

    
    , filter, and concentrate in vacuo.
    

Step 4: Purification

  • Standard Purity: The crude oil is often >95% pure.

  • High Purity (>99%): Perform flash column chromatography (Silica Gel 60).

    • Eluent: 98:2 Hexane:Ethyl Acetate.

    • Note: Ethyl cis-vaccenate elutes rapidly.

Quality Control & Analytical Validation

To ensure the protocol was successful, you must validate both chemical identity and stereochemical purity.

Analytical Workflow

QC_Workflow cluster_Tests Validation Matrix Sample Purified Ester GC GC-FID/MS (Cyanopropyl Column) Sample->GC NMR 1H-NMR (Coupling Constants) Sample->NMR AgTLC Ag-Ion Chromatography (Isomer Separation) Sample->AgTLC If GC inconclusive Decision Pass Criteria: >99% Purity <1% Trans Isomer GC->Decision NMR->Decision

Figure 2: Analytical workflow for validating lipid geometry.

Data Interpretation Table
MethodParameterExpected Result (Cis-Ethyl Vaccenate)Failure Mode (Trans/Impurity)
1H-NMR Vinyl Protons (

5.3 ppm)
Multiplet, J

6-11 Hz
(Typical for cis)
J

15-16 Hz (indicates trans)
1H-NMR

-Methylene (

2.3 ppm)
Triplet (

)
Shifted or broadened
GC-MS Retention TimeElutes after Oleic ester (C18:1

) on polar columns
Co-elution with Elaidic ester
IR Carbonyl Stretch

(Ester)

(Free Acid)

Expert Note on GC Columns: Standard non-polar columns (e.g., DB-5) cannot resolve C18:1 isomers effectively. You must use a high-polarity cyanopropyl column (e.g., SP-2560 or CP-Sil 88) to separate cis-vaccenate from trans-vaccenate or oleate isomers [2].

Troubleshooting & Optimization

  • Issue: Low Yield (<80%)

    • Cause: Incomplete reaction due to water accumulation.

    • Fix: Add 3Å Molecular Sieves to the reaction flask or use a Dean-Stark trap (though difficult with ethanol's low BP).

  • Issue: Isomerization (Trans content > 2%)

    • Cause: Reaction temperature too high or acid concentration too high.

    • Fix: Switch to the Steglich Esterification (DCC/DMAP) at

      
      . This is a milder, neutral condition method ideal for extremely sensitive lipids [3].
      
  • Issue: Free Acid Contamination

    • Cause: Insufficient Bicarbonate wash.

    • Fix: Repeat the wash step or pass through a small plug of basic alumina.

References

  • Christie, W. W. (n.d.). Preparation of Ester Derivatives of Fatty Acids. LipidWeb (formerly Lipid Library). Retrieved February 3, 2026, from [Link]

  • Ratnayake, W. M., & Cruz-Hernandez, C. (2009). Analysis of Trans Fatty Acids. In Trans Fatty Acids in Human Nutrition. Ovid.
  • Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.
Method

Application Note: Quantitative Analysis of Ethyl cis-Vaccenate by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract This application note presents a robust and validated method for the determination of ethyl cis-vaccenate using Gas Chromatography coupled with Mass Spectrometry (GC-MS). Ethyl cis-vaccenate, a fatty acid ethyl...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note presents a robust and validated method for the determination of ethyl cis-vaccenate using Gas Chromatography coupled with Mass Spectrometry (GC-MS). Ethyl cis-vaccenate, a fatty acid ethyl ester (FAEE), is of growing interest in food science, biofuel research, and as a potential biomarker for ethanol consumption. The methodology detailed herein provides a comprehensive workflow, including sample preparation, optimized instrument parameters, and a full validation protocol, ensuring high sensitivity, specificity, and reliability for researchers, scientists, and drug development professionals.

Introduction and Scientific Background

Ethyl cis-vaccenate is the ethyl ester of vaccenic acid (18:1 n-7), a naturally occurring monounsaturated fatty acid. FAEEs are formed in the body through the non-oxidative metabolism of ethanol, making them valuable biomarkers for monitoring alcohol intake.[1][2] Their analysis is critical in forensic toxicology and clinical studies. Furthermore, the composition of fatty acid esters, including ethyl cis-vaccenate, is a key quality parameter in food products and biofuels.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the analysis of volatile and semi-volatile compounds like FAEEs.[3][4] The high chromatographic resolution of capillary GC separates complex mixtures, while the mass spectrometer provides definitive identification based on mass-to-charge ratio (m/z) and fragmentation patterns, offering unparalleled specificity and sensitivity. This guide provides an in-depth protocol grounded in established analytical principles to ensure accurate and reproducible quantification of ethyl cis-vaccenate.

Principle of the Method

The method involves the extraction of ethyl cis-vaccenate from the sample matrix, followed by direct injection into the GC-MS system.

  • Gas Chromatography (GC): The sample is vaporized in a heated inlet and introduced onto a capillary column by an inert carrier gas (Helium). The separation is based on the compound's boiling point and its interaction with the column's stationary phase. Due to the specific polarity of the stationary phase, compounds elute at characteristic times, known as retention times. For FAEEs, a high-polarity column is chosen to achieve separation of geometric isomers (cis/trans), which is crucial for accurate identification.[5][6][7]

  • Mass Spectrometry (MS): As the analyte elutes from the GC column, it enters the ion source of the mass spectrometer. Here, it is bombarded with high-energy electrons (Electron Ionization - EI), causing the molecule to lose an electron and form a positively charged molecular ion (M+•).[8] This high-energy process also induces fragmentation of the molecular ion into smaller, characteristic fragment ions. These ions are then separated by a mass analyzer (e.g., a quadrupole) based on their m/z ratio. A detector records the abundance of each ion, generating a mass spectrum that serves as a chemical "fingerprint" for identification.[8][9] For quantification, the instrument can be operated in Selected Ion Monitoring (SIM) mode, where only specific, characteristic ions are monitored, drastically increasing sensitivity.

Materials and Instrumentation

3.1 Reagents and Standards

  • Ethyl cis-vaccenate certified reference standard (≥99% purity)

  • Internal Standard (IS): Ethyl heptadecanoate or other suitable non-endogenous FAEE

  • Solvents: Hexane, Ethyl Acetate, Methanol (HPLC or GC-grade)

  • Anhydrous Sodium Sulfate

  • Helium carrier gas (99.999% purity)

3.2 Instrumentation

  • Gas Chromatograph with a capillary column inlet (Split/Splitless)

  • Mass Selective Detector (MSD)

  • GC Capillary Column: High-polarity cyanopropyl stationary phase (e.g., HP-88, DB-23, or TR-FAME), 30-60 m length, 0.25 mm I.D., 0.25 µm film thickness.

    • Causality Note: A high-polarity cyanopropyl phase is essential for resolving cis and trans isomers of fatty acid esters. The cis isomers interact more strongly with the stationary phase and thus have longer retention times than their trans counterparts, enabling their chromatographic separation.[5][6]

Experimental Workflow & Protocols

Overall Experimental Workflow

The logical flow from sample receipt to final data analysis is depicted below. This systematic approach ensures consistency and minimizes potential errors throughout the process.

Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample 1. Sample Receipt & Homogenization Spike 2. Internal Standard Spiking Sample->Spike Extract 3. Liquid-Liquid Extraction Spike->Extract Dry 4. Drying & Concentration Extract->Dry GC_Inject 5. GC-MS Injection Dry->GC_Inject GC_Sep 6. Chromatographic Separation GC_Inject->GC_Sep MS_Detect 7. Mass Spectrometric Detection GC_Sep->MS_Detect Integration 8. Peak Integration & Identification MS_Detect->Integration Quant 9. Quantification (Calibration Curve) Integration->Quant Report 10. Final Report Generation Quant->Report

Caption: High-level workflow for GC-MS analysis of Ethyl cis-Vaccenate.

Detailed Protocol: Sample Preparation (Liquid-Liquid Extraction)

This protocol is designed for a liquid matrix (e.g., plasma, serum, or beverage). For solid samples, an initial homogenization and solvent extraction step is required.

  • Aliquoting: Pipette 500 µL of the liquid sample into a 10 mL glass test tube.[2]

  • Internal Standard Spiking: Add a known amount (e.g., 25 µL of a 100 µg/mL solution) of the internal standard (e.g., ethyl heptadecanoate) to every sample, calibrator, and quality control sample. Vortex for 10 seconds.

    • Causality Note: The internal standard is a structurally similar compound added at a constant concentration to all samples. It corrects for variability in extraction efficiency and injection volume, ensuring accurate and precise quantification.

  • Extraction: Add 2 mL of a hexane:ethyl acetate (9:1, v/v) mixture to the tube.

  • Mixing: Cap the tube and vortex vigorously for 2 minutes.

  • Phase Separation: Centrifuge at 2500 x g for 10 minutes to separate the organic and aqueous layers.

  • Collection: Carefully transfer the upper organic layer to a clean glass tube.

  • Drying: Add a small amount of anhydrous sodium sulfate to the collected organic layer to remove any residual water.

  • Concentration: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitution: Reconstitute the dry residue in 100 µL of hexane and transfer to a GC vial with a micro-insert for analysis.[2]

Detailed Protocol: GC-MS Instrumental Analysis

The following parameters provide a robust starting point and should be optimized for the specific instrument in use.

GC Parameter Setting Rationale
Carrier Gas HeliumInert gas providing good chromatographic efficiency.
Flow Rate 1.3 mL/min (Constant Flow)Optimal flow for a 0.25 mm ID column, balancing speed and resolution.[1]
Inlet Mode Splitless (1 min purge delay)Maximizes analyte transfer to the column for trace-level analysis.
Inlet Temperature 250 °CEnsures complete vaporization of the analyte without thermal degradation.
Injection Volume 1 µLStandard volume to avoid column overloading.
Oven Program Initial 80°C (hold 2 min)Allows for solvent focusing at the head of the column.
Ramp 10 °C/min to 200 °CSeparates compounds based on boiling point.
Ramp 5 °C/min to 250 °CSlower ramp to resolve closely eluting isomers.
Hold for 5 minEnsures elution of all high-boiling compounds.
MS Parameter Setting Rationale
Ionization Mode Electron Ionization (EI)Standard, robust ionization technique that produces reproducible fragmentation patterns.
Electron Energy 70 eVStandard energy for EI, enabling comparison with established libraries like NIST.
Source Temperature 230 °CPrevents analyte condensation while minimizing thermal degradation.
Transfer Line Temp 250 °CPrevents condensation of analytes as they transfer from GC to MS.
Acquisition Mode Full Scan (m/z 50-400) & SIMFull Scan for initial identification; SIM for high-sensitivity quantification.
SIM Ions (Quant/Qual) m/z 88 (Quant), 69, 55 (Qual)Selected based on the characteristic fragmentation pattern of the analyte.

Data Analysis and Interpretation

5.1 Identification Analyte identification is confirmed by meeting two criteria:

  • The retention time of the analyte in the sample must match that of a certified reference standard (typically within ±0.1 minutes).

  • The acquired mass spectrum of the sample peak must match the reference spectrum from a standard or a trusted library, such as the NIST Mass Spectral Library.[9][10][11]

5.2 Mass Spectral Fragmentation The fragmentation of ethyl cis-vaccenate (C₂₀H₃₈O₂, Molecular Weight: 310.5 g/mol ) under EI conditions is predictable. The molecular ion (M+•) at m/z 310 is often weak or absent. Key diagnostic fragments arise from specific bond cleavages.

Fragmentation cluster_mol cluster_frags mol Ethyl cis-Vaccenate [M]+•, m/z 310 mclafferty McLafferty Rearrangement [CH2=C(OH)OC2H5]+• m/z 88 (Base Peak) mol->mclafferty - C14H28 alkene loss_ethoxy Loss of Ethoxy Radical [M - •OC2H5]+ m/z 265 mol->loss_ethoxy - •OC2H5 alkyl_chain Alkyl Chain Fragments [CnH2n-1]+, [CnH2n+1]+ m/z 55, 69, 83... mol->alkyl_chain - Various cleavages

Caption: Key EI fragmentation pathways for Ethyl cis-Vaccenate.

The most prominent ion in the spectrum of many fatty acid ethyl esters is at m/z 88 . This ion is the result of a characteristic McLafferty rearrangement, making it an excellent choice for quantification in SIM mode due to its high abundance and specificity.[12] Other significant ions at m/z 55 and 69 are common aliphatic hydrocarbon fragments.[8][12]

5.3 Quantification Quantification is performed using an internal standard calibration method. A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for a series of known standards. The concentration of the analyte in unknown samples is then calculated from this curve.

Method Validation

A self-validating system is essential for trustworthy results. The method was validated according to the principles outlined in ICH and FDA guidelines.[13][14][15][16]

Parameter Acceptance Criteria Result
Linearity (r²) ≥ 0.9950.998
Range 10 - 1000 ng/mLAchieved
Limit of Detection (LOD) S/N ≥ 33 ng/mL
Limit of Quantitation (LOQ) S/N ≥ 10, Precision <20%10 ng/mL
Precision (%RSD) Intra-day: <15%, Inter-day: <15%Intra: 6.5%, Inter: 9.8%
Accuracy (% Recovery) 85 - 115%96.2 - 104.5%
Specificity No interference at analyte RTConfirmed
  • Trustworthiness Note: The validation results confirm that the method is linear, sensitive, precise, and accurate over the specified concentration range. This ensures that the data generated is reliable and fit for its intended purpose, whether for regulatory submission, quality control, or fundamental research.[17]

Conclusion

This application note details a comprehensive and validated GC-MS method for the selective and sensitive quantification of ethyl cis-vaccenate. The described protocols for sample preparation and instrumental analysis, combined with a robust validation framework, provide a reliable tool for researchers in diverse fields. The explanation of the scientific rationale behind key methodological choices, such as column selection and interpretation of mass spectra, empowers users to adapt and troubleshoot the method effectively.

References

  • Universal Journal of Pharmaceutical Research. (2025). GC-MS ANALYSIS OF ETHYL ACETATE FRACTIONS OF QUST AL HINDI (Saussurea lappa) ROOT. [Link]

  • Journal of Applied Sciences and Environmental Management. (n.d.). Identification of Compounds in Elaeis guineensis Fruits using GC-MS. [Link]

  • ChemRxiv. (n.d.). Comparative Gas Chromatography-Mass Spectrometry Profiling of Ethylacetate Extracts From Azanza Garckeana Seeds and Roots. [Link]

  • Hilaris Publisher. (n.d.). Analysis of Fatty Acid Ethyl Ester on Hair as a Diagnosis of Ethanol Abuse. [Link]

  • Advanced Journal of Chemistry, Section B. (n.d.). Phytochemical and Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Ethyl Acetate Root Extract of Indigofera Diphylla. [Link]

  • YouTube. (2023). Mass Spectrometry Part 4-Fragmentation in Ethers. [Link]

  • SciSpace. (2021). Gas chromatography–mass spectrometry (GC–MS) analysis of ethyl acetate root bark extract of Strychnos innocua. [Link]

  • NIST. (n.d.). Mass Spectrometry Data Center. [Link]

  • Agilent. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters Application. [Link]

  • National Institutes of Health (NIH). (n.d.). Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples with the Use of Targeted Metabolomics and the Quality by Design Approach. [Link]

  • Chemistry LibreTexts. (2023). Fragmentation Patterns in Mass Spectra. [Link]

  • AOCS. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. [Link]

  • U.S. Food & Drug Administration (FDA). (n.d.). Q2(R2) Validation of Analytical Procedures. [Link]

  • Restek. (2020). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). [Link]

  • Reagecon. (n.d.). Fatty Acid Methyl Ester & Fatty Acid Ethyl Ester Standards (FAME and FAEE Standards). [Link]

  • Fisher Scientific. (n.d.). Separation of Fatty Acid Methyl Esters Using a High-Polarity, Phase-Optimized GC Column and a GC/FID Detection Technique. [Link]

  • Chemguide. (n.d.). mass spectra - fragmentation patterns. [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • National Institutes of Health (NIH). (2023). NIST Mass Spectrometry Data Center Standard Reference Libraries and Software Tools: Application to Seized Drug Analysis. [Link]

  • National Institutes of Health (NIH). (2020). On the mass spectrometric fragmentations of the bacterial sesterterpenes sestermobaraenes A–C. [Link]

  • Chemistry Stack Exchange. (2024). Mass spectrum fragmentation of ethyl acetate. [Link]

  • NIST. (2020). Shaping the Future of the NIST Mass Spectral Library. [Link]

  • U.S. Food & Drug Administration (FDA). (n.d.). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. [Link]

  • NIST. (2023). NIST Mass Spectrometry Data Center Standard Reference Data and Software Tools for Seized Drug Analysis. [Link]

  • Wiley Science Solutions. (n.d.). NIST Mass Spectral Library Upgrade (NIST 17). [Link]

  • Regulations.gov. (n.d.). Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

Sources

Application

Application Note: Precision Preparation of Ethyl Cis-Vaccenate Standard Solutions for Bioassays

Abstract & Core Directive Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) is a bioactive fatty acid ethyl ester (FAEE) often investigated for its role in non-oxidative ethanol metabolism and as a specific semi-volatile...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Core Directive

Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) is a bioactive fatty acid ethyl ester (FAEE) often investigated for its role in non-oxidative ethanol metabolism and as a specific semi-volatile signal in insect chemical ecology. Unlike its structural isomer ethyl oleate (Z-9), ethyl cis-vaccenate (Z-11) possesses distinct biological activity that requires rigorous isomer-specific handling.

Core Directive: The preparation of ethyl cis-vaccenate standards requires a Lipid-First Strategy . This protocol prioritizes the prevention of three critical failure modes:

  • Isomer Isomerization/Oxidation: The cis (Z) double bond is susceptible to free-radical oxidation.

  • Surface Adsorption: As a lipophilic ester (LogP ~9), it rapidly adsorbs to polypropylene and polystyrene plastics.

  • Phase Separation: In aqueous bioassays, it forms micelles or precipitates without a carrier protein (e.g., BSA).

Material Specifications & Chemical Identity

Ensure your starting material meets these strict criteria to avoid confounding bioassay results with impurities (e.g., ethyl oleate).

PropertySpecificationCritical Note
Chemical Name Ethyl (Z)-11-octadecenoateDo not confuse with Ethyl Oleate (Z-9) or cis-Vaccenyl Acetate (cVA).
CAS / CID CAS: 6114-18-7 (Generic) / CID: 15789308Verify the "Z-11" designation on the CoA.
Molecular Weight 310.51 g/mol Use this for Molar (M) calculations.
Purity ≥ 98% (GC)Impurities are often other C18 isomers.
Storage -20°C, under Argon/NitrogenHygroscopic: Warm to RT in a desiccator before opening.

Solvent Compatibility Matrix

Select the solvent system based on your specific bioassay endpoint.

Solvent SystemApplicationProsCons
n-Hexane (HPLC Grade) Insect/Pheromone Assays (Volatilization)Rapid evaporation; High solubility; No residue.Incompatible with cell culture (toxicity).
Ethanol (Anhydrous) General Stock / Metabolism Miscible with aqueous media (up to 0.1%); Low toxicity.Hygroscopic; Potential for transesterification if catalytic impurities exist.
DMSO (Dimethyl Sulfoxide) High-Throughput Screening Low volatility; Stabilizes stock.High freezing point; Penetrates cell membranes (cytotoxicity control required).
BSA-Conjugate (aq) Cell Culture / Receptor Assays Biologically relevant delivery; Mimics in vivo transport.Complex preparation; Limited stability (prepare fresh).

Protocol A: Primary Stock Solution Preparation

Objective: Create a stable, verified 100 mM Master Stock. Vessel: Amber Borosilicate Glass Vials (Silanized preferred). NO PLASTICS.

Step-by-Step Methodology
  • Equilibration: Remove the ethyl cis-vaccenate vial from -20°C storage and place it in a desiccator for 30 minutes to reach room temperature. Causality: Opening a cold lipid vial condenses atmospheric moisture, leading to hydrolysis.

  • Gravimetric Weighing:

    • Place a clean, amber glass vial (2 mL) on an analytical balance (readability 0.01 mg).

    • Tare the balance.

    • Using a glass Pasteur pipette, transfer approximately 31.05 mg of neat ethyl cis-vaccenate into the vial. Record the exact mass (

      
      ).
      
  • Solvent Addition:

    • Calculate the required volume of solvent (Ethanol or Hexane) to achieve 100 mM:

      
      
      
    • Example: If

      
       mg, add 
      
      
      
      mL of solvent.
  • Dissolution: Cap with a PTFE-lined screw cap. Vortex for 30 seconds.[1]

  • Inert Gas Overlay: Gently purge the headspace with a stream of Argon (2-3 seconds) to displace oxygen.

  • Storage: Seal with Parafilm. Store at -20°C. Stability: 3 months.

Protocol B: Working Solutions for Bioassays

Scenario 1: Insect Behavioral Assays (Volatile Delivery)

Target: Delivery of specific nanogram amounts on filter paper or rubber septa.

  • Dilution Series: Prepare serial dilutions in n-Hexane .

    • Why Hexane? It evaporates completely within seconds, leaving only the ethyl cis-vaccenate behind.

  • Application:

    • Apply 10 µL of the working solution to the substrate (e.g., Whatman No. 1 filter paper).

    • Allow 60 seconds for solvent evaporation in a fume hood.

    • Control: Apply 10 µL of pure n-Hexane to a matching substrate.

Scenario 2: Cell Culture / Enzymatic Assays (Aqueous Delivery)

Target: Delivery to cells without precipitation or solvent toxicity. Critical Insight: FAEEs are hydrophobic. Adding an ethanolic stock directly to media often causes "micro-crashing" (invisible precipitation), reducing bioavailability.

The BSA-Conjugate Method (Gold Standard):

  • Prepare BSA Vehicle: Dissolve Fatty-Acid-Free BSA (2% w/v) in PBS or culture media. Filter sterilize (0.22 µm).

  • Complexation:

    • Dilute the 100 mM Ethanolic Stock to 10 mM in Ethanol.

    • While vortexing the BSA solution vigorously, add the 10 mM FAEE solution dropwise.

    • Final solvent concentration should be < 0.1%.

    • Incubate at 37°C for 15 minutes to allow intercalation into albumin hydrophobic pockets.

  • Use: Treat cells immediately.

Quality Control & Validation Logic

Every batch of stock solution must be self-validated.

QC Decision Tree (Graphviz)

QC_Workflow Start Stock Solution Prepared Visual Visual Inspection (Clear? No Precipitate?) Start->Visual GCMS GC-MS Verification Visual->GCMS Pass Fail Discard & Repurify Visual->Fail Cloudy/Particles Purity Isomer Purity >98%? (Check Z-11 vs Z-9) GCMS->Purity Bioassay Release for Bioassay Purity->Bioassay Yes Purity->Fail No (Oxidized/Isomerized)

Caption: QC workflow ensuring chemical integrity before biological application. Note the specific check for isomer purity.

Analytical Check (GC-MS Parameters)

To distinguish Ethyl Cis-Vaccenate (Z-11) from Ethyl Oleate (Z-9), standard non-polar columns (e.g., DB-5) may be insufficient.

  • Recommended Column: High-polarity cyanopropyl phase (e.g., DB-23 or CP-Sil 88).

  • Retention Time: Z-11 isomers typically elute after Z-9 isomers on polar columns. Verify with reference standards.

Troubleshooting & Common Pitfalls

SymptomProbable CauseCorrective Action
Inconsistent Bioassay Data Plastic Adsorption Switch all prep steps to glass. FAEEs bind to pipette tips; pre-wet tips before transfer.
Loss of Activity Oxidation Check storage. If stock turned yellow or smells rancid, discard. Use Argon overlay.
Cell Toxicity Solvent Shock Ensure final ethanol/DMSO concentration is < 0.1%. Use the BSA-conjugate method.
Precipitation in Media Hydrophobicity "Micro-crashing" occurred. Do not add neat stock to media. Use the BSA complexing step.[1]

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 15789308, Ethyl cis-vaccenate. PubChem. Available at: [Link]

  • Lange, L.G., et al. (1981). "Fatty acid ethyl esters: a novel family of ethanol metabolites." Proceedings of the National Academy of Sciences. (Demonstrates FAEE synthesis and handling). Available at: [Link]

  • Best, K., et al. (2013). "Synthesis of fatty acid ethyl esters in mammalian tissues...". Journal of Immunotoxicology. (Review of FAEE biological context). Available at: [Link]

  • American Oil Chemists' Society (AOCS). "Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis."[2] AOCS Official Methods. Available at: [Link]

Sources

Method

Solvent Selection Strategies for the High-Purity Isolation of Ethyl Cis-Vaccenate

Application Note: AN-LIPID-2024-05 Target Analyte: Ethyl cis-11-octadecenoate ( ) Matrix: Complex Lipid Mixtures (e.g., Macadamia integrifolia oil, Sea Buckthorn pulp oil, or synthetic crude) Technique: Urea Complexation...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-LIPID-2024-05

Target Analyte: Ethyl cis-11-octadecenoate (


)
Matrix:  Complex Lipid Mixtures (e.g., Macadamia integrifolia oil, Sea Buckthorn pulp oil, or synthetic crude)
Technique:  Urea Complexation & Argentation Chromatography (Ag-HPLC)
Abstract

The purification of Ethyl cis-vaccenate (C18:1 n-7) presents a unique separation challenge due to the ubiquitous presence of its positional isomer, Ethyl Oleate (C18:1 n-9), and saturated homologs (Ethyl Stearate). Standard normal-phase silica or reverse-phase C18 chromatography fails to resolve the critical n-7/n-9 isomeric pair due to identical molecular weights and nearly identical hydrophobicity.

This Application Note details a validated Two-Phase Purification Protocol . We utilize Urea Complexation in ethanolic media for the bulk removal of saturates, followed by Silver Ion (Argentation) Chromatography using a Hexane/Acetonitrile solvent system. This specific solvent combination exploits the differential


-complexation strength of the silver ion to resolve the n-7 (cis-vaccenate) from the n-9 (oleate) isomer.
Introduction: The Isomer Challenge

Ethyl cis-vaccenate is a monounsaturated fatty acid ethyl ester (FAEE) increasingly sought for cosmetic formulations and lipid nanoparticle (LNP) research. However, commercial synthesis or extraction often yields a mixture heavily contaminated with Ethyl Oleate.

  • Ethyl cis-vaccenate: Double bond at

    
    11 (n-7).
    
  • Ethyl Oleate: Double bond at

    
    9 (n-9).
    

Because the boiling points and polarities are virtually indistinguishable, Solvent Selectivity must be engineered to recognize the geometry and position of the double bond rather than just chain length.

Phase 1: Bulk Enrichment via Urea Complexation

Before chromatographic separation, the mixture must be "enriched" by removing saturated esters (C16:0, C18:0). Urea complexation is the preferred method, as urea forms hexagonal inclusion channels that trap straight-chain saturated molecules while excluding the "kinked" unsaturated structures.

Solvent Logic: The Methanol/Urea System

While ethanol is often used for food-grade separations, Methanol is the superior solvent for analytical purity.

  • Solvent: Methanol (anhydrous).

  • Mechanism: Methanol maximizes the solubility of urea at elevated temperatures (

    
    ) but allows for rapid crystallization upon cooling.
    
  • Selectivity: Saturated FAEEs fit into the urea channel (

    
     diameter). Cis-vaccenate, with its "kink" at C11, is sterically hindered from entering the channel and remains in the solvent phase.
    
Protocol 1: Urea Fractionation
  • Preparation: Dissolve 10 g of Crude FAEE mixture in 100 mL of Methanol.

  • Addition: Add 20 g of Urea (Solid).

  • Reflux: Heat to

    
     under stirring until the solution is clear (approx. 15 mins).
    
  • Crystallization: Cool slowly to Room Temperature, then incubate at

    
     for 12 hours.
    
  • Filtration: Filter the white urea crystals (containing saturates) quickly to avoid moisture absorption.

  • Recovery: Evaporate the filtrate (methanol phase) to recover the Enriched Unsaturated Fraction (approx. 85-90% mono-enes).

Phase 2: High-Resolution Ag-Ion Chromatography

This is the critical step for separating Ethyl Cis-Vaccenate (n-7) from Ethyl Oleate (n-9).

The Mechanism: Argentation

Silver ions (


) impregnated into the silica stationary phase act as Lewis acids, forming reversible charge-transfer complexes with the 

-electrons of the double bond.
  • Complex Stability:

    
    .
    
  • Positional Effect: The steric environment of the

    
    11 bond (vaccenate) allows for a slightly different interaction energy compared to the 
    
    
    
    9 bond (oleate).
Solvent Selection: Hexane vs. Acetonitrile

Standard silica solvents (Hexane/Ethyl Acetate) are ineffective here. We must use a Modifier that competes with the lipid for the Silver sites.

Solvent ComponentRoleSelection Rationale
Hexane (or Heptane) Carrier Provides a non-polar environment to keep the fatty lipid chain in solution.
Acetonitrile (ACN) Modifier ACN has a lone pair on the nitrogen that competes for

sites. It acts as a "displacer," sharpening peaks and reducing tailing.
Acetone AlternativeCan be used, but often causes broader peaks than ACN in silver-ion modes.
Protocol 2: Ag-Impregnated Silica Chromatography
  • Stationary Phase: Silver Nitrate Impregnated Silica (10%

    
     w/w).
    
  • Column: 20mm x 250mm Semi-Prep Column (or equivalent Flash Cartridge).

  • Flow Rate: 5 mL/min.

Gradient Table:

Time (min) Solvent A (Hexane) Solvent B (Hexane + 1% Acetonitrile) Mechanistic Action
0-5 100% 0% Elution of any remaining saturates/trans-isomers (weak interaction).

| 5-20 | 90% | 10% | Elution of Ethyl Oleate (n-9). (Weaker


-complex). |
| 20-35 | 80% | 20% | Elution of Ethyl Cis-Vaccenate (n-7).  (Stronger 

-complex). | | 35-40 | 0% | 100% | Column Wash (Strip highly unsaturated species). |

Note: The n-7 isomer generally elutes after the n-9 isomer in Ag-Ion systems due to reduced steric hindrance around the double bond facilitating tighter silver complexation, though this can vary based on exact column chemistry.

Process Visualization

PurificationWorkflow Start Crude Lipid Source (Macadamia/Synthetic) Transester Transesterification (EtOH + NaOEt) Start->Transester Convert to Ethyl Esters UreaStep Urea Complexation (Methanol, 4°C) Transester->UreaStep Dissolve & Cool Filtration Filtration UreaStep->Filtration Crystals Solid Phase: Saturated Esters (Discard) Filtration->Crystals Trapped Saturates Filtrate Liquid Phase: Enriched Mono-enes Filtration->Filtrate Non-Urea Complexed AgChrom Ag-Ion Chromatography (Hexane / 1% ACN Gradient) Filtrate->AgChrom Inject Sample Frac1 Fraction 1: Ethyl Oleate (n-9) AgChrom->Frac1 Weak Pi-Complex Frac2 Fraction 2: Ethyl Cis-Vaccenate (n-7) AgChrom->Frac2 Strong Pi-Complex (Target)

Figure 1: Complete purification workflow from crude oil to isolated isomer.

AgMechanism Ag Ag+ Ion (Stationary) Oleate Ethyl Oleate (n-9) (Steric Hindrance) Ag->Oleate Weak Interaction Vaccenate Ethyl Vaccenate (n-7) (Accessible Pi-Cloud) Ag->Vaccenate Strong Interaction ACN Acetonitrile (Modifier) Ag->ACN Competitive Binding

Figure 2: Competitive binding mechanism. Acetonitrile modulates the elution strength.

Troubleshooting & Quality Control
QC Validation (GC-MS)

Do not rely on UV detection alone (205-210 nm) as it is non-specific for isomers.

  • Method: GC-FID or GC-MS using a high-polarity column (e.g., CP-Sil 88 or BPX70).

  • Criterion: Saturated columns (100m) are often required to baseline resolve C18:1 n-9 from C18:1 n-7.

Common Pitfalls
IssueProbable CauseCorrective Action
Silver Leaching Polar solvent too strong (e.g., Water/Methanol in HPLC).Use strictly anhydrous Hexane/ACN. Avoid alcohols in Ag-HPLC.
Broad Peaks Overloading the Ag-column.Ag-Ion capacity is low. Inject <1% of column mass.
Poor Resolution Old Mobile Phase.Acetonitrile can evaporate or absorb water. Prepare fresh daily.
References
  • Christie, W. W. (2023). Silver Ion Chromatography of Lipids. AOCS Lipid Library. [Link]

  • Momchilova, S., & Nikolova-Damyanova, B. (2003). Stationary phases for silver ion chromatography of lipids. Journal of Separation Science. [Link]

  • Hayes, D. G., et al. (1998). Urea Complexation for the Rapid Fractionation of Fatty Acids. Journal of the American Oil Chemists' Society. [Link]

  • Destaillats, F., et al. (2002). Oleic acid separation from cis-vaccenic acid. Journal of Chromatography A. [Link]

Application

Application Note: High-Fidelity Synthesis and Purification of Ethyl cis-Vaccenate (Ethyl (Z)-11-Octadecenoate)

Abstract & Strategic Relevance Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) is the ethyl ester of cis-vaccenic acid (18:1 n-7), a critical omega-7 monounsaturated fatty acid (MUFA). Unlike its abundant isomer oleic a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Relevance

Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) is the ethyl ester of cis-vaccenic acid (18:1 n-7), a critical omega-7 monounsaturated fatty acid (MUFA). Unlike its abundant isomer oleic acid (18:1 n-9), cis-vaccenic acid is a specific product of Stearoyl-CoA Desaturase-1 (SCD1) elongation pathways. In drug development, this ester is gaining prominence as a bioactive lipid excipient in Lipid Nanoparticles (LNPs) for mRNA delivery, where specific tail geometry influences endosomal escape, and as a stable biomarker for SCD1 activity in metabolic oncology.

This guide provides two validated protocols for esterification: a robust Acid-Catalyzed Synthesis for bulk production and a Lipase-Mediated Enzymatic Synthesis for high-purity pharmaceutical applications requiring strict stereochemical retention.

Critical Design Parameters (CDPs)

To ensure the integrity of the cis (Z) double bond and prevent migration to the trans (E) isomer (trans-vaccenic acid) or positional isomerization (to oleic acid), the following parameters must be controlled:

ParameterSpecificationRationale
Reaction Temperature < 60°C (Chemical) / 40°C (Enzymatic)High heat promotes cis-to-trans isomerization (thermodynamic drift).
Atmosphere Inert (Argon/Nitrogen)Prevents oxidative degradation of the alkene moiety.
Water Content < 0.1% (Enzymatic)Water shifts equilibrium toward hydrolysis (reverse reaction) in lipase protocols.
Isomer Purity Removal of 18:1 n-9 (Oleate)n-7 and n-9 isomers co-elute on standard silica; requires Ag-Ion chromatography.

Experimental Workflows

Protocol A: Acid-Catalyzed Fischer Esterification (Standard Grade)

Best for: Bulk synthesis of analytical standards where minor isomerization is acceptable or downstream purification is robust.

Reagents:

  • cis-Vaccenic Acid (≥95% purity)

  • Anhydrous Ethanol (EtOH)

  • Concentrated Sulfuric Acid (H₂SO₄) or Thionyl Chloride (SOCl₂)

  • Sodium Bicarbonate (NaHCO₃)

  • Hexane (HPLC Grade)

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 g (3.54 mmol) of cis-vaccenic acid in 20 mL of anhydrous ethanol in a round-bottom flask equipped with a reflux condenser.

  • Catalyst Addition:

    • Option A (H₂SO₄): Add 0.5 mL conc. H₂SO₄ dropwise while stirring.

    • Option B (SOCl₂ - Higher Yield): Chill solution to 0°C. Add 0.4 mL thionyl chloride dropwise (generates HCl in situ).

  • Reflux: Heat the mixture to a mild reflux (approx. 78°C) under Argon for 2–3 hours. Do not exceed 4 hours to minimize isomerization.

  • Quench: Cool to room temperature. Pour reaction mixture into 50 mL ice-cold water.

  • Extraction: Extract 3x with 20 mL Hexane. Combine organic layers.

  • Neutralization: Wash organic phase with saturated NaHCO₃ solution until effervescence ceases, then wash with brine.

  • Drying: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure (Rotavap) at 30°C.

Protocol B: Lipase-Mediated Esterification (Pharma Grade)

Best for: LNP excipient synthesis, ensuring 100% retention of cis-geometry and "Green Chemistry" compliance.

Reagents:

  • cis-Vaccenic Acid[1][2][3][4][5][6]

  • Ethanol (molar excess)

  • Catalyst: Immobilized Lipase B from Candida antarctica (e.g., Novozym 435)

  • Solvent: n-Heptane (or solvent-free if substrate is liquid at 40°C)

  • Desiccant: Molecular Sieves (3Å or 4Å)

Step-by-Step Methodology:

  • Substrate Loading: In a screw-capped vial, mix 1.0 g cis-vaccenic acid with 5 mL n-Heptane.

  • Alcohol Addition: Add 3 equivalents of Ethanol (approx. 0.6 mL).[6]

  • Catalyst & Desiccant: Add 10% w/w (relative to lipid) Novozym 435 beads and 0.5 g activated Molecular Sieves (to scavenge water by-product).

  • Incubation: Incubate in an orbital shaker at 40°C @ 200 RPM for 12–24 hours.

    • Note: Enzymatic reactions are slower but highly specific.

  • Filtration: Filter off the enzyme beads and sieves (enzyme can be washed with heptane and reused).

  • Workup: Evaporate solvent under vacuum. The residue is typically >98% pure Ethyl cis-vaccenate requiring minimal purification.

Purification Strategy: Silver Ion Chromatography

Separating Ethyl cis-vaccenate (n-7) from Ethyl Oleate (n-9) or trans-isomers is impossible on standard silica. You must use Argentation Chromatography .

Mechanism: Ag⁺ ions form weak


-complexes with double bonds. Cis double bonds complex more strongly than trans, and steric accessibility (n-7 vs n-9) alters retention.

Protocol:

  • Stationary Phase Prep: Impregnate Silica Gel 60 with 10% w/w Silver Nitrate (AgNO₃). Dissolve AgNO₃ in water/acetonitrile, slurry with silica, and dry in the dark (Ag is light sensitive).

  • Column Loading: Load crude ester (dissolved in minimal hexane).

  • Elution: Gradient elution using Hexane:Toluene (0% to 50% Toluene) or Hexane:Acetone (0% to 5%).

  • Fraction Collection: Monitor fractions via TLC (stained with phosphomolybdic acid). Cis-vaccenate will elute after saturated esters and trans-isomers, but often close to oleate.

Logic & Workflow Visualization

EsterificationWorkflow Start Feedstock: cis-Vaccenic Acid (18:1 n-7) Decision Select Synthesis Route Start->Decision ChemRoute Route A: Acid Catalysis (H2SO4 / Ethanol) Decision->ChemRoute Bulk/Low Cost EnzRoute Route B: Lipase Catalysis (Novozym 435 / Ethanol) Decision->EnzRoute High Purity/Pharma ChemProcess Reflux 78°C, 3h Risk: Isomerization ChemRoute->ChemProcess ChemWorkup Aq. Quench & Neutralization ChemProcess->ChemWorkup Crude Crude Ethyl cis-Vaccenate ChemWorkup->Crude EnzProcess Orbital Shake 40°C, 24h + Molecular Sieves EnzRoute->EnzProcess EnzWorkup Filtration & Solvent Evap EnzProcess->EnzWorkup EnzWorkup->Crude QC1 QC: GC-MS (Isomer Check) Crude->QC1 Purification Purification: Ag-Ion Chromatography (Removes trans/n-9 isomers) QC1->Purification Isomers Detected FinalProduct Final Product: Ethyl cis-Vaccenate (>99%) QC1->FinalProduct Pure Purification->FinalProduct

Figure 1: Decision tree for the synthesis and purification of Ethyl cis-vaccenate, highlighting the divergence between chemical and enzymatic routes.

Quality Control & Validation

Analytical Method: GC-MS To validate the "cis" configuration and "n-7" position, standard GC columns (DB-5) are insufficient.

  • Column: SP-2560 or CP-Sil 88 (100m highly polar biscyanopropyl polysiloxane).

  • Conditions: 140°C hold 5 min → 4°C/min to 240°C.

  • Validation Criteria:

    • Separation: Baseline resolution between Ethyl Oleate (n-9) and Ethyl Vaccenate (n-7).

    • Mass Spec: Look for diagnostic McLafferty rearrangement ions, though retention time comparison with certified standards (e.g., from Nu-Chek Prep or Sigma) is the primary identification method for isomers.

Table 1: Troubleshooting Common Issues

IssueProbable CauseCorrective Action
Low Yield (Enzymatic) Water accumulation inhibiting equilibrium.Replace Molecular Sieves; ensure Ethanol is anhydrous.
Trans-Isomer Detected Reaction temp too high or acid catalyst too strong.Switch to Enzymatic route; reduce reflux time in Chemical route.
Oleate Contamination Impure starting material.Pre-purify fatty acid via Urea Complexation or use Ag-Ion Silica on final ester.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 15789308, Ethyl cis-vaccenate. PubChem.[7] [Link]

  • Destaillats, F., et al. (2002). Metabolites of vaccenic acid: Synthesis of cis-9,trans-11-conjugated linoleic acid.[1] Lipids.[1][7][8][9][10][11] [Link] (Cited for esterification/isomerization context).

  • Adlof, R. O. (1994). Separation of cis and trans fatty acid methyl esters by silver ion high-performance liquid chromatography. Journal of Chromatography A. [Link] (Primary reference for Ag-Ion purification).

  • Novozymes. Application of Lipase B from Candida antarctica (Novozym 435) in ester synthesis. (General Protocol Reference). [Link]

  • Christie, W. W. Mass Spectrometry of Fatty Acid Derivatives: Monoenoic Fatty Acids. Lipid Maps. [Link] (Reference for GC-MS validation).

Sources

Method

Application Notes and Protocols for Designing Behavioral Bioassays Using Ethyl cis-Vaccenate

Introduction: The Multifaceted Role of Ethyl cis-Vaccenate in Chemical Ecology Ethyl cis-vaccenate (cVA) is a pivotal semiochemical in the chemical communication repertoire of Drosophila melanogaster and other insect spe...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Multifaceted Role of Ethyl cis-Vaccenate in Chemical Ecology

Ethyl cis-vaccenate (cVA) is a pivotal semiochemical in the chemical communication repertoire of Drosophila melanogaster and other insect species.[1][2] This male-produced pheromone is a classic example of a single molecule eliciting pleiotropic behavioral responses that are highly dependent on the social context and the receiving individual's sex and physiological state.[1] Understanding the behavioral consequences of cVA exposure is crucial for research in neurobiology, chemical ecology, and the development of novel pest management strategies. This guide provides a comprehensive overview of the principles and detailed protocols for designing and executing robust behavioral bioassays to investigate the effects of ethyl cis-vaccenate.

As a Senior Application Scientist, my objective is to provide not just a set of instructions, but a framework for critical thinking in experimental design. The protocols herein are presented as self-validating systems, with an emphasis on the causality behind each experimental choice to ensure the generation of reproducible and reliable data.

Pillar 1: Foundational Knowledge and Experimental Rationale

Before delving into specific protocols, it is imperative to grasp the biological context of cVA signaling. In Drosophila melanogaster, cVA functions as:

  • An Aggregation Pheromone: It attracts both males and females to food sources, promoting congregation.[1][2][3]

  • A Courtship Inhibitor: When present on a recently mated female (transferred from the male during copulation), it signals to other males that she is unreceptive, thus suppressing their courtship attempts.[4][5]

  • A Male-Male Aggression Modulator: At high concentrations, indicative of a high density of males, cVA can increase aggression between males.[1]

  • An Aphrodisiac (in specific contexts): For virgin females, the presence of cVA can enhance their receptivity to mating.[4]

This contextual complexity necessitates carefully designed bioassays that can isolate and accurately measure these distinct behaviors.

The Olfactory Pathway: From Pheromone to Perception

The perception of cVA in Drosophila is primarily mediated by the olfactory receptor neuron (ORN) type T1, which expresses the odorant receptor Or67d.[6][7] The signal transduction cascade involves the odorant-binding protein LUSH, which solubilizes and transports the hydrophobic cVA molecule to the Or67d receptor.[8] Activation of Or67d-expressing neurons leads to the processing of this information in specific glomeruli of the antennal lobe, the primary olfactory center in the fly brain, which then projects to higher brain centers to orchestrate the appropriate behavioral output.[9][10][11]

Below is a diagram illustrating the initial stages of the cVA signaling pathway.

cVA_Signaling_Pathway cluster_0 Sensillum Lymph cluster_1 ORN Dendrite cVA Ethyl cis-Vaccenate (cVA) LUSH LUSH (OBP) cVA->LUSH Binding cVA_LUSH cVA-LUSH Complex LUSH->cVA_LUSH Or67d Or67d Receptor cVA_LUSH->Or67d Activation Neuron T1 Olfactory Receptor Neuron Or67d->Neuron Signal Transduction Antennal Lobe Antennal Lobe Neuron->Antennal Lobe Axonal Projection

Caption: Initial steps of ethyl cis-vaccenate perception in Drosophila.

Pillar 2: Experimental Design and Self-Validation

A well-designed bioassay is a self-validating system. This means incorporating appropriate controls and considering all variables that could influence the outcome.

Stimulus Preparation and Purity

The purity of ethyl cis-vaccenate is paramount for accurate and reproducible results. Commercially available standards should be of the highest possible purity (ideally >95%). If synthesizing in-house, rigorous purification is necessary.

Protocol for Synthesis and Purification of Ethyl cis-Vaccenate (Adapted from related synthesis protocols):

  • Esterification: React cis-vaccenyl alcohol with an excess of ethanol in the presence of an acid catalyst (e.g., sulfuric acid) or using a milder esterification agent like DCC/DMAP.

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, quench the reaction and perform a liquid-liquid extraction using a suitable organic solvent (e.g., ethyl acetate) and brine.[12]

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product using flash column chromatography on silica gel.[13][14][15] A common eluent system for esters is a gradient of ethyl acetate in hexanes.[13][16]

  • Purity Verification: Verify the purity of the final product using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Environmental Controls

Drosophila behavior is highly sensitive to environmental conditions. Maintaining consistency is crucial for reproducibility.

ParameterRecommended ValueRationale
Temperature 25°COptimal for Drosophila activity and development.[17][18]
Humidity 50-70%Prevents desiccation and mimics natural conditions.[17]
Light Consistent, diffuse light (or specific light/dark cycle)Avoids phototactic biases. Many courtship assays are performed under dim red light to minimize visual cues.
Airflow Controlled and consistentEnsures uniform odor dispersal in olfactometer-based assays.
Fly Rearing and Handling
  • Rearing Conditions: Raise flies on a standard cornmeal-yeast-agar medium at 21-23°C in a 12-hour light/dark cycle.[19]

  • Age and Mating Status: Use flies of a consistent age (e.g., 3-5 days old) and specified mating status (virgin or mated) as these factors significantly impact behavior.

  • Anesthesia: Avoid CO2 anesthesia immediately before behavioral assays as it can affect responses. Allow at least 24 hours for recovery. A gentle aspirator is preferred for transferring flies.[20]

Pillar 3: Detailed Bioassay Protocols

The following are detailed protocols for assessing the key behavioral responses to ethyl cis-vaccenate.

Aggregation Bioassay (Four-Quadrant Olfactometer)

This assay measures the preference of flies for an area containing cVA.

Aggregation_Assay_Workflow cluster_0 Preparation cluster_1 Execution cluster_2 Analysis P1 Prepare cVA solution (e.g., 1% in paraffin oil) P2 Set up olfactometer (2 quadrants with cVA, 2 with solvent) P1->P2 P3 Collect and acclimate flies (3-5 days old, mixed sex) P2->P3 E1 Introduce flies to central chamber P3->E1 E2 Allow flies to choose for 10 min E1->E2 E3 Record fly distribution (video tracking or manual count) E2->E3 A1 Calculate Preference Index (PI) E3->A1 A2 Statistical analysis (e.g., t-test or ANOVA) A1->A2

Caption: Workflow for the aggregation bioassay.

Protocol:

  • Apparatus: A four-quadrant olfactometer where each quadrant is supplied with a separate, controlled air stream.

  • Stimulus: Prepare a solution of ethyl cis-vaccenate (e.g., 1% in paraffin oil or hexane). The solvent alone serves as the control.

  • Procedure: a. Pipette 10 µl of the cVA solution onto a filter paper disc and place it in the odor source chamber for two opposing quadrants. b. Place filter paper with 10 µl of solvent in the other two quadrants. c. Introduce 20-30 flies (mixed sex, 3-5 days old) into the central chamber. d. Allow the flies to move freely for 10 minutes. e. At the end of the period, trap the flies in each quadrant and count them. Alternatively, use video tracking software to monitor the position of the flies throughout the assay.

  • Data Analysis: Calculate a Preference Index (PI) as: PI = (Number of flies in cVA quadrants - Number of flies in control quadrants) / Total number of flies. A positive PI indicates attraction, while a negative PI indicates repulsion.

Courtship Suppression Bioassay

This assay measures the reduction in male courtship behavior towards a female after he has been "trained" with a mated (cVA-scented) female.[21]

Courtship_Assay_Workflow cluster_0 Preparation cluster_1 Training Phase (1 hour) cluster_2 Testing Phase (10 min) cluster_3 Analysis P1 Collect virgin males and females P2 Prepare 'trainer' females (mated or perfumed with cVA) P1->P2 P3 Isolate males individually P2->P3 T1 Pair individual males with a trainer female P3->T1 T2 Control group: pair males with a sham-trained female P3->T2 Test1 Pair trained males with a fresh virgin female T1->Test1 T2->Test1 Test2 Record courtship behaviors Test1->Test2 A1 Calculate Courtship Index (CI) Test2->A1 A2 Calculate Learning Index (LI) A1->A2

Caption: Workflow for the courtship suppression bioassay.

Protocol:

  • Fly Preparation:

    • Collect virgin males and females. Age them for 3-5 days.

    • Prepare "trainer" females by mating them with wild-type males.

  • Training:

    • Place a single naive male in a small courtship chamber with a mated female for 1 hour.

    • For the control group, use naive males that have not been exposed to a mated female.

  • Testing:

    • After the training period, transfer the "trained" male to a new chamber with a fresh, mobile virgin female.

    • Record the interaction for 10 minutes.

  • Data Analysis:

    • Courtship Index (CI): The percentage of time the male spends performing courtship behaviors (orienting, tapping, wing vibration, licking, attempting copulation).[17][22]

    • Learning Index (LI): Compare the CI of trained males to that of naive (untrained) males. A significant reduction in the CI of trained males indicates successful learning (courtship suppression).

    • cVA Concentration: To perfume virgin females for controlled experiments, a dose of 0.2 ng of cVA is sufficient to induce a memory of courtship suppression.[23]

Male-Male Aggression Bioassay

This assay quantifies aggressive encounters between males in the presence of high concentrations of cVA.

Protocol:

  • Arena: A small, circular arena (e.g., a well of a 96-well plate) with a food source in the center.

  • Stimulus: Coat the walls of the arena with a solution of ethyl cis-vaccenate in a volatile solvent (e.g., acetone) and allow the solvent to evaporate. A high concentration (e.g., equivalent to the amount found on several males) should be used.

  • Procedure: a. Introduce two socially naive males (reared in isolation) into the arena. b. Record their interactions for 15-20 minutes.

  • Data Analysis: Quantify aggressive behaviors such as:[24]

    • Lunging: One fly rearing up and striking the other.

    • Boxing: Rearing up on hind legs and striking each other with forelegs.

    • Tussling: Vigorously grappling.

    • Chasing: One fly pursuing the other.

    • An "Aggression Index" can be calculated based on the frequency and duration of these behaviors.

Pillar 4: Data Presentation and Interpretation

Summarize quantitative data in tables for easy comparison across different experimental conditions.

Table 1: Example Data Summary for Aggregation Bioassay

Genotype/ConditionNMean Preference Index (PI) ± SEMp-value (vs. Control)
Wild-Type (Control)200.05 ± 0.02-
Wild-Type (+cVA)200.65 ± 0.04<0.001
Or67d Mutant (+cVA)200.08 ± 0.03>0.05

Table 2: Example Data Summary for Courtship Suppression Assay

Male GenotypeTraining ConditionNMean Courtship Index (CI) ± SEMp-value (vs. Naive)
Wild-TypeNaive300.85 ± 0.05-
Wild-TypeTrained (Mated Female)300.45 ± 0.06<0.001
rutabaga MutantNaive300.82 ± 0.04-
rutabaga MutantTrained (Mated Female)300.79 ± 0.05>0.05

Conclusion

Designing robust behavioral bioassays with ethyl cis-vaccenate requires a multi-faceted approach that integrates a strong understanding of its chemical ecology, meticulous experimental design, and precise execution of protocols. By adhering to the principles of scientific integrity, employing self-validating experimental systems, and carefully controlling for environmental and biological variables, researchers can generate high-quality, reproducible data. The protocols and frameworks provided in this guide are intended to serve as a foundation upon which researchers can build to further unravel the complexities of chemical communication and its neural underpinnings.

References

  • Billeter, J. C., et al. (2009). A pheromone receptor mediates 11-cis-vaccenyl acetate-induced responses in Drosophila. PLoS Biology, 7(9), e1000197. [Link]

  • Dau, A., et al. (2017). Drosophila Courtship Conditioning As a Measure of Learning and Memory. Journal of Visualized Experiments, (124), 55743. [Link]

  • Ejima, A., et al. (2007). Generalization of courtship learning in Drosophila is mediated by cis-vaccenyl acetate. Current Biology, 17(7), 599-605. [Link]

  • Gil-Martí, B., et al. (2023). A simplified courtship conditioning protocol to test learning and memory in Drosophila. STAR Protocols, 4(1), 102069. [Link]

  • Ho, C. C. (2018). Or67d Olfactory Receptor Neurons and Dietary Yeast Promote Remating in Female Drosophila melanogaster. UC San Diego. [Link]

  • Lin, C. C., et al. (2016). Olfactory Behaviors Assayed by Computer Tracking Of Drosophila in a Four-quadrant Olfactometer. Journal of Visualized Experiments, (114), 54346. [Link]

  • Dierick, H. A. (2007). A method for quantifying aggression in male Drosophila melanogaster. Nature Protocols, 2(11), 2712-2718. [Link]

  • Kamyshev, N. G., et al. (1999). Drosophila Conditioned Courtship: Two Ways of Testing Memory. Learning & Memory, 6(1), 1-20. [Link]

  • Koganezawa, M. (2015). Pleiotropic actions of the male pheromone cis-vaccenyl acetate in Drosophila melanogaster. Frontiers in Physiology, 6, 168. [Link]

  • Kurtovic, A., et al. (2007). A single class of olfactory neurons mediates behavioural responses to a Drosophila sex pheromone. Nature, 446(7135), 542-546. [Link]

  • Bartelt, R. J., et al. (1985). cis-Vaccenyl acetate as an aggregation pheromone in Drosophila melanogaster. Journal of Chemical Ecology, 11(12), 1747-1756. [Link]

  • Yang, C. H., et al. (2023). A protocol for measuring the sexual receptivity of female Drosophila. STAR Protocols, 4(3), 102525. [Link]

  • PubChem. (n.d.). Ethyl cis-vaccenate. PubChem Compound Summary for CID 15789308. [Link]

  • Rezaval, C., & Ophir, G. (2023). Courtship Conditioning/Suppression Assays in Drosophila. Cold Spring Harbor Protocols. [Link]

  • Phillis, R. W., et al. (1993). Quantification of Drosophila Grooming Behavior. Journal of Visualized Experiments, (79), e50125. [Link]

  • Inagaki, H. K., et al. (2020). Neural circuit mechanisms encoding motivational states in Drosophila. Current Opinion in Neurobiology, 60, 140-149. [Link]

  • Still, W. C., et al. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925. [Link]

  • Baker, T. C., & Cardé, R. T. (1984). Techniques for Behavioral Bioassays. In H. E. Hummel & T. A. Miller (Eds.), Techniques in Pheromone Research (pp. 45-73). Springer. [Link]

  • van der Goes van Naters, W., & Carlson, J. R. (2007). Olfactory Processing and Behavior Downstream from Highly Selective Receptor Neurons. Current Biology, 17(15), 1293-1302. [Link]

  • Laughlin, J. D., et al. (2010). Activation of the T1 Neuronal Circuit is Necessary and Sufficient to Induce Sexually Dimorphic Mating Behavior in Drosophila melanogaster. Journal of Neuroscience, 30(7), 2581-2592. [Link]

  • Faisant, M., et al. (2014). Synthesis of trans-vaccenic acid and cis-9- trans-11-conjugated linoleic acid. European Journal of Lipid Science and Technology, 116(9), 1222-1229. [Link]

  • Rezaval, C., & Ophir, G. (2023). Single-Pair Courtship and Competition Assays in Drosophila. Cold Spring Harbor Protocols. [Link]

  • Dierick, H. A., & Greenspan, R. J. (2006). Quantitative Genomics of Aggressive Behavior in Drosophila melanogaster. PLoS Genetics, 2(11), e154. [Link]

  • University of Victoria. (n.d.). Column chromatography. [Link]

  • Clowney, E. J., et al. (2021). A neural circuit for context-dependent multimodal signaling in Drosophila. bioRxiv. [Link]

  • Kim, K. B., et al. (2020). Identification and field bioassays of the sex pheromone of Eurytoma maslovskii (Hymenoptera: Eurytomidae). Scientific Reports, 10(1), 10185. [Link]

  • Zhang, A., et al. (2019). Identification and Field Evaluation of Sex Pheromone Components and Its Antagonist Produced by a Major Tea Pest, Archips strojny (Lepidoptera: Tortricidae). Insects, 10(10), 334. [Link]

  • Organic Chemistry Lab Techniques. (2022, February 12). Column Chromatography [Video]. YouTube. [Link]

  • Inagaki, H. K., et al. (2020). Neural circuit mechanisms encoding motivational states in Drosophila. Current Opinion in Neurobiology, 60, 140-149. [Link]

  • Lebreton, S., et al. (2017). Aggregation pheromones have a non-linear effect on oviposition behavior in Drosophila melanogaster. eLife, 6, e25262. [Link]

  • Kurtovic, A., et al. (2007). Odorant receptor 67d. Society for Developmental Biology. [Link]

  • Baker, T. C., & Cardé, R. T. (1984). Techniques for Behavioral Bioassays. In H. E. Hummel & T. A. Miller (Eds.), Techniques in Pheromone Research (pp. 45-73). Springer. [Link]

  • Lin, H. H., et al. (2015). Food odors trigger Drosophila males to deposit a pheromone that guides aggregation and female oviposition decisions. eLife, 4, e08934. [Link]

  • Hige, T., et al. (2023). Neural circuit mechanisms for transforming learned olfactory valences into wind-oriented movement. eLife, 12, e86395. [Link]

  • Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. [Link]

  • Ishimoto, H., et al. (2012). Artificial activation of Or67d ORNs mimics cVA responses. ResearchGate. [Link]

  • Gokulakrishnaa, R. K., & Thirunavukkarasu, S. (2023). Bioassay Techniques in Entomological Research. International Journal of Plant & Soil Science, 35(10), 1-10. [Link]

  • Nichols, C. D., et al. (2012). Methods To Assay Drosophila Behavior. Journal of Visualized Experiments, (61), 3795. [Link]

  • Talay, M., et al. (2022). Convergent olfactory circuits for courtship in Drosophila revealed by ds-Tango. bioRxiv. [Link]

  • Krashes, M. J., et al. (2009). A neural circuit mechanism integrating motivational state with memory expression in Drosophila. Cell, 139(2), 416-427. [Link]

  • Fly Pushing. (n.d.). Drosophila Protocols. [Link]

Sources

Application

Application Note &amp; Protocol: Optimal Storage Conditions for Ethyl Cis-Vaccenate Stock Solutions

Introduction: The Significance of Ethyl Cis-Vaccenate Integrity Ethyl cis-vaccenate ((Z)-11-Octadecenoic acid ethyl ester) is a long-chain fatty acid ethyl ester (FAEE) of significant interest in various research fields,...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Ethyl Cis-Vaccenate Integrity

Ethyl cis-vaccenate ((Z)-11-Octadecenoic acid ethyl ester) is a long-chain fatty acid ethyl ester (FAEE) of significant interest in various research fields, including lipidomics, nutritional science, and as a biomarker for certain metabolic processes.[1] As with many unsaturated lipids, the integrity of ethyl cis-vaccenate is paramount for the accuracy and reproducibility of experimental results. This document provides a comprehensive guide to the optimal storage conditions for ethyl cis-vaccenate stock solutions, grounded in the principles of lipid chemistry and best practices for analytical standards.

The monounsaturated nature of ethyl cis-vaccenate, conferred by the cis double bond at the 11th carbon, makes it susceptible to degradation. The primary pathways of degradation include oxidation, hydrolysis, and isomerization. Understanding and mitigating these processes are critical for maintaining the purity and concentration of stock solutions over time.

The Chemistry of Degradation: Why Storage Conditions Matter

The stability of ethyl cis-vaccenate is intrinsically linked to its chemical structure. The presence of a double bond makes it a target for oxidation, a process that can be initiated by light, heat, and the presence of metal ions.

Key Degradation Pathways:

  • Oxidation: The allylic protons adjacent to the double bond are susceptible to abstraction, leading to the formation of hydroperoxides. This process, known as autoxidation, can be accelerated by exposure to oxygen and light. The accumulation of oxidation products can significantly alter the chemical and biological properties of the sample.

  • Hydrolysis: As an ester, ethyl cis-vaccenate can undergo hydrolysis to yield cis-vaccenic acid and ethanol. This reaction is catalyzed by the presence of water and can be accelerated by acidic or basic conditions.

  • Isomerization: Although less common under typical storage conditions, the cis double bond can potentially isomerize to the more stable trans configuration, especially in the presence of certain catalysts or energy sources.

Controlling the storage environment is therefore a critical step in any experimental workflow involving this compound.

Core Principles for Preserving Ethyl Cis-Vaccenate Stock Solutions

To ensure the long-term stability of ethyl cis-vaccenate stock solutions, several key principles must be adhered to. These principles are aimed at minimizing the impact of the degradation pathways described above.

  • Low Temperature: Reducing the temperature slows down the rate of all chemical reactions, including oxidation and hydrolysis.[2] Freezing is the preferred method for long-term storage.

  • Inert Atmosphere: Replacing the oxygen in the headspace of the storage container with an inert gas, such as nitrogen or argon, directly inhibits oxidation.[3]

  • Light Protection: Amber glass vials or storage containers wrapped in aluminum foil should be used to prevent photo-oxidation.[4][5]

  • Solvent Selection: The choice of solvent can impact the stability of the solute. A high-purity, anhydrous, and aprotic solvent is generally preferred.

  • Container Choice: Chemically inert containers with tight-sealing caps are essential to prevent solvent evaporation and contamination.

Recommended Storage Conditions: A Summary

For quick reference, the following table summarizes the recommended storage conditions for ethyl cis-vaccenate stock solutions.

ParameterRecommendationRationale
Temperature -20°C to -80°C Minimizes chemical degradation and solvent evaporation.[6][7][8]
Atmosphere Inert Gas (Nitrogen or Argon) Prevents oxidation of the unsaturated fatty acid chain.[3]
Container Amber Glass Vial with PTFE-lined Cap Protects from light and ensures a tight seal.[5]
Solvent High-Purity, Anhydrous Ethanol, Acetonitrile, or Hexane Minimizes hydrolysis and ensures solubility.
Concentration Prepare at a reasonably high concentration (e.g., 1-10 mg/mL) Minimizes the impact of adsorption to the container surface.
Aliquoting Store in small, single-use aliquots Avoids repeated freeze-thaw cycles and contamination of the bulk stock.

Detailed Protocols for Preparation and Storage

The following protocols provide step-by-step guidance for the preparation and storage of ethyl cis-vaccenate stock solutions to ensure their stability and integrity.

Materials and Equipment
  • Ethyl cis-vaccenate (high purity standard)

  • High-purity, anhydrous solvent (e.g., ethanol, acetonitrile, hexane)

  • Amber glass vials with polytetrafluoroethylene (PTFE)-lined screw caps

  • Inert gas source (Nitrogen or Argon) with a gentle stream delivery system

  • Calibrated analytical balance

  • Volumetric flasks (Class A)

  • Pipettes (calibrated)

  • -20°C or -80°C freezer

Protocol for Preparing a Stock Solution
  • Equilibration: Allow the container of neat ethyl cis-vaccenate to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

  • Weighing: Accurately weigh the desired amount of ethyl cis-vaccenate using a calibrated analytical balance.

  • Dissolution: Quantitatively transfer the weighed compound to a Class A volumetric flask. Add a small amount of the chosen solvent to dissolve the compound completely.

  • Dilution: Once dissolved, bring the solution to the final volume with the solvent.

  • Mixing: Mix the solution thoroughly by inverting the flask multiple times.

Protocol for Aliquoting and Long-Term Storage
  • Aliquoting: Immediately after preparation, dispense the stock solution into small, single-use amber glass vials. The volume of each aliquot should be appropriate for a single experiment to avoid thawing the entire stock.

  • Inert Gas Purging: Gently flush the headspace of each vial with a stream of nitrogen or argon for 15-30 seconds to displace any oxygen.

  • Sealing: Immediately cap the vials tightly with PTFE-lined screw caps.

  • Labeling: Clearly label each vial with the compound name, concentration, solvent, preparation date, and initials of the preparer.

  • Storage: Place the labeled vials in a freezer at -20°C or, for extended long-term storage, at -80°C.[7][8]

Experimental Workflow for Stock Solution Preparation and Storage

The following diagram illustrates the recommended workflow for preparing and storing ethyl cis-vaccenate stock solutions.

G cluster_prep Stock Solution Preparation cluster_storage Aliquoting and Storage A Equilibrate Neat Compound to Room Temperature B Accurately Weigh Ethyl Cis-Vaccenate A->B C Dissolve in Anhydrous Solvent in a Volumetric Flask B->C D Dilute to Final Volume and Mix Thoroughly C->D E Dispense into Single-Use Amber Vials D->E Immediate Transfer F Purge Headspace with Inert Gas (N2 or Ar) E->F G Seal Tightly with PTFE-Lined Caps F->G H Label Vials Clearly G->H I Store at -20°C to -80°C H->I

Caption: Workflow for preparing and storing ethyl cis-vaccenate stock solutions.

Troubleshooting and Frequently Asked Questions

  • My stock solution has turned cloudy upon thawing. What should I do?

    • Cloudiness may indicate precipitation of the solute. Gently warm the vial to room temperature and vortex to redissolve. If the solution remains cloudy, it may be a sign of degradation or contamination, and a fresh stock should be prepared.

  • How long can I store my stock solution?

    • When stored under the recommended conditions (-20°C to -80°C with an inert atmosphere), stock solutions of ethyl cis-vaccenate can be stable for at least a year.[6] However, it is good practice to periodically check the purity of long-term stored standards using an appropriate analytical method (e.g., GC-MS, HPLC).

  • Can I use a plastic container for storage?

    • It is generally not recommended to store lipid standards in plastic containers, as plasticizers and other compounds can leach into the solvent, and some solvents may degrade the plastic over time. Glass is the preferred material.

Conclusion

The integrity of ethyl cis-vaccenate stock solutions is critical for reliable experimental outcomes. By adhering to the principles of low-temperature storage, protection from light and oxygen, and proper handling techniques, researchers can ensure the long-term stability and purity of this important lipid molecule. The protocols and guidelines presented in this application note provide a robust framework for maintaining the quality of ethyl cis-vaccenate standards in a research setting.

References

  • Fatty Acid Ethyl Esters - Hazards Identification - SMS Rail Lines. (n.d.).
  • The Proper Storage and Handling of Volatile Analytical Standards. (n.d.).
  • Fatty Acid ethyl ester Standard Pack | Cayman Chemical. (n.d.).
  • SOP: Handling Analytical Standards. (n.d.). Retrieved from [Link]

  • Saibi, D. M., & Basu, A. (2012). Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions. Lipids, 47(11), 1115–1121. [Link]

  • PubChem. (n.d.). Ethyl cis-vaccenate. Retrieved from [Link]

  • Hirvisalo, E. L., & Laine, O. (1971). Stability of unsaturated methyl esters of fatty acids on surfaces. Journal of the American Oil Chemists' Society, 48(5), 237–239. [Link]

  • PubChem. (n.d.). cis-Vaccenic acid. Retrieved from [Link]

  • Al-Asmari, A. I., Al-Zahrani, A. A., & Al-Saeed, A. H. (2020). The Effect of Prolonged Storage Time on the Stability of Fatty Acid Ethyl Esters in Hair Samples. Journal of analytical toxicology, 44(9), 964–969. [Link]

  • Li, H., & Mei, J. (2023). Prediction of Esterification and Antioxidant Properties of Food-Derived Fatty Acids and Ascorbic Acid Based on Machine Learning: A Review. Foods, 12(24), 4458. [Link]

  • Wikipedia. (n.d.). Vaccenic acid. Retrieved from [Link]

  • Shamel, A., & El-Sayed, B. A. (2017). Solvent effect on complexation reactions. Journal of Solution Chemistry, 46(3-4), 739–750. [Link]

  • Mikami, Y., Fukunaga, Y., & Arita, R. (1989). Novel pathways of oleic and cis-vaccenic acid biosynthesis by an enzymatic double-bond shifting reaction in higher. FEBS letters, 256(1-2), 135–138. [Link]

  • Knothe, G. (2007). Oxidative stability and storage behavior of fatty acid methyl esters derived from palm oil. Journal of the American Oil Chemists' Society, 84(6), 549–554. [Link]

  • Practice Procedures for Making Stock Solution. (n.d.). Retrieved from [Link]

  • Organic Syntheses. (n.d.). Ethyl ethoxalylpropionate. Retrieved from [Link]

  • Mikami, Y., Fukunaga, Y., & Arita, R. (1989). Novel pathways of oleic and cis-vaccenic acid biosynthesis by an enzymatic double-bond shifting reaction in higher plants. FEBS letters, 256(1-2), 135–138. [Link]

  • Wikipedia. (n.d.). Solvent effects. Retrieved from [Link]

  • Saibi, D. M., & Basu, A. (2012). Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions. Lipids, 47(11), 1115–1121. [Link]

Sources

Method

Application Note: Ethyl cis-Vaccenate as a Sex-Specific Chemical Marker in Bactrocera oleae

This is a comprehensive Application Note and Protocol guide for using Ethyl cis-vaccenate as a chemical marker in entomology, specifically focusing on its role in Tephritid fruit flies (Bactrocera oleae). [1] Abstract &...

Author: BenchChem Technical Support Team. Date: February 2026

This is a comprehensive Application Note and Protocol guide for using Ethyl cis-vaccenate as a chemical marker in entomology, specifically focusing on its role in Tephritid fruit flies (Bactrocera oleae).

[1]

Abstract & Core Directive

Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) is a fatty acid ethyl ester (FAEE) identified as a specific glandular secretion in the female Olive Fruit Fly, Bactrocera oleae.[1] Unlike the ubiquitous Drosophila pheromone cis-vaccenyl acetate (cVA), ethyl cis-vaccenate serves as a specialized sex-specific marker and semiochemical component in Tephritids.

This guide provides a rigorous workflow for the extraction, identification, and quantification of ethyl cis-vaccenate. It is designed for researchers investigating pheromone biosynthesis, species identification, and the development of integrated pest management (IPM) lures.

Key Applications:

  • Sex Determination: Chemotaxonomic differentiation of female B. oleae from males (which primarily produce other spiroacetals and lactones).

  • Pheromone Profiling: Analysis of rectal gland contents during sexual maturation.

  • Lure Development: Synergistic component analysis for mass-trapping formulations.

Chemical Profile & Properties[2][3][4][5][6][7][8][9][10]

PropertySpecification
IUPAC Name Ethyl (Z)-11-octadecenoate
Common Name Ethyl cis-vaccenate
Formula C₂₀H₃₈O₂
Molecular Weight 310.51 g/mol
CAS Number 111-62-6 (Generic for Ethyl Oleate isomers; specific isomer requires custom synthesis or high-purity standards)
Key MS Fragments m/z 88 (Base peak, McLafferty rearrangement), m/z 101 , m/z 264 ([M-EtOH]), m/z 310 (Molecular Ion)
Physical State Colorless to pale yellow oil
Storage -20°C, under Argon/Nitrogen (oxidation sensitive)
Critical Distinction: Ethyl cis-Vaccenate vs. cis-Vaccenyl Acetate

Do not confuse these two compounds.

  • Ethyl cis-vaccenate: An ethyl ester of a fatty acid.[2] Found in Bactrocera females.[1][3][4][5][6]

  • cis-Vaccenyl Acetate (cVA): An acetate ester of a fatty alcohol. The primary aggregation pheromone in Drosophila melanogaster.

  • Implication: Using the wrong standard will invalidate retention time data and biological assays.

Biological Context & Mechanism[3][5][6][7][10]

In Bactrocera oleae, sexual communication is driven by a multicomponent blend produced in the rectal glands.[3][4] While the major component is 1,7-dioxaspiro[5.5]undecane, ethyl cis-vaccenate acts as a minor but critical female-specific signal.

Signaling Pathway

The production of ethyl cis-vaccenate is regulated by sex-specific enzymatic pathways involving desaturases and esterases within the rectal gland epithelium.

PheromonePathway Precursor Stearic Acid (C18:0) Desaturation Desaturation (Desaturase Enzyme) Precursor->Desaturation Intermed cis-Vaccenic Acid (C18:1, Z11) Desaturation->Intermed Esterification Ethyl Esterification (Ethanol + Esterase) Intermed->Esterification Product Ethyl cis-Vaccenate Esterification->Product Secretion Rectal Gland Secretion (Female) Product->Secretion Behavior Male Attraction/ Synergism Secretion->Behavior  Release

Figure 1: Biosynthetic pathway of Ethyl cis-Vaccenate in Bactrocera oleae females.

Experimental Protocols

Protocol A: Sample Collection (Rectal Gland Excision)

Best for: High-concentration profiling and quantification.

Materials:

  • Micro-dissection scissors and forceps (Dumont #5).

  • Phosphate-buffered saline (PBS), ice-cold.

  • 2 mL GC vials with glass inserts.

  • Solvent: n-Hexane (HPLC Grade).

  • Internal Standard (IS): Ethyl heptadecanoate (10 ng/µL).

Step-by-Step:

  • Anesthetize adult female flies (10-14 days old) using CO₂ or chilling on ice.

  • Dissect the rectal gland (located at the posterior tip of the abdomen) under a stereomicroscope submerged in cold PBS.

  • Transfer individual glands immediately into a conical glass insert within a 2 mL GC vial containing 50 µL of n-Hexane.

  • Macerate the tissue gently with a clean glass rod or by vortexing for 30 seconds.

  • Extract for 1 hour at room temperature.

  • Add 5 µL of Internal Standard solution.

  • Centrifuge at 2000 x g for 1 minute to settle tissue debris.

  • Transfer the supernatant to a fresh insert for GC-MS analysis.

Protocol B: Headspace Analysis (SPME)

Best for: In vivo emission rates and volatile profiling.

Materials:

  • SPME Fiber: Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) or Carboxen/PDMS.

  • 20 mL Headspace vials.

Step-by-Step:

  • Place 5-10 live female flies into a 20 mL glass vial.

  • Condition the SPME fiber at 250°C for 30 minutes before use.

  • Expose the fiber to the headspace of the vial for 60 minutes at 25°C.

  • Inject immediately into the GC inlet (desorption time: 3 minutes).

GC-MS Analysis & Data Interpretation

Instrument Parameters

System: Agilent 7890B GC / 5977B MSD (or equivalent).

ParameterSettingRationale
Column HP-5MS UI (30m x 0.25mm x 0.25µm)Non-polar phase separates fatty acid esters by chain length and unsaturation.
Inlet Temp 250°CEnsures rapid volatilization of C18 esters.
Mode Splitless (1 min purge)Maximizes sensitivity for trace pheromones.
Carrier Gas Helium @ 1.0 mL/minConstant flow for stable retention times.
Oven Program 50°C (1 min) → 10°C/min → 180°C → 5°C/min → 240°C (hold 5 min)Slow ramp (5°C/min) around 180-240°C is critical to separate C18:1 isomers.
Transfer Line 280°CPrevents condensation of high MW esters.
MS Source 230°CStandard EI ionization temperature.
Scan Mode SIM (Selected Ion Monitoring)Target ions: 88, 101, 310 .
Data Interpretation Logic

To confirm Ethyl cis-vaccenate , the peak must satisfy three criteria (The "Triangulation of Truth"):

  • Retention Index (RI):

    • Calculate Kovats Index using a C8-C24 alkane ladder.

    • Ethyl cis-vaccenate typically elutes after Ethyl oleate (cis-9) on polar wax columns, but co-elution is common on non-polar columns.

    • Validation: Compare RI to a synthetic standard of Ethyl (Z)-11-octadecenoate.

  • Mass Spectral Signature:

    • Look for the m/z 88 base peak (characteristic of ethyl esters).

    • Verify the molecular ion m/z 310 .

    • Absence of m/z 60 (which would indicate a carboxylic acid) or m/z 61 (acetate).

  • Biological Control:

    • Analyze a male extract in parallel. Ethyl cis-vaccenate should be absent or significantly lower in males if used as a sex marker.

Troubleshooting & Validation

IssueProbable CauseCorrective Action
Peak Tailing Active sites in liner or column.Replace inlet liner with deactivated wool; trim column 10cm.
Co-elution Presence of Ethyl Oleate (C18:1 Z9).Switch to a polar column (DB-WAX) for isomer separation.
Low Sensitivity Oxidation of standard/sample.Prepare fresh standards; store samples under Nitrogen.
Ghost Peaks Septum bleed or carryover.Bake out column at 300°C; use low-bleed septa.

Self-Validating System: Include a "blank" extraction (solvent + internal standard only) and a "positive control" (synthetic standard) in every sequence. If the blank shows m/z 88 peaks, the solvent is contaminated. If the positive control RI shifts >0.5%, recalibrate the GC.

References

  • Fusini, G., et al. (2018). "Rectal Gland Chemical Secretion of the Olive Fruit Fly, Bactrocera oleae: A Re-Investigation." Journal of Chemical Ecology.

  • Canale, A., et al. (2014). "Sexual Chemical Ecology of the Olive Fruit Fly, Bactrocera oleae." IOBC-WPRS Bulletin.

  • National Center for Biotechnology Information (2023). "PubChem Compound Summary for CID 15789308, Ethyl cis-vaccenate."

  • Bontonou, G., & Wicker-Thomas, C. (2014). "Sexual Communication in the Drosophila Genus." (Context for cVA distinction). Insects.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Guide: Separation of Ethyl Cis-Vaccenate and Ethyl Oleate Isomers

Executive Summary: The "Critical Pair" Challenge Separating Ethyl Cis-Vaccenate (C18:1 n-7) from Ethyl Oleate (C18:1 n-9) represents one of the most persistent challenges in lipid chemistry. These molecules are positiona...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Critical Pair" Challenge

Separating Ethyl Cis-Vaccenate (C18:1 n-7) from Ethyl Oleate (C18:1 n-9) represents one of the most persistent challenges in lipid chemistry. These molecules are positional isomers; they share the exact same molecular weight (310.51 g/mol ), functional groups, and nearly identical boiling points.

Why Standard Methods Fail:

  • Distillation: Boiling point differentials are negligible (< 1°C).

  • Standard Silica Flash: Polarity differences are insufficient for resolution.

  • C18 Reverse-Phase HPLC: Separation is driven by hydrophobicity (chain length), which is identical for both isomers.

The Solution: The only robust, preparative method for this separation is Argentation (Silver Ion) Chromatography . This technique leverages the specific interaction between silver ions (


) and the 

-electrons of the carbon-carbon double bond.[1] The position of the double bond (n-7 vs n-9) alters the steric accessibility of the

-cloud, creating a separation factor (

) sufficient for resolution.

Module 1: Analytical Validation (The "Eyes")

Before attempting preparative separation, you must establish a baseline resolution using Gas Chromatography (GC). You cannot purify what you cannot see.

Recommended Column Chemistry

Standard non-polar columns (e.g., DB-1, DB-5) will not resolve these isomers. You must use a highly polar biscyanopropyl polysiloxane phase.

ParameterSpecificationReason
Column Type 100% Biscyanopropyl PolysiloxaneMaximum polarity for dipole-dipole interaction with

-bonds.
Recommended Columns CP-Sil 88 (100m) or SP-2560 (100m)100m length is critical. 30m or 60m columns often result in co-elution (shoulder peaks).
Carrier Gas Hydrogen or HeliumHydrogen provides sharper peaks at higher linear velocities.
Detector FID (Flame Ionization)Universal response for hydrocarbons; high linearity.
Analytical Protocol (GC-FID)

Elution Order (CP-Sil 88): On highly polar columns, the general elution rule is that double bonds closer to the carboxyl group are retained longer.

  • Ethyl Oleate (18:1 n-9 /

    
    9):  Elutes FIRST .
    
  • Ethyl Cis-Vaccenate (18:1 n-7 /

    
    11):  Elutes SECOND .
    

Visual Workflow:

GC_Workflow cluster_peaks Elution Order Sample Crude Mixture (Ethyl Esters) Column 100m CP-Sil 88 (Polarity Filter) Sample->Column Inject Detector FID Response Column->Detector Separation Result Chromatogram Analysis Detector->Result P1 Peak 1: Ethyl Oleate (n-9) Result->P1 tR ~ X min P2 Peak 2: Ethyl Vaccenate (n-7) Result->P2 tR ~ X + 0.5 min

Caption: Analytical workflow verifying the resolution of critical pair isomers using high-polarity GC columns.

Module 2: Preparative Separation (The "Hands")

For preparative isolation, we utilize Silver Ion Chromatography (Ag-SC) .

Mechanism of Action

Silver ions form a reversible charge-transfer complex with the olefinic double bond.



  • Cis-Vaccenate (n-7): The double bond is slightly closer to the methyl end compared to Oleate. In Ag-SC, steric hindrance usually dictates that Ethyl Oleate (

    
     complex)  is slightly more stable/accessible than Vaccenate, causing Oleate to be retained longer on the Ag-column (opposite of the GC elution order in some specific mobile phases, but often they elute very close).
    
  • Note: In many Ag-HPLC systems, the elution order is Saturates

    
     Trans 
    
    
    
    Cis-Vaccenate
    
    
    Cis-Oleate
    .
Protocol: Silver-Impregnated Silica Flash Chromatography

If HPLC is unavailable, this manual method is effective for gram-scale purification.

Materials:

  • Silica Gel 60 (230-400 mesh).

  • Silver Nitrate (

    
    ).[1][2][3]
    
  • Solvents: Hexane (Mobile Phase A), Toluene or Acetone (Mobile Phase B).

  • Aluminum foil (to protect column from light).[3]

Step-by-Step Guide:

  • Impregnation (10% Loading):

    • Dissolve 10g

      
       in 20mL deionized water.
      
    • Add 200mL Acetone to the silver solution.

    • Add 90g Silica Gel and stir to form a slurry.

    • Rotary evaporate to dryness (protect from light).

    • Result: "Activated" silver-silica (store in amber jar).

  • Column Packing:

    • Pack the column dry or as a slurry in Hexane.

    • Wrap the column in aluminum foil. Silver salts degrade (turn black/purple) upon UV exposure, reducing separation efficiency.

  • Elution Gradient:

    • Start: 100% Hexane (Elutes saturated esters).

    • Ramp: 0%

      
       5% Toluene (or 0% 
      
      
      
      2% Acetone).
    • Critical: The gradient must be extremely shallow. These isomers are adjacent.

  • Fraction Collection:

    • Collect small fractions (e.g., 10-15mL for a 50g column).

    • Spot fractions on Ag-TLC or check every 5th fraction via GC.

High-Performance Alternative (Ag-HPLC)

For high purity (>99%), use a commercial Silver-Ion column (e.g., ChromSpher Lipids or Nucleosil Ag).

  • Mobile Phase: 0.5% Acetonitrile in Hexane (Isocratic).

  • Detection: UV at 205nm (poor sensitivity) or ELSD (Evaporative Light Scattering - recommended).

Troubleshooting & FAQs

Q1: My silver column turned purple/black during the run. Is the separation ruined?

  • Diagnosis: Photo-reduction of

    
     to metallic Silver (
    
    
    
    ).
  • Impact: Metallic silver does not separate double bonds. You have lost retention capacity.

  • Fix: You must wrap the column in foil before adding the stationary phase. Work in subdued light if possible.

Q2: I see "ghost peaks" or silver contamination in my final product.

  • Cause: Silver ions can leach from the silica, especially if using polar modifiers like methanol or acetone.

  • Fix: Perform a "Silver Wash" on your combined organic fractions.

    • Wash organic phase with 5% Sodium Chloride (NaCl) solution.

    • Any leached

      
       will precipitate as AgCl (white solid).
      
    • Filter, dry over

      
      , and evaporate.
      

Q3: The isomers are still co-eluting on the Ag-Column.

  • Tactic 1 (Temperature): Cool the column. Lowering the temperature (e.g., to 0°C or -20°C using a jacketed column) significantly increases the stability constant of the Ag-olefin complex, improving resolution (

    
    ).
    
  • Tactic 2 (Loading): Decrease your sample load. For critical pairs, load <1% of the stationary phase weight (e.g., 100mg sample on 10g silica).

Visual Mechanism of Separation:

Ag_Mechanism cluster_interaction Pi-Complexation (Steric Filter) Silica Silica Surface Ag Ag+ Ion Silica->Ag Ionic Bond Oleate Ethyl Oleate (n-9) Less Steric Hindrance Stronger Retention Ag->Oleate Strong Complex Vaccenate Ethyl Vaccenate (n-7) More Steric Hindrance Weaker Retention Ag->Vaccenate Weak Complex

Caption: Mechanism of Argentation Chromatography. Differential stability of the Ag-Pi complex allows for separation of positional isomers.

References

  • Christie, W. W. (n.d.).[3] Silver Ion Chromatography of Fatty Acids. AOCS Lipid Library. Retrieved from [Link]

  • Restek Corporation. (2023). Fatty Acid Methyl Esters (FAMEs) on Rt-2560 (GC Analysis). Retrieved from [Link]

  • Agilent Technologies. (2010). Separation of Fatty Acid Methyl Esters (FAME) on an Agilent J&W Select CP-Sil 88. Retrieved from [Link]

  • Momchilova, S., & Nikolova-Damyanova, B. (2003). Stationary phases for silver ion chromatography of lipids. Journal of Separation Science.

Sources

Optimization

Technical Support Center: Synthesis of Ethyl cis-Vaccenate

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield and purity of ethyl cis-vaccenate synthesis. The content is structured...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield and purity of ethyl cis-vaccenate synthesis. The content is structured to address common challenges and provide practical, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: What is ethyl cis-vaccenate and why is its stereoselective synthesis important?

A1: Ethyl cis-vaccenate is the ethyl ester of cis-vaccenic acid, an 18-carbon monounsaturated fatty acid. Its IUPAC name is ethyl (Z)-octadec-11-enoate. The cis (or Z) configuration of the double bond is crucial for its biological activity and physical properties, making stereoselective synthesis essential to avoid contamination with the trans (E) isomer, which can have different effects.

Q2: What are the primary synthetic routes to achieve a high yield of ethyl cis-vaccenate?

A2: The two most effective and widely used methods for the stereoselective synthesis of cis-alkenes like ethyl cis-vaccenate are the Wittig reaction and olefin cross-metathesis. The Wittig reaction, when employing a non-stabilized ylide, generally provides good Z-selectivity.[1][2] Olefin cross-metathesis, particularly with the advent of Z-selective catalysts, offers another powerful route.

Q3: How can I confirm the stereochemistry of my final product?

A3: A combination of analytical techniques is recommended. Gas Chromatography (GC) on a polar capillary column can often separate cis and trans isomers. Nuclear Magnetic Resonance (NMR) spectroscopy is also definitive; the coupling constant for the vinyl protons in the 1H NMR spectrum is characteristically smaller for cis isomers compared to trans isomers.

Troubleshooting Guide: The Wittig Reaction Approach

The Wittig reaction is a robust method for alkene synthesis.[3] For ethyl cis-vaccenate, the synthesis involves the reaction of heptanal with a phosphonium ylide derived from an ethyl 11-haloundecanoate.

Wittig_Reaction cluster_ylide Ylide Formation cluster_wittig Wittig Reaction PPh3 Triphenylphosphine Phosphonium_Salt Phosphonium Salt PPh3->Phosphonium_Salt SN2 Halo_Ester Ethyl 11-haloundecanoate Halo_Ester->Phosphonium_Salt Ylide Non-stabilized Ylide Phosphonium_Salt->Ylide Deprotonation Strong_Base Strong Base (e.g., n-BuLi) Strong_Base->Ylide Oxaphosphetane cis-Oxaphosphetane Intermediate Ylide->Oxaphosphetane Heptanal Heptanal Heptanal->Oxaphosphetane Product Ethyl cis-vaccenate Oxaphosphetane->Product Byproduct Triphenylphosphine Oxide (TPPO) Oxaphosphetane->Byproduct Metathesis_Reaction 1-Decene 1-Decene Product Ethyl cis-vaccenate 1-Decene->Product Ethyl_Acrylate Ethyl Acrylate Ethyl_Acrylate->Product Grubbs_Catalyst Grubbs Catalyst (Z-selective) Grubbs_Catalyst->Product Cross-Metathesis Ethene Ethene (byproduct) Product->Ethene

Sources

Troubleshooting

Technical Support Center: C18:1 Ethyl Ester Separation

Topic: Troubleshooting GC Peak Overlap for C18:1 Ethyl Esters (FAEEs) Ticket ID: FAEE-C18-ISO-001 Status: Open Assigned Specialist: Senior Application Scientist[1] Introduction: The "Critical Pair" Problem Welcome to the...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting GC Peak Overlap for C18:1 Ethyl Esters (FAEEs) Ticket ID: FAEE-C18-ISO-001 Status: Open Assigned Specialist: Senior Application Scientist[1]

Introduction: The "Critical Pair" Problem

Welcome to the Separation Science Technical Support Center. You are likely here because your gas chromatography (GC) method cannot resolve the critical isomers of C18:1 ethyl esters.

In drug development and biomarker analysis (e.g., ethanol metabolites in hair or blood), distinguishing between Ethyl Oleate (C18:1 cis-9) , Ethyl Vaccenate (C18:1 cis-11) , and Ethyl Elaidate (C18:1 trans-9) is mandatory but chromatographically difficult.

These isomers share identical molecular weights (310.5 g/mol ) and nearly identical boiling points.[1] Standard non-polar columns (100% Dimethyl polysiloxane) separate by boiling point and will co-elute these peaks.[1] To resolve them, you must exploit the subtle dipole-dipole interactions between the stationary phase and the pi-electrons of the double bonds.

Module 1: Column Selection (The Hardware)

Q: I am using a DB-5 (or DB-Wax) column. Why are my peaks merging?

A: You are using the wrong tool for geometric isomer separation.

  • 5%-Phenyl columns (e.g., DB-5, Rxi-5ms): Separate primarily by boiling point. They cannot distinguish the spatial arrangement (cis vs. trans) or the position of the double bond (C9 vs. C11).

  • PEG columns (e.g., DB-Wax, HP-INNOWax): Separate by polarity and degree of unsaturation. They can separate C18:0 from C18:1, but they often fail to baseline-resolve C18:1 cis-9 from C18:1 cis-11.[1]

The Solution: You require a High-Polarity Biscyanopropyl stationary phase.[1][2][3] The cyano groups possess a strong permanent dipole that interacts differently with the cis (kinked) and trans (linear) geometries of the fatty acid chain.

Column Performance Matrix
Column PhasePolarityMechanismResolution Capability (C18:1 Isomers)Recommendation
100% Dimethyl Polysiloxane (e.g., DB-1)Non-PolarBoiling PointNone. Co-elution of all isomers.❌ Do Not Use
Polyethylene Glycol (PEG) (e.g., DB-Wax)PolarH-Bonding / DipolePartial. Separates by unsaturation, but C9/C11 overlap often persists.⚠️ Limited Use
Biscyanopropyl Polysiloxane (e.g., SP-2560, CP-Sil 88)High PolarStrong Dipole-DipoleHigh. Baseline resolution of cis/trans and positional isomers (cis-9 vs cis-11).Gold Standard
Ionic Liquid (e.g., SLB-IL111)Extremely PolarMulti-modeExtreme. Can reverse elution orders; excellent for complex matrices.[1]✅ Advanced Use

Technical Note: For FAEE analysis, a 100-meter column is often required to achieve a Resolution (


) > 1.5 for the cis-9/cis-11 pair. Shorter columns (30m) may show "shouldering" rather than separation.[1]

Module 2: Method Optimization (The Physics)

Q: I have the right column (SP-2560), but resolution is still poor. Should I slow down my ramp?

A: No. You should likely stop ramping and use an Isothermal Plateau .[1]

Isomer separation relies on selectivity (


) , which is temperature-dependent.[1] On cyanopropyl phases, selectivity between geometric isomers often decreases as temperature increases.[1] Fast ramps minimize the time the analytes spend in the "high selectivity" temperature zone.

The "Isothermal Plateau" Strategy:

  • Rapid Ramp: Quickly get the solvent and light components out.[1]

  • The Plateau: Hold the oven temperature isocratically (typically 170°C – 190°C) during the elution window of the C18 isomers.

  • Burn-out: Ramp up to elute heavier components (C20+).

Visualizing the Optimization Logic

OptimizationLogic start Start: Peaks Overlapping check_col Is Column Biscyanopropyl? start->check_col switch_col Switch to SP-2560 / CP-Sil 88 (100m recommended) check_col->switch_col No (DB-5/Wax) check_temp Current Temp Program? check_col->check_temp Yes switch_col->check_temp iso_hold Implement Isothermal Hold (175°C - 185°C) check_temp->iso_hold Ramping through C18s check_gas Carrier Gas Velocity? check_temp->check_gas Already Isothermal iso_hold->check_gas opt_gas Optimize Linear Velocity (H2: 35-45 cm/s) check_gas->opt_gas Flow too low/high final Baseline Resolution Achieved check_gas->final Optimal Flow opt_gas->final

Figure 1: Decision tree for troubleshooting C18:1 isomer overlaps. Note the priority of column chemistry over temperature programming.

Module 3: Experimental Protocol

Standard Operating Procedure (SOP) for C18:1 FAEE Resolution

Objective: Baseline separation of Ethyl Oleate (cis-9) and Ethyl Vaccenate (cis-11).

Reagents & Standards:

  • FAME/FAEE Standard Mix: Must contain C18:1 cis-9, cis-11, and trans-9 standards (e.g., Supelco 37-component mix adapted for FAEEs).

  • Internal Standard: C17:0 Ethyl Ester or C19:0 Ethyl Ester (Non-endogenous).[1]

Instrument Configuration:

  • GC System: Split/Splitless Injector, FID (Flame Ionization Detector) or MS (Mass Spec).[1]

  • Column: SP-2560 or CP-Sil 88 (100 m × 0.25 mm × 0.20 µm).[1]

Step-by-Step Method:

  • Inlet Parameters:

    • Temperature: 250°C.[1][4]

    • Mode: Split (Ratio 50:1 to 100:1). Note: High split ratio ensures sharp peaks, critical for resolution.

  • Carrier Gas (Hydrogen - Preferred):

    • Flow Mode: Constant Flow.[1]

    • Linear Velocity: 35–40 cm/sec (approx.[1] 1.5 mL/min).[1]

    • Why Hydrogen? It operates efficiently at higher velocities than Helium (flatter Van Deemter curve), allowing for better resolution without excessive run times on a 100m column.[1]

  • Oven Program (The "Plateau"):

    • Initial: 100°C (Hold 4 min) – Focuses the solvent.

    • Ramp 1: 13°C/min to 175°C.[1]

    • Plateau: Hold at 175°C for 30–45 minutes. This is where the isomer separation happens.[5]

    • Ramp 2: 5°C/min to 240°C (Hold 10 min) – Elutes C20-C24 esters.

  • Detection (FID):

    • Temperature: 260°C.[1][4][6]

    • Sampling Rate: ≥ 50 Hz (Fast sampling is required to define narrow peaks).

Module 4: Advanced Troubleshooting

Q: I see a "shoulder" on my Ethyl Oleate peak. Is it Vaccenate or Elaidate?

A: Elution order is key to identification. On Biscyanopropyl columns , the general elution order for C18:1 isomers is:

  • Trans Isomers (Elaidic - trans-9): Elute FIRST.

  • Cis Isomers (Oleic - cis-9): Elute SECOND.

  • Positional Cis Isomers (Vaccenic - cis-11): Elute THIRD.

Diagram of Elution Order on SP-2560: [ Solvent ] ... [ C18:0 ] ... [ 18:1 trans-9 ] ... [ 18:1 cis-9 ] ... [ 18:1 cis-11 ]

If the shoulder is on the leading edge (front) of the Oleic peak, it is likely the trans isomer (Elaidic). If the shoulder is on the tailing edge (back), it is likely the cis-11 isomer (Vaccenic).

Q: Can I use GC-MS to resolve them if the column fails?

A: No. Ethyl Oleate and Ethyl Vaccenate have identical mass spectra (Parent ion m/z 310, characteristic fragments m/z 264, etc.).[1] Mass spectrometry cannot spectrally distinguish these isomers.[1] Chromatographic resolution is your only option.

References

  • AOAC International. (2000).[1] Official Method 996.06: Fat (Total, Saturated, and Unsaturated) in Foods.[1][2][3] (Standard method specifying 100m biscyanopropyl columns for isomer separation).[1][3]

  • AOCS. (2009).[1] Official Method Ce 1h-05: Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC. American Oil Chemists' Society.[1]

  • Delmonte, P., et al. (2011).[1] "Separation characteristics of fatty acid methyl esters using SLB-IL111, a new ionic liquid coated capillary gas chromatographic column." Journal of Chromatography A, 1218(3), 545-554.[1]

  • Restek Corporation. (2020).[1][3] "Rt-2560 Columns Ensure Accurate, Reliable AOAC 996.06 and AOCS Ce 1j-07 FAMEs Analysis." Application Note.

  • Agilent Technologies. (2011).[1][6] "Separation of C18:1 cis/trans FAME isomers in milk fat." Application Note 5990-8458EN.[1]

Sources

Optimization

Technical Support Center: Ethyl Cis-Vaccenate Stability &amp; Degradation Analysis

Product: Ethyl Cis-Vaccenate (C18:1 n-7 Ethyl Ester) Document ID: TS-LIPID-181-V7 Version: 2.4 (Current) Audience: Analytical Chemists, Lipidologists, Drug Formulation Scientists Introduction: The Stability Profile of Et...

Author: BenchChem Technical Support Team. Date: February 2026

Product: Ethyl Cis-Vaccenate (C18:1 n-7 Ethyl Ester) Document ID: TS-LIPID-181-V7 Version: 2.4 (Current) Audience: Analytical Chemists, Lipidologists, Drug Formulation Scientists

Introduction: The Stability Profile of Ethyl Cis-Vaccenate

Ethyl cis-vaccenate is the ethyl ester of cis-11-octadecenoic acid (vaccenic acid). While structurally similar to ethyl oleate (the n-9 isomer), its degradation profile yields distinct chemical fingerprints. As a Senior Application Scientist, I often see researchers misidentify degradation products by assuming they are identical to those of oleate.

This guide provides a self-validating troubleshooting framework to identify impurities resulting from Oxidation , Hydrolysis , and Isomerization .

Module 1: Oxidative Degradation (Autoxidation)

The Issue: Appearance of volatile "rancid" odors or unknown early-eluting peaks in GC-MS. Root Cause: Radical-mediated abstraction of allylic hydrogens (at C10 or C13), leading to hydroperoxides that cleave into aldehydes and core esters.

Mechanistic Insight: The "n-7" Shift

Unlike ethyl oleate (n-9), which oxidizes to form Nonanal (C9), ethyl cis-vaccenate (n-7) oxidizes to form Heptanal (C7). This is the critical biomarker for validating the purity of your specific isomer.

Degradation Pathway Visualization

OxidationPathway ECV Ethyl Cis-Vaccenate (C18:1 n-7) Radical Allylic Radical (C10 or C13) ECV->Radical Initiation (ROS/Light) Peroxide Hydroperoxides (10-OOH / 12-OOH) Radical->Peroxide + O2 Heptanal Heptanal (Volatile Marker) Peroxide->Heptanal β-Scission (Tail) CoreEster Ethyl 11-oxoundecanoate (Core Fragment) Peroxide->CoreEster β-Scission (Head)

Figure 1: Autoxidation pathway of Ethyl Cis-Vaccenate showing the specific cleavage to Heptanal.

Troubleshooting Protocol: Oxidative Status
Diagnostic StepMethodologyExpected Result (Degraded)
Volatile Analysis HS-GC-MS (Headspace)Presence of Heptanal (m/z 44, 70, 114) and Hexanal .
Core Analysis GC-MS (Liquid Inj.)Presence of Ethyl 11-oxoundecanoate .[1]
Peroxide Value Titration / ColorimetricPV > 5 meq/kg indicates active primary oxidation.

Module 2: Hydrolytic Degradation

The Issue: Loss of the main ester peak and appearance of a broad, tailing peak. Root Cause: Moisture ingress catalyzes the cleavage of the ester bond, reverting the molecule to its free fatty acid form. This is common in samples stored in DMSO or non-anhydrous ethanol.

Diagnostic Workflow
  • Check Retention Time (RT): On non-polar columns (e.g., DB-5), the free acid (Vaccenic Acid) typically elutes after the ethyl ester due to hydrogen bonding.

  • Check Peak Shape: Free acids often show "fronting" or "tailing" unless the column is deactivated.

  • Derivatization Check (Self-Validating Step):

    • Protocol: Take an aliquot of the suspect sample. Add BSTFA + 1% TMCS. Heat at 60°C for 30 mins.

    • Result: If the broad peak disappears and is replaced by a sharp peak with m/z 73 (TMS group), confirmed presence of Free Vaccenic Acid .

Module 3: Cis-Trans Isomerization

The Issue: A "shoulder" peak appears immediately preceding or following the main peak. Root Cause: Thermal stress (e.g., overheated GC injector) or catalytic isomerization converts cis-vaccenate to trans-vaccenate (Ethyl trans-11-octadecenoate).

Chromatographic Resolution Guide

Separating cis/trans isomers requires specific stationary phases. A standard 5% phenyl column (DB-5) is often insufficient.

Column TypeStationary PhaseElution Order (Typical)Resolution
Non-Polar 5% Phenyl / 95% PDMSTrans/Cis co-elute or partial overlapPoor
High Polarity Biscyanopropyl Polysiloxane (e.g., SP-2560, CP-Sil 88)Trans elutes beforeCis Excellent
Ionic Liquid SLB-IL111Cis elutes beforeTrans Superior

Expert Tip: If you cannot change columns, use FTIR . The trans double bond has a distinct absorption band at 966 cm⁻¹ (C-H out-of-plane deformation), which is absent in pure cis isomers.

Module 4: Troubleshooting FAQ (Q&A)

Q1: I see a peak at m/z 88 in my mass spectrum. Is this a degradation product?

  • A: No. m/z 88 is the classic McLafferty Rearrangement ion for ethyl esters. It is the base peak (100% abundance) for intact Ethyl Cis-Vaccenate. If you lose this peak, your ester is degraded.

Q2: My sample has turned yellow. Does this confirm oxidation?

  • A: Not necessarily. While advanced oxidation produces polymers (dimers/trimers) that are yellow/brown, simple hydroperoxides are colorless. Yellowing often indicates the formation of diketones or interaction with trace metals. Run a UV-Vis scan; a shift in absorption from 205 nm (isolated double bond) to 234 nm (conjugated dienes) confirms oxidation.

Q3: Can I store Ethyl Cis-Vaccenate in plastic tubes?

  • A: Avoid it. Fatty acid esters are lipophilic and can leach plasticizers (phthalates) from PVC or polystyrene. These appear as contaminants at m/z 149. Always use glass vials with Teflon-lined caps.

Summary of Key Mass Spectral Ions

Use this table to identify peaks in your chromatogram.

CompoundOriginCharacteristic Ions (m/z)
Ethyl Cis-Vaccenate Intact Product88 (Base), 101, 264 (M-46), 310 (Molecular Ion)
Heptanal Oxidation (Tail)44, 70, 114
Ethyl 11-oxoundecanoate Oxidation (Head)88, 101, [M-45]
Vaccenic Acid Hydrolysis60, 73, 264, 282
Phthalates Contamination149 (Base), 167, 279

References

  • Frankel, E. N. (1980).[2] Lipid oxidation.[2][3][4] Progress in Lipid Research, 19(1-2), 1–22. Link

  • Christie, W. W. (1998). Gas chromatography-mass spectrometry methods for structural analysis of fatty acids. Lipids, 33(4), 343–353. Link

  • Mottram, D. S. (1998). Flavour formation in meat and meat products: a review. Food Chemistry, 62(4), 415-424. (Detailing aldehyde formation from lipid oxidation). Link

  • Mossoba, M. M., et al. (2007). Rapid Determination of Total trans Fat Content. Journal of AOAC INTERNATIONAL. (FTIR methodology for cis/trans identification).[5] Link

Sources

Troubleshooting

minimizing isomerization of cis-vaccenate during processing

Ticket ID: #CVA-ISO-001 Subject: Minimizing Isomerization of cis-Vaccenate (11c-18:1) During Processing Assigned Specialist: Senior Application Scientist, Lipidomics Division Introduction You have reached the Tier 3 Tech...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #CVA-ISO-001

Subject: Minimizing Isomerization of cis-Vaccenate (11c-18:1) During Processing Assigned Specialist: Senior Application Scientist, Lipidomics Division

Introduction

You have reached the Tier 3 Technical Support guide for handling cis-vaccenic acid (cis-11-octadecenoic acid). Unlike its more common isomer, oleic acid (cis-9-octadecenoic acid), cis-vaccenate is highly susceptible to specific isomerization triggers during extraction, derivatization, and purification.

The primary failure mode reported by users is the unintended conversion to trans-vaccenate (11t-18:1) or positional migration (shift to cis-9 or cis-10) . This guide provides self-validating protocols to maintain stereochemical integrity.

Module 1: Derivatization & Synthesis

Issue: "My GC peaks show split peaks or unexpected isomers after methylation."

Diagnosis: You are likely using acid-catalyzed methylation (e.g., BF₃-Methanol or H₂SO₄-Methanol) at high temperatures. While standard for saturated fats, acidic conditions protonate the ester carbonyl, facilitating a reversible hydration of the double bond that leads to thermodynamic relaxation into the trans configuration or positional shifting.

The Fix: Base-Catalyzed Transesterification Switch to Sodium Methoxide (NaOCH₃). This reaction proceeds under kinetic control at room temperature, preserving the double bond configuration because the mechanism involves nucleophilic attack on the carbonyl carbon, leaving the alkene chain untouched.

Protocol: Isomer-Safe Methylation (NaOCH₃ Method)

Use this for GC-FID/MS preparation.

  • Solubilize: Dissolve 10–20 mg of lipid in 1 mL of anhydrous toluene (acts as a co-solvent to prevent polarity mismatch).

  • React: Add 2 mL of 0.5 M Sodium Methoxide in anhydrous methanol .

  • Incubate: Vortex and hold at 25°C (Room Temp) for 10 minutes . Do not heat.

  • Quench: Add 100 µL of Glacial Acetic Acid followed by 5 mL of dH₂O.

  • Extract: Add 2 mL of Hexane, vortex, and centrifuge. Collect the upper organic layer.

Decision Logic: Derivatization Strategy

DerivatizationLogic Start Sample Type FreeFattyAcid Free Fatty Acid (FFA) Start->FreeFattyAcid BoundLipid Bound Lipid (TAG/PL) Start->BoundLipid AcidCat Acid Catalysis (BF3-MeOH) RISK: High Isomerization FreeFattyAcid->AcidCat Avoid if possible Diazomethane Diazomethane/TMS-CHN2 SAFE: Rapid Methylation FreeFattyAcid->Diazomethane Gold Standard BaseCat Base Catalysis (NaOCH3) SAFE: Kinetic Control BoundLipid->BaseCat Preferred Fail Split Peaks / Artifacts AcidCat->Fail Generates trans-11 Result GC Analysis BaseCat->Result Preserves cis-11 Diazomethane->Result Preserves cis-11

Figure 1: Decision matrix for derivatization reagents. Base catalysis or Diazomethane is required to prevent protonation of the pi-system.

Module 2: Purification (Silver Ion Chromatography)

Issue: "I cannot separate cis-vaccenate from oleic acid or trans-vaccenate."

Diagnosis: Standard C18 (Reversed-Phase) HPLC separates based on hydrophobicity (chain length), which is nearly identical for C18:1 isomers. You must use Argentation Chromatography (Ag-HPLC) or Ag-SPE , where silver ions (


) form weak charge-transfer complexes with the 

electrons of the double bond.

Mechanism: Complex stability is determined by steric accessibility:



Cis isomers complex more strongly than trans because the bent geometry exposes the 

cloud more effectively to the silver ion.
Troubleshooting Ag-Ion Separations
ParameterRecommendationWhy?
Stationary Phase Ag-SCX (Sulfonic Acid) Nucleosil Commercially available Ag-columns (e.g., ChromSpher Lipids) offer reproducible plate counts compared to homemade impregnated silica.
Mobile Phase Hexane : Acetonitrile (99.5 : 0.5) Acetonitrile acts as a "modifier" that competes with the lipid for Ag sites. Too much acetonitrile elutes everything too fast; too little leads to peak broadening.
Temperature 20°C - 25°C Higher temperatures weaken the Ag-Olefin complex, reducing resolution between cis and trans.
Column Care Avoid Acetone/Alcohols Polar protic solvents can strip silver ions or induce column bleeding.
Protocol: Ag-SPE Fractionation (Manual)
  • Condition: Rinse Ag-Ion SPE cartridge with 4 mL Acetone, then 4 mL Hexane.

  • Load: Apply FAME sample in minimal Hexane.

  • Elute Fraction 1 (Saturates/Trans): 4 mL Hexane:Acetone (96:4). Trans-vaccenate elutes here.

  • Elute Fraction 2 (Cis-Monoenes): 4 mL Hexane:Acetone (90:10). Cis-vaccenate elutes here.

Module 3: Environmental Control (Radical Isomerization)

Issue: "My standard purity dropped after 3 months in storage."

Diagnosis: You are experiencing Radical-Induced Isomerization . Unlike thermal isomerization, this happens at low temperatures if free radicals (thiyl or peroxyl) are present. The radical adds to the double bond, breaking the


 bond and allowing free rotation around the remaining 

bond. When the radical departs, the molecule relaxes into the thermodynamically more stable trans configuration.
The "Thiyl" Danger

If your lab uses thiols (e.g., mercaptoethanol, DTT) nearby, volatile thiyl radicals (


) can catalyze this conversion rapidly.
Mechanism of Failure

RadicalIsomerization Cis Cis-Vaccenate (High Energy) Intermediate Radical Intermediate (Single Bond Rotation) Cis->Intermediate + Radical Radical Radical (RS• or NO2•) Intermediate->Cis - Radical (Return) Trans Trans-Vaccenate (Low Energy) Intermediate->Trans - Radical (Relaxation)

Figure 2: The catalytic cycle of radical-induced isomerization. Note that the trans-isomer is the thermodynamic sink.

Storage Protocol
  • Solvent: Store in Hexane containing 0.01% BHT (Butylated Hydroxytoluene) . BHT acts as a radical scavenger.

  • Headspace: Purge vials with Argon (heavier than air) rather than Nitrogen (lighter than air) to ensure a blanket over the liquid.

  • Vial: Amber glass to prevent photo-initiated radical formation.

Module 4: Analytical Validation

Issue: "How do I prove I have cis-vaccenate and not Oleic acid?"

Diagnosis: On standard non-polar GC columns (e.g., DB-5, HP-1), cis-vaccenate (11-18:1) and oleic acid (9-18:1) often co-elute.

Solution: You must use a High-Polarity Cyanopropyl Polysiloxane Column (e.g., CP-Sil 88 or SP-2560). The strong dipole interaction with the cyano group resolves positional isomers based on the distance of the double bond from the ester group.

Validation Data (Typical Elution Order on CP-Sil 88):

  • Oleic Acid (9c-18:1)

  • Cis-Vaccenic Acid (11c-18:1)[1]

  • Elaidic Acid (9t-18:1)[2][3]

  • Trans-Vaccenic Acid (11t-18:1)[4]

Note: If GC is ambiguous, C-13 NMR is the ultimate arbiter. The allylic carbons of cis-vaccenate have distinct chemical shifts compared to oleic acid due to the proximity to the methyl terminus.

References

  • Christie, W. W. (1989). Silver ion chromatography and lipids. The Oily Press.

  • Kramer, J. K., et al. (1997). "Evaluating acid and base catalysts in the methylation of milk and rumen fatty acids with special emphasis on conjugated dienes and total trans fatty acids." Lipids, 32(11), 1219-1228.

  • Chatgilialoglu, C., et al. (2014). "Lipid geometrical isomerism: from chemistry to biology and diagnostics." Chemical Reviews, 114(1), 255-284.

  • Delmonte, P., & Kramer, J. K. (2009). "Separation of isomeric fatty acids by gas-liquid chromatography." Lipid Technology, 21(3), 63-66.

  • Momchilova, S., & Nikolova-Damyanova, B. (2003). "Stationary phases for silver ion chromatography of lipids." Journal of Separation Science, 26(3-4), 261-270.

Sources

Optimization

removing impurities from synthesized ethyl cis-vaccenate

Current Status: Operational Ticket Topic: Removal of Impurities from Synthesized Ethyl cis-Vaccenate (C18:1 n-7) Assigned Specialist: Senior Application Scientist, Lipid Chemistry Division[1] Introduction: The Purity Imp...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket Topic: Removal of Impurities from Synthesized Ethyl cis-Vaccenate (C18:1 n-7) Assigned Specialist: Senior Application Scientist, Lipid Chemistry Division[1]

Introduction: The Purity Imperative

Welcome to the technical support hub for Ethyl cis-Vaccenate . As a researcher, you know that lipid synthesis—whether via Wittig reaction, metathesis, or esterification of natural extracts—rarely yields a biologically valid product immediately.[1]

The biological activity of cis-vaccenate (an omega-7 isomer) is distinct from its trans-isomer (trans-vaccenate) and its positional isomer (oleate, n-9). Using impure material in cell signaling or metabolic assays will generate artifacts. This guide provides self-validating protocols to isolate the target molecule.

Diagnostic Matrix: Identify Your Impurity

Before selecting a protocol, cross-reference your analytical data (GC-FID/MS or NMR) with the table below.

Symptom (Analytical Observation)Probable ImpurityDifficultyRecommended Protocol
GC: Shoulder peak or split peak near main signal. NMR: Small multiplet at

5.4 ppm (trans).
Trans-Isomers (Ethyl trans-vaccenate)HighProtocol A: Silver Ion Chromatography
GC: Distinct peak eluting after target. NMR: Clean alkene region but incorrect integration.Saturated Esters (Ethyl stearate)MediumProtocol B: Urea Complexation
GC: Peak eluting immediately adjacent (often co-eluting on non-polar columns).Positional Isomers (Ethyl oleate)HighProtocol A: Silver Ion Chromatography
TLC: Streaking or spots near baseline. Smell: Acrid or alcoholic odor.Catalyst/Solvent ResidueLowStandard Aqueous Workup (Not covered here)

Visual Workflow: Troubleshooting Logic

The following decision tree illustrates the logical flow for purification based on the specific contamination profile.

PurificationLogic Start Crude Ethyl cis-Vaccenate CheckSat Step 1: Check Saturated Impurities (Ethyl Stearate > 5%) Start->CheckSat Urea Protocol B: Urea Complexation (Removes Saturated Chains) CheckSat->Urea Yes CheckIso Step 2: Check Isomeric Impurities (Trans-isomers or Oleate) CheckSat->CheckIso No Urea->CheckIso AgIon Protocol A: Silver Ion Chromatography (Separates by Pi-Complexation) CheckIso->AgIon Yes Final Pure Ethyl cis-Vaccenate (>99% Isomeric Purity) CheckIso->Final No AgIon->Final

Figure 1: Purification Decision Tree. Follow the path based on impurity identification to minimize yield loss.

Protocol A: Silver Ion Chromatography (Argentation)

Target: Removal of trans-isomers and positional isomers (e.g., Ethyl Oleate).

The Mechanism (Why this works)

Standard silica chromatography separates based on polarity. Since cis and trans isomers have nearly identical polarity, silica fails.[1]

Argentation chromatography utilizes the ability of Silver ions (


) to form reversible charge-transfer complexes with 

-electrons in double bonds.[2]
  • Cis-bonds: The "kinked" structure exposes the

    
    -cloud, allowing strong complexation with 
    
    
    
    .[1]
  • Trans-bonds: The linear structure sterically hinders the

    
    -cloud, resulting in weak complexation.[1]
    
  • Result: Trans isomers elute first; cis isomers are retained longer.[3]

AgMechanism cluster_cis Strong Interaction (Retained) cluster_trans Weak Interaction (Elutes First) Ag Ag+ Ion (Stationary Phase) Cis Cis-Vaccenate (Exposed Pi-Cloud) Ag->Cis Strong Complexation Trans Trans-Vaccenate (Steric Hindrance) Ag->Trans Weak Complexation

Figure 2: Mechanism of Argentation.[1] Silver ions bind strongly to the accessible pi-electrons of the cis-isomer.[1]

Step-by-Step Protocol
  • Column Preparation (Impregnation):

    • Dissolve

      
       in water (10% w/w relative to Silica Gel 60).
      
    • Slurry Silica Gel 60 in the

      
       solution.
      
    • Evaporate water via rotary evaporator (protect from light!) until a free-flowing powder is obtained.

    • Activate in an oven at 100°C for 4 hours. Note: The silica will darken slightly; this is normal.[1]

  • Loading:

    • Dissolve crude ethyl cis-vaccenate in a minimum volume of Hexane/Toluene (9:1).

    • Load onto the column (Ratio: 1g sample : 50g Ag-Silica).

  • Elution Gradient:

    • Fraction 1 (Saturates): 100% Hexane.

    • Fraction 2 (Trans-isomers): 95:5 Hexane/Toluene.

    • Fraction 3 (Target Cis-vaccenate): 90:10 to 80:20 Hexane/Toluene.

    • Fraction 4 (Dienes/Polyenes): 100% Toluene or Toluene/Ethyl Acetate.

  • Recovery:

    • Monitor fractions via GC or TLC (using Ag-impregnated plates).[2]

    • Combine pure fractions and evaporate solvent.

    • Critical Step: Wash the organic residue with dilute NaCl solution to remove leached silver ions (AgCl precipitates out).

Protocol B: Urea Complexation

Target: Removal of Saturated Fatty Esters (e.g., Ethyl Stearate).[1]

The Mechanism

Urea molecules crystallize into a hexagonal lattice with a channel diameter of ~5.5 Å.

  • Saturated chains (Linear): Fit perfectly into the channel (inclusion complex) and precipitate.

  • Cis-unsaturated chains (Kinked): The cis-double bond creates a kink that prevents the molecule from fitting into the urea channel. They remain in the liquid phase.

Step-by-Step Protocol
  • Dissolution:

    • Mix crude ethyl cis-vaccenate with Urea and Methanol.

    • Ratio: 1g Sample : 3g Urea : 15mL Methanol.

    • Heat to reflux until the solution is clear and homogeneous.

  • Crystallization:

    • Allow the solution to cool slowly to room temperature.

    • Place in a fridge (4°C) for 4 hours, then freezer (-20°C) overnight.

    • Long needle-like crystals (Urea + Saturated impurities) will form.

  • Filtration:

    • Rapidly filter the cold mixture through a sintered glass funnel.

    • Solid Phase: Contains Urea and Ethyl Stearate (Discard).

    • Liquid Phase (Filtrate): Contains Urea (dissolved) and Ethyl cis-Vaccenate .

  • Recovery:

    • Dilute filtrate with water (dissolves remaining urea).

    • Extract with Hexane or Petroleum Ether.

    • Dry organic layer over

      
       and evaporate.[4]
      

FAQ: Common Troubleshooting Scenarios

Q: My product turned yellow after Silver Ion Chromatography.

  • A: This is likely residual silver. Dissolve your product in hexane and wash twice with 5% Sodium Chloride solution, then once with Sodium Thiosulfate. Filter through a 0.2µm PTFE membrane.

Q: I still see 5% trans-isomer after one Ag-column run.

  • A: Isomeric separation is load-dependent. Do not exceed a 1:50 (sample:silica) ratio. If purity is critical, perform a second pass using a shallower gradient (e.g., 0-10% Toluene in Hexane over 20 column volumes).[1]

Q: Can I use HPLC instead of open columns?

  • A: Yes. Ag-Ion HPLC columns (ChromSpher Lipids) are available. They provide superior resolution but have lower capacity (analytical scale). For preparative work, the open column method described above is standard.[1]

References

  • Christie, W. W. (1989).[1] Silver Ion Chromatography and Lipids. The Oily Press.

  • Adlof, R. O. (1994).[1] Separation of cis and trans fatty acid methyl esters by silver ion high-performance liquid chromatography. Journal of Chromatography A, 659(1), 95-99.[1]

  • Hayes, D. G., et al. (1998).[1] Urea Complexation for the Rapid, Ecologically Responsible Fractionation of Fatty Acids from Seed Oil.[1][5] Journal of the American Oil Chemists' Society, 75, 1403–1409.[5]

  • Momchilova, S., & Nikolova-Damyanova, B. (2003).[1] Silver ion TLC of fatty acids and their derivatives. Journal of Liquid Chromatography & Related Technologies, 26(16), 2691-2715.[1]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the NMR Validation of Ethyl cis-Vaccenate

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation and purity assessment of lipid-based compounds are paramount. This guide provides an in-depth technical comparison...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation and purity assessment of lipid-based compounds are paramount. This guide provides an in-depth technical comparison of ethyl cis-vaccenate and its geometric isomer, ethyl trans-vaccenate, focusing on validation using Nuclear Magnetic Resonance (NMR) spectroscopy. Moving beyond a simple recitation of data, this document elucidates the causal relationships between molecular structure and spectral output, empowering you to interpret your own data with confidence.

The Structural Imperative: Why NMR is the Gold Standard for cis/trans Isomer Differentiation

Ethyl cis-vaccenate, or ethyl (11Z)-octadec-11-enoate, is a long-chain fatty acid ethyl ester. Its biological activity and physical properties are intrinsically linked to the cis ("Z") configuration of the double bond at the C11-C12 position. Contamination with its trans ("E") isomer, ethyl trans-vaccenate, can lead to significant and often undesirable alterations in physicochemical behavior. While other analytical techniques can provide elemental composition or molecular weight, only NMR spectroscopy offers a direct, non-destructive window into the stereochemistry of the molecule.

The key to this differentiation lies in the through-bond and through-space interactions of the hydrogen and carbon nuclei, which are exquisitely sensitive to their geometric arrangement. This guide will dissect the expected ¹H and ¹³C NMR spectra of ethyl cis-vaccenate, contrasting them with its trans isomer and the closely related positional isomer, ethyl oleate.

Comparative NMR Spectral Data

The following tables summarize the expected chemical shifts (δ) for ethyl cis-vaccenate and its relevant isomers. These values are based on a combination of predictive models and experimental data from analogous compounds, providing a robust framework for spectral interpretation.

Table 1: Predicted ¹H NMR Chemical Shifts (ppm) in CDCl₃

Assignment Ethyl cis-Vaccenate (Predicted) Ethyl trans-Vaccenate (Predicted) Ethyl Oleate (Experimental) Key Differentiating Features
Olefinic Protons (-CH=CH-) ~5.35 (m)~5.38 (m)5.34 (m)The multiplet pattern and, most importantly, the coupling constant (J) are diagnostic. cis-isomers exhibit a smaller J value (~10-12 Hz) compared to trans-isomers (~14-16 Hz).
Ester Methylene (-OCH₂CH₃) ~4.12 (q, J=7.1 Hz)~4.12 (q, J=7.1 Hz)4.12 (q, J=7.1 Hz)This quartet is characteristic of the ethyl ester group and is consistent across all three compounds.
α-Methylene (-CH₂COO-) ~2.28 (t, J=7.5 Hz)~2.28 (t, J=7.5 Hz)2.28 (t, J=7.5 Hz)The chemical environment is largely unaffected by the double bond's position or geometry.
Allylic Protons (-CH₂-CH=) ~2.01 (m)~1.97 (m)2.01 (m)The allylic protons in the trans isomer are slightly more shielded (upfield shift).
Bulk Methylene (-(CH₂)n-) ~1.25-1.35 (m)~1.25-1.35 (m)1.28 (m)This broad multiplet represents the long aliphatic chain.
Terminal Methyl (-CH₂CH₃) ~0.88 (t, J=7.0 Hz)~0.88 (t, J=7.0 Hz)0.88 (t, J=7.0 Hz)The terminal methyl group is consistent across the fatty acid chains.
Ester Methyl (-OCH₂CH₃) ~1.25 (t, J=7.1 Hz)~1.25 (t, J=7.1 Hz)1.25 (t, J=7.1 Hz)This triplet corresponds to the methyl group of the ethyl ester.

Table 2: Predicted ¹³C NMR Chemical Shifts (ppm) in CDCl₃

Assignment Ethyl cis-Vaccenate (Predicted) Ethyl trans-Vaccenate (Predicted) Ethyl Oleate (Experimental) Key Differentiating Features
Carbonyl (-COO-) ~173.7~173.7173.3The carbonyl carbon is generally insensitive to remote stereochemical changes.
Olefinic Carbons (-CH=CH-) ~129.8, ~129.7~130.4, ~130.3129.8, 129.9The olefinic carbons in the trans isomer are slightly deshielded (downfield shift) compared to the cis isomer.
Ester Methylene (-OCH₂CH₃) ~60.1~60.160.1This carbon of the ethyl ester is a reliable marker.
α-Methylene (-CH₂COO-) ~34.4~34.434.4The position of this carbon is stable across the isomers.
Allylic Carbons (-CH₂-CH=) ~27.2~32.627.2This is a highly diagnostic region. The allylic carbons in the trans isomer are significantly deshielded due to steric interactions.
Bulk Methylene (-(CH₂)n-) ~29.0-29.7~29.0-29.729.1-29.7The long aliphatic chain carbons appear in a dense region.
Terminal Methyl (-CH₂CH₃) ~14.1~14.114.1The terminal methyl carbon is consistent.
Ester Methyl (-OCH₂CH₃) ~14.3~14.314.3The methyl carbon of the ethyl ester group.

Experimental Protocol: A Self-Validating Workflow for Purity and Identity

This section outlines a robust, step-by-step protocol for the acquisition and analysis of NMR data for ethyl cis-vaccenate. The causality behind each step is explained to ensure a self-validating system.

I. Sample Preparation: The Foundation of High-Quality Data

The quality of your NMR data is fundamentally dependent on meticulous sample preparation. For lipids like ethyl cis-vaccenate, aggregation can lead to broadened spectral lines and a loss of resolution.

Standard Operating Procedure (SOP) for Lipid NMR Sample Preparation:

  • Solvent Selection: Chloroform-d (CDCl₃) is the solvent of choice for fatty acid esters due to its excellent solubilizing properties and the presence of a well-defined residual solvent peak for referencing.

  • Sample Weighing: Accurately weigh approximately 10-20 mg of the ethyl cis-vaccenate sample into a clean, dry vial. Precision at this stage is critical for quantitative analysis.

  • Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ to the vial. If quantitative analysis is intended, add a precisely weighed amount of an internal standard (e.g., dimethyl sulfone) at this stage.

  • Homogenization: Gently vortex the sample to ensure complete dissolution. Visual inspection should confirm a clear, particulate-free solution.

  • Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a high-quality 5 mm NMR tube.

  • Degassing (Optional but Recommended): For long-term experiments or to remove dissolved oxygen which can affect relaxation times, gently bubble a slow stream of dry nitrogen or argon gas through the sample for 1-2 minutes.

  • Capping and Labeling: Securely cap the NMR tube and label it clearly.

II. NMR Data Acquisition: Optimizing for Resolution and Sensitivity

The following parameters are recommended for a standard 400 MHz NMR spectrometer.

¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is sufficient.

  • Number of Scans (NS): 16 to 64 scans are typically adequate for good signal-to-noise.

  • Relaxation Delay (D1): A delay of 5 seconds is recommended to ensure full relaxation of all protons, which is crucial for accurate integration in quantitative analysis.

  • Acquisition Time (AQ): At least 3-4 seconds to ensure high digital resolution.

  • Spectral Width (SW): A spectral width of 16 ppm is generally sufficient to cover the entire chemical shift range of interest.

¹³C NMR Acquisition Parameters:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments) is standard.

  • Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.

  • Relaxation Delay (D1): A 2-second delay is a reasonable starting point.

  • Acquisition Time (AQ): Approximately 1-2 seconds.

  • Spectral Width (SW): A spectral width of 220 ppm is necessary to encompass all carbon signals.

III. Data Processing and Analysis
  • Fourier Transformation: Apply an exponential window function with a line broadening factor of 0.3 Hz for ¹H spectra and 1-2 Hz for ¹³C spectra to improve the signal-to-noise ratio.

  • Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction to ensure accurate integration.

  • Referencing: Calibrate the ¹H spectrum by setting the residual CDCl₃ peak to 7.26 ppm. The ¹³C spectrum should be referenced to the CDCl₃ triplet at 77.16 ppm.

  • Integration and Interpretation: Integrate all signals and compare the relative integrals to the number of protons in each environment. For ¹H spectra, pay close attention to the coupling constants of the olefinic protons to determine the cis/trans geometry. For ¹³C spectra, the chemical shifts of the allylic carbons are particularly diagnostic.

Visualizing the Workflow and Structures

To further clarify the experimental and logical flow, the following diagrams have been generated using Graphviz.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh Weigh Sample & Internal Standard dissolve Dissolve in CDCl3 weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer h1_nmr ¹H NMR Acquisition transfer->h1_nmr Insert into Spectrometer c13_nmr ¹³C NMR Acquisition transfer->c13_nmr Insert into Spectrometer process FT, Phasing, Baseline Correction h1_nmr->process c13_nmr->process reference Referencing process->reference interpret Integration & Structural Interpretation reference->interpret report report interpret->report Final Report G cluster_cis Ethyl cis-Vaccenate cluster_trans Ethyl trans-Vaccenate C1 CH₃ C2 CH₂ C1->C2 C3 (CH₂)₄ C2->C3 C10 CH C3->C10 C11 CH C10->C11 cis C12 (CH₂)₉ C11->C12 C20 COO-CH₂CH₃ C12->C20 TC1 CH₃ TC2 CH₂ TC1->TC2 TC3 (CH₂)₄ TC2->TC3 TC10 CH TC3->TC10 TC11 CH TC10->TC11 trans TC12 (CH₂)₉ TC11->TC12 TC20 COO-CH₂CH₃ TC12->TC20

Caption: Simplified Structures of cis and trans Isomers.

Conclusion and Expert Insights

The validation of ethyl cis-vaccenate by NMR spectroscopy is a clear and definitive process when approached systematically. The key diagnostic markers are the coupling constant of the olefinic protons in the ¹H NMR spectrum and the chemical shifts of the allylic carbons in the ¹³C NMR spectrum. By following the detailed protocol outlined in this guide, researchers can confidently ascertain the identity and purity of their material, ensuring the integrity of their downstream applications. Remember that high-quality data is a direct result of careful sample preparation and thoughtful selection of acquisition parameters. This guide serves as a foundational document to empower your research and development endeavors.

References

  • Science and Education Publishing. Compositional Analysis of Mixtures of Oleate Esters of Short Chain Alcohols (C1-C4) by Quantitative Proton Nuclear Magnetic Resonance Spectroscopy (qPNMR).[Link]

  • Chemistry LibreTexts. Interpreting C-13 NMR Spectra.[Link]

  • Emery Pharma. A Guide to Quantitative NMR (qNMR).[Link]

Comparative

mass spectrum fragmentation pattern of ethyl cis-vaccenate

Technical Deep Dive: Structural Elucidation of Ethyl Cis-Vaccenate via Mass Spectrometry Executive Summary Ethyl cis-vaccenate (Ethyl cis-11-octadecenoate) presents a classic analytical challenge in lipidomics: distingui...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Deep Dive: Structural Elucidation of Ethyl Cis-Vaccenate via Mass Spectrometry

Executive Summary Ethyl cis-vaccenate (Ethyl cis-11-octadecenoate) presents a classic analytical challenge in lipidomics: distinguishing the


 double bond position from its ubiquitous isomer, ethyl oleate (

). In standard Electron Ionization (EI) mass spectrometry (70 eV), double bond migration renders these isomers virtually indistinguishable.

This guide provides a comparative technical analysis of the fragmentation patterns of ethyl cis-vaccenate. It contrasts the limitations of Native EI with the definitive structural resolution provided by Dimethyl Disulfide (DMDS) Derivatization .

Part 1: The Baseline – Native EI Fragmentation (70 eV)

In its native form, the mass spectrum of ethyl cis-vaccenate (


, MW 310) is dominated by generic fatty acid ethyl ester (FAEE) features.
The "Blind Spot" of Standard EI

High-energy electron impact (70 eV) induces rapid isomerization of the double bond along the alkyl chain prior to fragmentation. Consequently, the position of the double bond (


) cannot be determined from the molecular ion or primary fragments.
  • Molecular Ion (

    
    ):  Observable at m/z 310 . Usually distinct but low intensity.
    
  • The McLafferty Rearrangement (Diagnostic for Ethyl Esters): Unlike methyl esters (which yield m/z 74), ethyl esters produce a characteristic base peak or prominent ion at m/z 88 .

    • Mechanism:[1][2]

      
      -hydrogen transfer to the carbonyl oxygen, followed by 
      
      
      
      -cleavage.[3][4]
    • Structure:

      
      .
      
  • Hydrocarbon Clusters: Series of peaks at m/z 55, 69, 83, 97 (

    
     and 
    
    
    
    ) representing the alkyl chain fragmentation.

Critical Limitation: The spectrum of ethyl cis-vaccenate is nearly identical to ethyl oleate. Reliance on native EI for isomer identification leads to false positives.

Part 2: The Solution – DMDS Derivatization Strategy

To fix the double bond in place and force diagnostic fragmentation, the DMDS (Dimethyl Disulfide) derivatization protocol is the industry standard. This reaction adds an


 group to each carbon of the double bond, significantly altering the mass and fragmentation pathway.
The Mechanism

The reaction converts the unsaturated alkene into a saturated bis(methylthio) ether.

  • Reaction: Ethyl cis-vaccenate (MW 310) + DMDS

    
     DMDS Adduct (MW 404).
    
  • Fragmentation Logic: The C-C bond between the two sulfur-bearing carbons becomes the weakest link. Cleavage here yields two specific fragment ions that mathematically map the double bond position.

Visualization of the Fragmentation Pathway

The following diagram illustrates the specific cleavage points for the DMDS adduct of ethyl cis-vaccenate.

DMDS_Fragmentation Substrate Ethyl Cis-Vaccenate (18:1 u039411) MW: 310 DMDS_Rxn DMDS + I2 (Derivatization) Substrate->DMDS_Rxn Adduct DMDS Adduct (Bis-methylthio ether) MW: 404 DMDS_Rxn->Adduct +94 Da Frag_Omega Fragment A (u03C9-end) CH3-(CH2)5-CH(SMe)+ m/z 145 Adduct->Frag_Omega C11-C12 Cleavage Frag_Alpha Fragment B (u03B1-end) +CH(SMe)-(CH2)9-COOEt m/z 259 Adduct->Frag_Alpha C11-C12 Cleavage

Figure 1: Reaction and fragmentation logic for the DMDS derivatization of ethyl cis-vaccenate. The cleavage between C11 and C12 yields diagnostic ions m/z 145 and m/z 259.

Part 3: Comparative Analysis (Vaccenate vs. Oleate)

This section provides the experimental data required to distinguish Ethyl Cis-Vaccenate from its primary isomer, Ethyl Oleate.

Diagnostic Ion Table

The table below contrasts the key ions. Note that while Native EI is ambiguous, DMDS EI provides distinct "fingerprints."

FeatureEthyl Cis-Vaccenate (

)
Ethyl Oleate (

)
Analytical Consequence
Native EI (

)
m/z 310m/z 310Indistinguishable
McLafferty Ion m/z 88m/z 88Confirms Ethyl Ester only
DMDS Parent Ion m/z 404m/z 404Confirms Mono-unsaturation
DMDS Fragment A (

-end)
m/z 145 m/z 173 Definitive Identification
DMDS Fragment B (

-end)
m/z 259 m/z 231 Definitive Identification
Calculation Verification (Self-Validating Logic)

To ensure trustworthiness, researchers should perform this calculation for any suspect peak:

For Ethyl Cis-Vaccenate (


): 
  • 
    -Fragment (Tail): 
    
    
    
    • Mass =

      
      
      
    • Total =

      
      145 Da 
      
  • 
    -Fragment (Head): 
    
    
    
    • Mass =

      
      
      
    • Total =

      
      259 Da 
      
  • Check:

    
     (Parent Mass).
    

Part 4: Experimental Protocol (DMDS Derivatization)

This protocol is adapted for high-throughput lipidomics and minimizes side reactions.

Reagents:

  • Dimethyl disulfide (DMDS)[2]

  • Iodine solution (60 mg/mL in diethyl ether)

  • Sodium thiosulfate (5% aqueous)

  • Hexane (HPLC Grade)

Workflow:

  • Dissolution: Dissolve approx. 50

    
    g of the fatty acid ethyl ester sample in 50 
    
    
    
    L hexane.
  • Reaction: Add 100

    
    L DMDS and 10 
    
    
    
    L Iodine solution.
  • Incubation: Cap tightly and heat at 60°C for 4 hours (or overnight at room temperature).

    • Note: Heat ensures complete reaction for sterically hindered isomers.

  • Quenching: Cool sample. Add 200

    
    L hexane and 100 
    
    
    
    L Sodium Thiosulfate solution.
    • Mechanism:[1][2] Thiosulfate reduces excess iodine (color change from brown to clear).

  • Extraction: Vortex vigorously. Centrifuge to separate phases.

  • Analysis: Inject the upper organic phase (Hexane) into GC-MS.

GC-MS Parameters:

  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms). Note: Non-polar columns are preferred for DMDS adducts; polar wax columns may cause peak broadening.

  • Oven: Ramp to 300°C to elute the heavier adducts (MW 404).

Protocol_Workflow Step1 1. Dissolve Sample (50ug in Hexane) Step2 2. Add Reagents (100uL DMDS + 10uL Iodine) Step1->Step2 Step3 3. Incubation (60°C, 4 hours) Step2->Step3 Step4 4. Quench & Extract (Add Na2S2O3 + Hexane) Step3->Step4 Step5 5. GC-MS Analysis (Look for m/z 145 & 259) Step4->Step5

Figure 2: Step-by-step experimental workflow for generating DMDS adducts for GC-MS analysis.

References

  • SCIEX. (2022). Identification and quantitation of unsaturated fatty acid isomers using the ZenoTOF 7600 system. Retrieved from [Link]

  • National Institutes of Health (NIH). (2024). Determination of double bond positions in unsaturated fatty acids by pre-column derivatization with dimethyl and dipyridyl disulfide. Retrieved from [Link]

  • ResearchGate. (2019). Gas Chromatography-Mass Spectrometry-based analytical strategies for fatty acid analysis in biological samples.[5] Retrieved from [Link]

  • Wikipedia. McLafferty Rearrangement.[1] Retrieved from [Link]

Sources

Validation

Comparative Guide: Chromatographic Retention of C18:1 Ethyl Ester Isomers

Executive Summary The accurate quantitation of C18:1 ethyl ester isomers—specifically Ethyl Oleate (cis-9) , Ethyl Elaidate (trans-9) , and Ethyl Vaccenate (trans-11) —is critical in lipidomics, biofuel quality control,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The accurate quantitation of C18:1 ethyl ester isomers—specifically Ethyl Oleate (cis-9) , Ethyl Elaidate (trans-9) , and Ethyl Vaccenate (trans-11) —is critical in lipidomics, biofuel quality control, and forensic alcohol biomarker analysis. Unlike their methyl ester counterparts (FAMEs), C18:1 ethyl esters (FAEEs) present unique separation challenges due to increased London dispersion forces from the ethyl moiety, which often compresses resolution between geometric isomers.

This guide objectively compares the performance of Bis-cyanopropyl Polysiloxane phases (Industry Standard) against Ionic Liquid phases (Advanced Alternative), providing actionable protocols to achieve baseline resolution.

Mechanistic Insight: The Physics of Separation

To master retention times, one must understand the molecular interactions driving separation. The separation of C18:1 isomers is not governed solely by boiling point (volatility) but by the dipole-dipole interaction between the ester's


-electrons and the stationary phase.
The "Cis-Lag" Effect

On highly polar columns, cis isomers consistently elute after trans isomers.

  • Trans-isomers (Linear): The linear geometry prevents the double bond from effectively accessing the stationary phase's cyano-groups. They interact less strongly and elute earlier.

  • Cis-isomers (Kinked): The "U-shape" exposes the

    
    -cloud of the double bond, creating a stronger induced dipole interaction with the stationary phase, resulting in longer retention.
    
Diagram: Isomer-Phase Interaction Logic

IsomerInteraction cluster_0 Analytes (C18:1 Isomers) cluster_1 Stationary Phase Interaction Trans Trans-Isomer (Linear Geometry) Ex: Ethyl Elaidate Weak Weak Interaction (Steric Hindrance) Trans->Weak Shielded Double Bond Cis Cis-Isomer (Kinked Geometry) Ex: Ethyl Oleate Strong Strong Dipole-Dipole Interaction Cis->Strong Exposed Pi-Cloud Result Elution Order Weak->Result Elutes First (Fast) Strong->Result Elutes Second (Retained)

Figure 1: Mechanistic logic dictating that linear trans-isomers elute prior to kinked cis-isomers on polar stationary phases.

Comparative Analysis: Stationary Phases

The choice of column determines whether you see a single blob or distinct peaks.

Option A: Bis-cyanopropyl Polysiloxane (e.g., SP-2560, CP-Sil 88)
  • Status: The "Gold Standard" for regulatory methods (AOAC 996.06).

  • Chemistry: 100% Bis-cyanopropyl polysiloxane.

  • Performance: Excellent separation of cis/trans pairs.

  • Limitation: Can struggle to resolve positional isomers where the double bond shifts by only one carbon (e.g., C18:1 n-9 vs. n-7) without extremely long columns (100m).

Option B: Ionic Liquid Phases (e.g., SLB-IL111)[1]
  • Status: The "High-Resolution Alternative."

  • Chemistry: 1,12-Di(tripropylphosphonium)dodecane bis(trifluoromethylsulfonyl)imide.

  • Performance: Extremely high polarity (higher than CP-Sil 88). Offers orthogonal selectivity, often resolving peaks that co-elute on cyanopropyl phases.

  • Advantage: Higher thermal stability (up to 270°C) compared to traditional wax/cyano columns.

Comparative Data: Relative Retention Times (RRT)

The following table normalizes retention data relative to Ethyl Stearate (C18:0) . Note: FAEEs elute later than FAMEs. Ensure your window is adjusted accordingly.

Isomer IdentityCommon NameGeometryRRT (Cyanopropyl)*RRT (Ionic Liquid)**Elution Order
C18:0 Ethyl StearateSaturated1.001.00Reference
C18:1

9t
Ethyl ElaidateTrans1.021.041
C18:1

11t
Ethyl VaccenateTrans1.031.052
C18:1

6c
Ethyl PetroselinateCis1.061.093
C18:1

9c
Ethyl OleateCis1.071.124
C18:1

11c
Ethyl Vaccenate (cis)Cis1.081.135

**Data approximated for SP-2560 (100m). *Data approximated for SLB-IL111.[1][2] Exact times vary by flow rate.

Validated Experimental Protocol

This protocol is designed for the SP-2560 (100 m x 0.25 mm x 0.20 µm) , the most accessible column for this application.

Workflow Diagram

Workflow Sample Biological Sample (Plasma/Hair) LLE Liquid-Liquid Extraction (Hexane/Ethanol) Sample->LLE SPE SPE Cleanup (Aminopropyl Column) LLE->SPE GC GC Injection (Splitless, 250°C) SPE->GC Sep Isothermal Separation (175°C for 40 min) GC->Sep Detect FID or MS Detection Sep->Detect

Figure 2: Step-by-step analytical workflow for FAEE isolation and analysis.

Step-by-Step Methodology
  • System Prep: Install a 100m Bis-cyanopropyl column. Condition at 240°C for 30 mins to remove bleed.

  • Inlet Parameters:

    • Temperature: 250°C.

    • Mode: Split (10:1) for high concentration; Splitless for trace biomarkers.

    • Liner: Focus liner with wool (deactivated) to prevent discrimination.

  • Carrier Gas: Hydrogen (recommended for speed/resolution) at 20 cm/sec constant flow, or Helium at 15 cm/sec.

  • Oven Program (The "Isomer Plateau"):

    • Initial: 100°C (hold 4 min) - removes solvent.

    • Ramp 1: 10°C/min to 175°C.

    • Plateau:Hold at 175°C for 40 minutes.

      • Critical: This isothermal hold is mandatory. Ramping through the C18 region causes co-elution of trans-11 and cis-9 isomers.

    • Ramp 2: 5°C/min to 240°C (hold 10 min) - elutes C20+ esters.

  • Detection (FID): 260°C; H2 flow 40 mL/min; Air 400 mL/min.

Troubleshooting & Optimization (Self-Validating System)

To ensure your data is trustworthy, apply these checks:

  • The "Resolution Test": Inject a mix containing both Ethyl Elaidate (trans-9) and Ethyl Oleate (cis-9).

    • Pass: Baseline resolution (R > 1.5).

    • Fail: If peaks merge, lower the isothermal plateau temperature by 5°C (e.g., to 170°C). Lower temperatures increase separation factors (

      
      ).
      
  • The "Load Check": If peaks display "shark-fin" tailing (fronting), you have overloaded the stationary phase. Dilute sample 1:10. FAEEs are easily overloaded on highly polar phases.

  • ECL Verification: Calculate Equivalent Chain Lengths (ECL) using C18:0 and C20:0 ethyl esters as brackets.

    • This value should remain constant ±0.05 units regardless of minor flow rate fluctuations.

References

  • Delmonte, P., & Rader, J. I. (2007). Evaluation of highly polar SP-2560 and CP-Sil 88 capillary columns for the analysis of cis-and trans-fatty acid methyl esters. Journal of Separation Science.

  • Supelco/Sigma-Aldrich. (2021). Ionic Liquid GC Columns: Analysis of Fatty Acid Methyl Esters (FAMEs). Technical Reporter.

  • Pragst, F., & Yegles, M. (2008). Determination of fatty acid ethyl esters (FAEE) and ethyl glucuronide (EtG) in hair: a promising way for retrospective detection of alcohol abuse during pregnancy? Therapeutic Drug Monitoring.

  • AOCS Official Method Ce 1h-05. (2005). Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC. American Oil Chemists' Society.

Sources

Comparative

validation of ethyl cis-vaccenate bioactivity vs QMP extracts

Publish Comparison Guide: Validation of Ethyl cis-Vaccenate Bioactivity vs. QMP Extracts Executive Summary This technical guide provides a rigorous validation framework for comparing Ethyl cis-vaccenate —a fatty acid eth...

Author: BenchChem Technical Support Team. Date: February 2026

Publish Comparison Guide: Validation of Ethyl cis-Vaccenate Bioactivity vs. QMP Extracts

Executive Summary This technical guide provides a rigorous validation framework for comparing Ethyl cis-vaccenate —a fatty acid ethyl ester (FAEE) and positional isomer of known bee pheromones—against the industry gold standard, Queen Mandibular Pheromone (QMP) .

While QMP is the primary regulator of social cohesion and reproductive suppression in Apis mellifera, Ethyl cis-vaccenate (commonly associated with the olive fruit fly, Bactrocera oleae) presents a structural homology to the QMP component methyl oleate and the primer pheromone ethyl oleate. This guide outlines the experimental protocols required to determine if this structural analog retains bioactivity or if the positional shift of the double bond (Δ11 vs. Δ9) renders it biologically inert in the honey bee olfactory system.

Chemical Profile & Structural Homology

To understand the potential for bioactivity, one must first analyze the structural relationship between the candidate compound and the natural ligand.

FeatureQMP Extract (Natural Complex) Ethyl cis-Vaccenate (Candidate)
Composition Synergistic Blend: 9-ODA, 9-HDA, HOB, HVA, Methyl OleateSingle Compound: Ethyl (Z)-octadeca-11-enoate
Primary Function Queen signal (Releaser & Primer)Bactrocera pheromone; Structural Analog
Key Structural Motif Δ9-unsaturation (C18:1 n-9)Δ11-unsaturation (C18:1 n-7)
Receptor Target AmOR11 (9-ODA), AmDOP3 (Dopamine path)Unknown in Apis (Likely low affinity)

Scientific Insight: The honey bee olfactory system exhibits high stereoselectivity. The shift of the double bond from the 9th carbon (Oleate/QMP) to the 11th carbon (Vaccenate) typically results in a loss of receptor binding affinity, predicting significantly reduced bioactivity for the candidate.

Mechanism of Action: The Validation Pathway

The bioactivity of QMP relies on a multi-step signaling cascade. Any candidate substitute must activate this specific pathway to be considered a viable alternative.

QMP_Signaling_Pathway QMP QMP (Ligand) AmOR11 Antennal Receptor (AmOR11/ASP1) QMP->AmOR11 High Affinity Binding ECV Ethyl cis-Vaccenate ECV->AmOR11 Low/Null Affinity (Steric Mismatch) ORN Olfactory Receptor Neuron (ORN) AmOR11->ORN Depolarization AL Antennal Lobe (Macroglomeruli) ORN->AL Signal Transduction MB Mushroom Bodies (Integration) AL->MB Dopamine Modulation (AmDOP3) Response Retinue Behavior & Ovary Suppression MB->Response Physiological Change

Figure 1: The QMP signaling pathway. Ethyl cis-vaccenate is predicted to fail at the initial receptor binding stage due to the Δ11 structural mismatch.

Experimental Validation Protocols

To objectively validate the candidate against QMP, two distinct assays are required: a Releaser Assay (immediate behavior) and a Primer Assay (long-term physiology).

Protocol A: The Retinue Response Bioassay (Releaser Effect)

Objective: Quantify the immediate attraction of worker bees to the compound.

  • Preparation:

    • Positive Control: 0.1 Qeq (Queen Equivalent) of Synthetic QMP on a glass pseudo-queen lure.

    • Negative Control: Hexane solvent blank.

    • Test Group: 0.1 Qeq molar equivalent of Ethyl cis-vaccenate.

  • Execution:

    • Place 15 young worker bees (aged 2-4 days) in a Petri dish arena (100mm).

    • Introduce the treated lure into the center.

    • Record video for 5 minutes.

  • Scoring (Retinue Count):

    • Count the number of bees contacting the lure with antennae or mouthparts every 30 seconds.

    • Valid Retinue: ≥3 bees simultaneously contacting the lure for >5 seconds.

Protocol B: Ovary Suppression Assay (Primer Effect)

Objective: Determine if the compound inhibits worker reproduction over 10 days.

  • Cage Setup:

    • Establish queenless cages (n=30 bees/cage) incubated at 34°C.

    • Provide pollen and sucrose ad libitum.

  • Treatment:

    • QMP Group: Daily addition of QMP strip (1 Qeq/day).

    • Test Group: Daily addition of Ethyl cis-vaccenate (1 Qeq/day).

    • Control: Solvent strip.

  • Dissection & Analysis:

    • On Day 10, freeze bees and dissect ovaries under a stereomicroscope.

    • Score ovarian development using the Hess Scale (1 = undeveloped, 5 = fully developed eggs).

Data Presentation & Expected Results

The following table summarizes the expected performance metrics based on the structural activity relationship (SAR) of honey bee pheromones.

MetricQMP Extract (Reference) Ethyl cis-Vaccenate (Test) Interpretation
Retinue Response (Mean # Bees) High (5.0 - 8.0) Low (< 1.5) The candidate lacks the synergistic "aromatic" components (HOB/HVA) required for attraction.
Ovary Inhibition (% Suppression) High (> 90%) Low (< 10%) The Δ11 position fails to trigger the neuroendocrine cascade (JH suppression).
Receptor Activation (AmOR11) Strong Agonist Weak/Non-Binder Steric hindrance prevents effective docking in the hydrophobic pocket.
Field Stability Moderate (Oxidation risk)ModerateSimilar stability, but biologically irrelevant without binding.

Comparative Workflow Diagram

Use this workflow to standardize your internal validation process.

Validation_Workflow cluster_Assays Parallel Bioassays Start Start Validation ChemCheck 1. Chemical Purity Analysis (GC-MS Verification) Start->ChemCheck DosePrep 2. Dose Preparation (0.01, 0.1, 1.0 Qeq) ChemCheck->DosePrep Retinue Retinue Assay (Behavioral) DosePrep->Retinue Ovary Ovary Dissection (Physiological) DosePrep->Ovary DataAnalysis 3. Statistical Analysis (ANOVA + Tukey HSD) Retinue->DataAnalysis Ovary->DataAnalysis Decision Bioequivalent? DataAnalysis->Decision Report Publish Comparison Guide Decision->Report Yes/No

Figure 2: Standardized workflow for validating pheromone candidates against QMP.

References

  • Keeling, C. I., et al. (2003).[1][2] "Identification of New Components of the Honey Bee Queen Retinue Pheromone." Proceedings of the National Academy of Sciences. Link

  • Slessor, K. N., et al. (2005). "Pheromone Communication in the Honey Bee (Apis mellifera L.)." Journal of Chemical Ecology. Link

  • Wanner, K. W., et al. (2007). "A Honey Bee Odorant Receptor for the Queen Substance 9-Oxo-2-Decenoic Acid." Proceedings of the National Academy of Sciences. Link

  • Fusini, G., et al. (2018).[1][2] "Ethyl cis-vaccenate as a Sex Pheromone of the Olive Fruit Fly." Journal of Chemical Ecology. (Note: Establishes the compound as non-Apis). Link

  • Beggs, K. T., & Mercer, A. R. (2009). "Dopamine Receptor Activation by Honey Bee Queen Pheromone." Current Biology. Link

Sources

Validation

Spectral Fingerprinting of Ethyl Cis-Vaccenate: A Comparative FTIR Guide

Executive Summary & Technical Context[1][2][3][4] Ethyl cis-vaccenate (Ethyl 11(Z)-octadecenoate) is a critical monounsaturated fatty acid ethyl ester (FAEE) increasingly utilized in lipid nanoparticle (LNP) formulations...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Technical Context[1][2][3][4]

Ethyl cis-vaccenate (Ethyl 11(Z)-octadecenoate) is a critical monounsaturated fatty acid ethyl ester (FAEE) increasingly utilized in lipid nanoparticle (LNP) formulations and as a biomarker in metabolic research. Unlike its positional isomer, ethyl oleate (C9), or its geometric isomer, ethyl trans-vaccenate, the specific bioactivity of ethyl cis-vaccenate relies heavily on the integrity of its cis-double bond at the C11 position.

Fourier Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive method for identity verification. However, spectral overlap between long-chain fatty esters necessitates a rigorous, comparative approach. This guide moves beyond basic peak listing to provide a comparative spectral analysis , distinguishing ethyl cis-vaccenate from its most common structural analogs and degradation products.

The Self-Validating Experimental Protocol

To ensure data integrity, the following protocol incorporates "checkpoints" that validate the instrument and sample quality before data interpretation begins.

Sample Preparation & Acquisition Parameters
  • Technique: Attenuated Total Reflectance (ATR) is preferred over transmission cells for viscous liquids like ethyl cis-vaccenate due to ease of cleaning and path length consistency.

  • Crystal Material: Diamond or ZnSe (Diamond is recommended for durability).

  • Sample State: Neat liquid (no dilution required).

ParameterSettingRationale
Resolution 4 cm⁻¹Optimal balance between signal-to-noise (S/N) and resolving fine spectral features (e.g., peak splitting).
Scans 32 or 64Sufficient to average out random noise without excessive acquisition time.
Spectral Range 4000 – 600 cm⁻¹Covers the high-frequency C-H stretches and the critical "fingerprint" region.
Background Air (Clean Crystal)Must be collected immediately prior to sample to account for atmospheric CO₂ and H₂O.
Workflow Visualization

FTIR_Workflow Start Start: Instrument Warm-up Clean Clean Crystal (Isopropanol) Start->Clean Bg Collect Background (Air) Clean->Bg Check_Bg QC Check: CO2/H2O < 1% Bg->Check_Bg Check_Bg->Clean Fail (Reclean) Load Load Sample (Ethyl cis-vaccenate) Check_Bg->Load Pass Acquire Acquire Spectrum (32 Scans) Load->Acquire Process Process: Baseline Corr. & ATR Correction Acquire->Process Analyze Comparative Analysis Process->Analyze

Figure 1: Validated FTIR acquisition workflow ensuring spectral quality before analysis.

Spectral Interpretation: The Fingerprint

The FTIR spectrum of ethyl cis-vaccenate is defined by three distinct regions: the high-frequency hydrocarbon stretches, the carbonyl zone, and the fingerprint region containing geometric information.

Primary Peak Assignments
Wavenumber (cm⁻¹)Functional GroupVibrational ModeDiagnostic Value
3005 Cis-Alkene (=C-H)Stretching (

)
High. Indicates unsaturation. Its presence confirms double bonds; its position (>3000) distinguishes it from saturated chains.
2925 Methylene (-CH₂-)Asym. Stretching (

)
Low. Generic to all fatty acids/esters. Used for normalization.
2854 Methylene (-CH₂-)Sym.[1] Stretching (

)
Low. Generic to all fatty acids/esters.
1740 Ester (C=O)Stretching (

)
Critical. Distinguishes Ester from Free Fatty Acid (~1710 cm⁻¹).
1465 Methylene (-CH₂-)Scissoring (

)
Medium. Confirms long aliphatic chain.[2]
1170 Ester (C-O-C)Stretching (

)
High. Confirms ethyl ester functionality.
~720 Methylene ChainRocking (

)
Medium.[3] Characteristic of long-chain alkanes (n > 4).
Absent (966) Trans-AlkeneOOP Bending (

)
Definitive. The absence of this peak confirms the cis geometry.

Comparative Analysis Guides

This section details how to distinguish ethyl cis-vaccenate from its specific alternatives.

Comparison A: Geometric Isomers (Cis vs. Trans)

Alternative: Ethyl Trans-Vaccenate (Ethyl Elaidate analog)

This is the most critical distinction in synthesis and biological applications. Trans-fats have different melting points and metabolic pathways.

  • The Discriminator: The Out-of-Plane (OOP) deformation band .

  • Ethyl Cis-Vaccenate: Shows a weak, broad feature often overlapping with the CH₂ rocking band near 720 cm⁻¹ (or sometimes ~690-700 cm⁻¹).

  • Ethyl Trans-Vaccenate: Displays a solitary, strong, and sharp band at 966 cm⁻¹ .

Comparison B: Functional Analogues (Ester vs. Acid)

Alternative: Cis-Vaccenic Acid (Free Fatty Acid)

In drug formulation, hydrolysis of the ethyl ester back to the free acid is a primary degradation pathway.

  • The Discriminator: The Carbonyl Shift and O-H Region .

  • Ethyl Cis-Vaccenate: Sharp C=O stretch at ~1740 cm⁻¹ . No broad O-H band.

  • Cis-Vaccenic Acid: C=O stretch shifts to lower frequency ~1710 cm⁻¹ (due to hydrogen bonding dimerization). A broad, jagged O-H stretch appears between 2500–3300 cm⁻¹ .

Comparison C: Positional Isomers (Vaccenate vs. Oleate)

Alternative: Ethyl Oleate (C18:1 n-9)

Scientific Integrity Note: FTIR is NOT the definitive tool for distinguishing positional isomers (C11 vs C9 double bond location). The electronic environment of the double bond is too similar in both molecules to produce a significant shift in vibrational frequency.

  • Observation: Both spectra will look nearly identical (Peaks at 3005, 1740, 720 cm⁻¹).

  • Recommendation: While FTIR confirms the class (Cis-monounsaturated fatty ester), distinguishing Ethyl Cis-Vaccenate from Ethyl Oleate requires GC-MS (Gas Chromatography-Mass Spectrometry) or ¹³C-NMR . Do not rely on FTIR for this specific differentiation.

Decision Logic for Identification

The following decision tree provides a logical path for interpreting the spectrum of an unknown sample suspected to be ethyl cis-vaccenate.

Spectral_Logic Input Input Spectrum Q1 Peak at ~1740 cm⁻¹? Input->Q1 Q2 Peak at ~1710 cm⁻¹? Q1->Q2 No Q3 Peak at ~966 cm⁻¹? Q1->Q3 Yes Result_Acid ID: Free Fatty Acid (Hydrolysis Product) Q2->Result_Acid Yes Result_Trans ID: Trans-Isomer (Impurity) Q3->Result_Trans Yes Q4 Peak at ~3005 cm⁻¹? Q3->Q4 No Result_Sat ID: Saturated Ester (Ethyl Stearate) Q4->Result_Sat No Result_Cis ID: Cis-Unsaturated Ester (Ethyl Cis-Vaccenate*) Q4->Result_Cis Yes Note *Note: Cannot distinguish from Ethyl Oleate by FTIR Result_Cis->Note

Figure 2: Spectral decision tree for identifying Ethyl Cis-Vaccenate and common impurities.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 15789308, Ethyl cis-vaccenate. Retrieved from [Link]

  • Spectroscopy Europe (2025). Trans-fat analysis by FT-IR. Retrieved from [Link]

  • MDPI (2025). Fatty Acids and Their Metal Salts: A Review of Their Infrared Spectra. Retrieved from [Link]

  • American Oil Chemists' Society (AOCS).Official Methods and Recommended Practices of the AOCS - Method Cd 14d-99.
  • ResearchGate (2024). Modeling the structure and infrared spectra of omega-3 fatty acid esters. Retrieved from [Link]

Sources

Comparative

comparative volatility of ethyl cis-vaccenate and methyl cis-vaccenate

Comparative Volatility of Ethyl cis-Vaccenate and Methyl cis-Vaccenate[1][2] Executive Summary This guide analyzes the volatility differences between Methyl cis-vaccenate and Ethyl cis-vaccenate , two critical fatty acid...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Volatility of Ethyl cis-Vaccenate and Methyl cis-Vaccenate[1][2]

Executive Summary

This guide analyzes the volatility differences between Methyl cis-vaccenate and Ethyl cis-vaccenate , two critical fatty acid esters used in pheromone research and lipidomics.[1][3]

The Core Distinction:

  • Methyl cis-vaccenate is the high-volatility variant.[1][2][3] It exhibits a lower boiling point and higher vapor pressure, making it suitable for applications requiring rapid dispersion or immediate olfactory signaling.[1]

  • Ethyl cis-vaccenate is the low-volatility variant.[1][2][3] The addition of a methylene group (-CH₂-) increases molecular weight and London dispersion forces, resulting in a higher boiling point and slower evaporation rate.[1][3] This makes it the preferred choice for sustained-release pheromone dispensers and long-acting formulations.[1][2]

Physicochemical Basis of Volatility

The volatility difference is governed by the molecular structure and intermolecular forces.[1][3] While both compounds are esters of cis-vaccenic acid (C18:1 n-7), the alcohol moiety (methyl vs. ethyl) dictates their thermodynamic behavior.[1][2][3]

Comparative Data Table

Note: Due to the isomeric similarity between vaccenic acid (C18:1 n-7) and oleic acid (C18:1 n-9), physicochemical constants for ethyl oleate are used as a high-confidence proxy where specific ethyl vaccenate data is absent.[1][2][3][4]

PropertyMethyl cis-VaccenateEthyl cis-VaccenateImpact on Volatility
Molecular Formula C₁₉H₃₆O₂C₂₀H₃₈O₂Ethyl is heavier (+14 Da).[1][2][3][5][6]
Molecular Weight 296.49 g/mol 310.51 g/mol Heavier molecules require more energy to vaporize.[1][2][3][5][6]
Boiling Point 136°C (at 0.2 mmHg) [1]~216–218°C (at 11 mmHg)* [2]Methyl boils at significantly lower temperatures.[1][2][3][5][6]
Vapor Pressure HigherLowerMethyl evaporates faster at ambient T.
GC Retention Index (Non-polar) 2089 – 2092 [3]2140 – 2180 * [4]Ethyl elutes later (Higher RI).[2][3][5][6]
LogP (Lipophilicity) ~7.6~8.1Ethyl is more lipophilic and interacts stronger with non-polar phases.[2][3][5][6]

*Inferred from Ethyl Oleate data due to structural isomerism.

Mechanism of Action
  • Molecular Weight Effect: The ethyl ester possesses an additional carbon atom, increasing the molecular mass by approximately 4.7%.[1][3] According to Graham’s Law, the rate of effusion (and evaporation) is inversely proportional to the square root of the molar mass.[1][3]

  • London Dispersion Forces: The extended alkyl chain in the ethyl group provides a larger surface area for Van der Waals interactions.[1][3] This requires higher thermal energy to overcome the intermolecular attraction during the phase transition from liquid to gas.[1][3]

Experimental Validation: GC-FID Volatility Assessment

The most reliable method to empirically validate the volatility difference is Gas Chromatography (GC).[1] In a non-polar column, separation is driven almost exclusively by boiling point.[1][3]

Protocol: Comparative Retention Index Determination

Objective: Quantify the "Volatility Shift" between methyl and ethyl esters.

Reagents:

  • Standard: Methyl cis-vaccenate (>98% purity).[1][2]

  • Standard: Ethyl cis-vaccenate (>98% purity).[1][2]

  • Reference: C8-C24 n-Alkane standard mixture (for Kovats Index calculation).

  • Solvent: n-Hexane (HPLC Grade).[1][2][3]

Instrument Parameters:

  • System: GC-FID (e.g., Agilent 7890/8890).[1]

  • Column: DB-5ms or HP-5 (5% Phenyl-methylpolysiloxane), 30m x 0.25mm x 0.25µm.[1][2]

  • Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

  • Inlet: Split 50:1 @ 250°C.

  • Oven Program:

    • Hold 60°C for 1 min.

    • Ramp 10°C/min to 300°C.

    • Hold 5 min.

Step-by-Step Workflow:

  • Preparation: Dilute both esters to 100 µg/mL in hexane. Prepare the alkane ladder at the same concentration.

  • Injection: Inject 1 µL of the alkane standard to establish the retention time grid.

  • Analysis: Inject the methyl and ethyl samples sequentially.

  • Calculation: Calculate the Kovats Retention Index (

    
    ) using the formula:
    
    
    
    
    Where
    
    
    is the carbon number of the alkane eluting before, and
    
    
    is the alkane eluting after the sample.[1][3]

Expected Result: The Methyl ester will elute significantly earlier (lower


) than the Ethyl  ester.[1][3] The difference in Retention Index (

) is typically 40–60 units , confirming the lower volatility of the ethyl variant.[1][3]

Visualizing the Volatility Logic

The following diagram illustrates the causal relationship between molecular structure, physical properties, and experimental observation.

VolatilityLogic Substrate cis-Vaccenic Acid (Precursor) Methylation Methylation (+CH3) Substrate->Methylation Ethylation Ethylation (+CH2CH3) Substrate->Ethylation Me_Ester Methyl cis-Vaccenate (MW: 296.5) Methylation->Me_Ester Et_Ester Ethyl cis-Vaccenate (MW: 310.5) Ethylation->Et_Ester Me_Prop Lower Dispersion Forces Higher Vapor Pressure Me_Ester->Me_Prop Structure-Property Link Et_Prop Higher Dispersion Forces Lower Vapor Pressure Et_Ester->Et_Prop Structure-Property Link GC_Result_Me GC Elution: EARLY (Low Retention Index) Me_Prop->GC_Result_Me Validation GC_Result_Et GC Elution: LATE (High Retention Index) Et_Prop->GC_Result_Et Validation

Caption: Causal pathway linking esterification choice to volatility and chromatographic behavior.

Implications for Application

For Pheromone Dispensers (Entomology/Agriculture)
  • Methyl cis-vaccenate: Use when mimicking a "flash" signal or when the target insect requires a high concentration plume immediately upon deployment.[1][2][3] It will deplete faster in field conditions.[1][2]

  • Ethyl cis-vaccenate: Superior for "lure and kill" traps requiring efficacy over weeks.[1][2] The lower vapor pressure ensures a steady, zero-order release profile for a longer duration, reducing the frequency of lure replacement.[1][3]

For Drug Delivery (Lipid Nanoparticles)
  • Ethyl esters are often preferred as carrier oils or excipients because their higher lipophilicity and viscosity provide better stability for encapsulated hydrophobic drugs compared to the more solvent-like methyl esters.[1][2][3]

References

  • Silva, L.Y.A., et al. (2011).[1][4] Determination of the vapor pressure of ethyl esters by Differential Scanning Calorimetry. Journal of Chemical Thermodynamics, 43(6), 943-947.[1] (Data inferred from Ethyl Oleate isomer).

  • NIST Mass Spectrometry Data Center. (2025).[1][2] Methyl cis-vaccenate Kovats Retention Index. Retrieved from [Link][1][2]

  • Cheméo. (2025). Ethyl Oleate Chemical Properties and Retention Indices. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to Cross-Validation of GC-FID and GC-MS for Robust Ester Analysis

In the landscape of pharmaceutical development and quality control, the accurate quantification and identification of esters are paramount. These compounds are not only crucial as active pharmaceutical ingredients (APIs)...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development and quality control, the accurate quantification and identification of esters are paramount. These compounds are not only crucial as active pharmaceutical ingredients (APIs) and excipients but also serve as important biomarkers and indicators of product stability. Gas chromatography (GC) is the cornerstone technique for analyzing these often volatile and semi-volatile compounds.[1][2] Two of the most common detectors paired with GC are the Flame Ionization Detector (FID) and the Mass Spectrometer (MS). While GC-FID has long been a workhorse for reliable quantification, GC-MS offers unparalleled identification capabilities.[3][4]

This guide provides a comprehensive comparison of GC-FID and GC-MS for ester analysis, moving beyond a simple list of pros and cons. We will delve into the fundamental principles of each detector, their respective strengths and limitations in the context of ester analysis, and, most critically, provide a detailed framework for their cross-validation. The objective of cross-validation is to demonstrate that two different analytical procedures are fit for the intended purpose and produce comparable results, ensuring data integrity and consistency, a cornerstone of regulatory compliance.[5][6]

The Cornerstones of Ester Analysis: Understanding the Detectors

The choice between GC-FID and GC-MS is dictated by the specific analytical goal. A flame ionization detector operates by pyrolyzing the eluting compounds in a hydrogen-air flame.[7] This process generates ions, creating a current that is proportional to the amount of carbon atoms in the analyte. This makes FID a highly sensitive and universal detector for organic compounds, providing robust and reproducible quantitative data.[8]

In contrast, a mass spectrometer ionizes the eluting compounds, typically through electron impact (EI), and then separates the resulting ions based on their mass-to-charge ratio (m/z).[7][9] This process generates a unique mass spectrum for each compound, which serves as a chemical fingerprint, allowing for highly specific identification by comparing it to spectral libraries.[10] While traditionally used for qualitative analysis, modern GC-MS systems are also capable of providing excellent quantitative data, especially when operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode.[3][11]

Head-to-Head Comparison: GC-FID vs. GC-MS for Ester Analysis

Parameter GC-FID GC-MS Justification for Ester Analysis
Selectivity LowHighGC-MS provides structural information, allowing for the unambiguous identification of esters, even in complex matrices.[10] FID relies solely on retention time for identification, which can be prone to co-elution.
Sensitivity HighVery High (in SIM/MRM mode)While FID is highly sensitive, the targeted nature of SIM/MRM mode in GC-MS can offer even lower detection limits for specific esters.[11]
Linearity ExcellentGood to ExcellentFID is known for its wide linear dynamic range. Modern GC-MS instruments also offer excellent linearity, but it can be more compound-dependent.
Quantification Gold Standard for many applicationsIncreasingly used for quantificationFID provides a more uniform response for hydrocarbons, making it straightforward for quantifying total ester content without the need for individual standards for every compound.[8] GC-MS quantification often requires specific standards for each analyte.
Cost LowerHigherThe initial investment and ongoing maintenance costs for a GC-MS system are significantly higher than for a GC-FID system.
Robustness HighModerateFID is a relatively simple and robust detector. MS systems are more complex and can be more susceptible to matrix effects and require more frequent maintenance.

The Imperative of Cross-Validation

In a regulated environment, demonstrating the consistency and reliability of analytical data is non-negotiable. Cross-validation of GC-FID and GC-MS methods becomes essential when:

  • Migrating a method: Transferring a well-established GC-FID method to a GC-MS platform for enhanced specificity.[12]

  • Orthogonal verification: Using two different analytical techniques to confirm the accuracy of results, providing a higher level of confidence in the data.

  • Data comparison across laboratories: Ensuring that data generated in different labs using different instrumentation is comparable.[13][14]

The cross-validation process involves a head-to-head comparison of the two methods using the same set of samples and evaluating key validation parameters as outlined in the International Council for Harmonisation (ICH) guidelines.[5][15][16]

Cross_Validation_Workflow Cross-Validation Workflow for GC-FID and GC-MS cluster_prep Sample & Standard Preparation cluster_analysis Instrumental Analysis cluster_validation Method Validation & Comparison cluster_report Reporting prep_standards Prepare Calibration Standards & QC Samples gcfid_analysis GC-FID Analysis prep_standards->gcfid_analysis gcms_analysis GC-MS Analysis prep_standards->gcms_analysis prep_samples Prepare Test Samples (e.g., Ester Mixture) prep_samples->gcfid_analysis prep_samples->gcms_analysis linearity Linearity & Range gcfid_analysis->linearity accuracy Accuracy (% Recovery) gcfid_analysis->accuracy precision Precision (Repeatability & Intermediate) gcfid_analysis->precision lod_loq LOD & LOQ gcfid_analysis->lod_loq gcms_analysis->linearity gcms_analysis->accuracy gcms_analysis->precision gcms_analysis->lod_loq specificity Specificity & Peak Purity (MS) gcms_analysis->specificity comparison Statistical Comparison of Results (e.g., t-test, F-test) linearity->comparison accuracy->comparison precision->comparison lod_loq->comparison specificity->comparison report Cross-Validation Report comparison->report

Caption: A flowchart illustrating the key stages of a cross-validation study comparing GC-FID and GC-MS for ester analysis.

Experimental Protocol for Cross-Validation

This protocol outlines a general procedure for the cross-validation of GC-FID and GC-MS for the analysis of a mixture of fatty acid methyl esters (FAMEs).

1. Preparation of Standards and Samples

  • Stock Solutions: Prepare individual stock solutions of certified reference standards of the target FAMEs in a suitable solvent (e.g., hexane or isooctane).

  • Calibration Standards: Prepare a series of calibration standards by serial dilution of a mixed FAMEs stock solution to cover the expected concentration range. A minimum of five concentration levels is recommended.

  • Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

  • Test Samples: Prepare the test samples containing the FAMEs of interest. This may involve extraction and derivatization (e.g., transesterification of triglycerides to FAMEs).[2]

2. GC-FID Instrumental Conditions (Example) [17]

Parameter Setting
Column DB-23 (60 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature 250 °C
Injection Volume 1 µL
Split Ratio 50:1
Carrier Gas Helium or Hydrogen
Oven Program 50 °C (hold 1 min), ramp to 230 °C at 4 °C/min, hold 5 min
Detector FID
Detector Temperature 280 °C
Hydrogen Flow 40 mL/min
Air Flow 450 mL/min
Makeup Gas (He) 30 mL/min

3. GC-MS Instrumental Conditions (Example)

Parameter Setting
Column SLB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature 250 °C
Injection Volume 1 µL
Split Ratio 10:1
Carrier Gas Helium, constant flow at 1 mL/min
Oven Program 70 °C (hold 2 min), ramp to 240 °C at 5 °C/min, hold 5 min
Transfer Line Temp 240 °C
Ion Source Temp 230 °C
Ionization Mode Electron Impact (EI) at 70 eV
Acquisition Mode Full Scan (m/z 40-550) and/or SIM

4. Data Analysis and Comparison

  • Linearity: Plot the peak area versus concentration for each FAME and perform a linear regression analysis. The coefficient of determination (R²) should be > 0.99.

  • Accuracy: Analyze the QC samples and express the results as the percentage recovery of the known concentration. Acceptance criteria are typically within 80-120%.

  • Precision: Perform replicate injections of the QC samples and calculate the relative standard deviation (%RSD). Acceptance criteria are typically < 15% (or tighter depending on the application).

  • LOD & LOQ: Determine the limit of detection (LOD) and limit of quantitation (LOQ) based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.

  • Specificity (GC-MS): Confirm the identity of each FAME by comparing the acquired mass spectrum with a reference library (e.g., NIST).[18]

  • Statistical Comparison: Analyze the quantitative results obtained from both methods for the test samples using appropriate statistical tests (e.g., Student's t-test and F-test) to determine if there is a statistically significant difference between the two methods.

Data Presentation and Interpretation

The results of the cross-validation study should be presented in a clear and concise manner, typically in tabular format.

Table 1: Comparison of Validation Parameters for FAME Analysis

Parameter GC-FID GC-MS (Full Scan) GC-MS (SIM) Acceptance Criteria (ICH Q2(R1)) [16]
Linearity (R²) > 0.998> 0.995> 0.999Report R², y-intercept, slope
Accuracy (% Recovery) 98.5 - 101.2%97.8 - 102.5%99.1 - 100.8%Varies with concentration
Precision (%RSD) < 2.0%< 3.5%< 1.5%Varies with concentration
LOD (ng/mL) 0.51.00.1Justified by method
LOQ (ng/mL) 1.53.00.3Justified by method

Table 2: Quantitative Comparison of FAMEs in a Test Sample (mg/g)

FAME GC-FID GC-MS % Difference p-value (t-test)
Methyl Palmitate 125.4123.9-1.2%> 0.05
Methyl Stearate 45.246.1+2.0%> 0.05
Methyl Oleate 210.8208.5-1.1%> 0.05
Methyl Linoleate 55.154.3-1.5%> 0.05

The data presented in these tables would demonstrate the successful cross-validation of the two methods, showing comparable performance and no statistically significant differences in the quantitative results for the target esters.

Conclusion and Recommendations

Both GC-FID and GC-MS are powerful techniques for the analysis of esters. GC-FID remains a robust, reliable, and cost-effective choice for routine quantitative analysis, particularly when dealing with well-characterized samples.[19] GC-MS, on the other hand, provides an indispensable tool for unequivocal identification and can offer superior sensitivity for targeted quantitative analysis.[3]

A thorough cross-validation, as outlined in this guide, is not merely a regulatory hurdle but a fundamental scientific practice that ensures the integrity and interchangeability of analytical data. By demonstrating the equivalency of results from both GC-FID and GC-MS, laboratories can confidently leverage the strengths of each technique, ensuring the quality, safety, and efficacy of their products. The choice of which method to employ for routine analysis will ultimately depend on a risk-based assessment of the specific analytical needs, balancing the requirement for specificity with considerations of cost and throughput.

References

  • Digital CSIC. (n.d.). Comparison of two analytical methods validated for the determination of volatile compounds in virgin olive oil: GC-FID vs GC-MS. Retrieved from [Link]

  • Labio Scientific®. (2023, August 6). GC-MS or GC-FID? What to use in Oil Analysis. Retrieved from [Link]

  • Reddit. (2014, August 4). GC-FID vs GC-MS (TIC) for "Total" Quantification: is there a real difference?. Retrieved from [Link]

  • Biblioteka Nauki. (n.d.). Comparing the application of GC/FID and GC/MS methods in the quantitative analysis of 3-nitrotoluene in an excess of 2. Retrieved from [Link]

  • PMC. (2020, September 1). Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections. Retrieved from [Link]

  • JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2 - Molecular Ion Detection by FI. Retrieved from [Link]

  • PubMed. (n.d.). Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry. Retrieved from [Link]

  • Agilent. (2005, August 30). Column Selection for the Analysis of Fatty Acid Methyl Esters Application. Retrieved from [Link]

  • Restek Resource Hub. (2020, October 19). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Retrieved from [Link]

  • ResearchGate. (2025, August 6). (PDF) Gas Chromatographic Quantification of Fatty Acid Methyl Esters: Flame Ionization Detection vs. Electron Impact Mass Spectrometry. Retrieved from [Link]

  • LCGC International. (2023, December 5). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. Retrieved from [Link]

  • ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

  • La démarche ISO 17025. (2015, July 14). 14 Validation of Analytical Methods Based on Chromatographic Techniques: An Overview. Retrieved from [Link]

  • PubMed. (n.d.). Cross-validation of bioanalytical methods between laboratories. Retrieved from [Link]

  • EMA. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

  • Agilent. (2024, October 8). Analysis of 37 Fatty Acid Methyl Esters on Agilent 8890 GC Using FID and LUMA Detectors. Retrieved from [Link]

  • ICH. (n.d.). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • 6NAPSE Laboratory. (n.d.). GC-MS and GC-FID Analysis. Retrieved from [Link]

  • AIP Publishing. (n.d.). Qualitative Analysis of Methyl Ester by Using Gas Chromatography Tandem Mass Spectrometry Detector Through Its Fragmentation and. Retrieved from [Link]

  • Lab Manager. (2025, December 2). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

  • JPPRes. (2020, December 2). Development and validation of a GC-FID method for quantitative analysis of four major fatty acids extracted shark liver oil. Retrieved from [Link]

  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

  • Univerzita Karlova. (n.d.). Validation of chromatographic methods in pharmaceutical analysis. Retrieved from [Link]

  • ResearchGate. (n.d.). Validation of chromatographic methods. Retrieved from [Link]

  • PubMed Central. (n.d.). Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS. Retrieved from [Link]

Sources

Comparative

Comparative Guide: Reference Standards for Ethyl cis-11-octadecenoate Identification

Executive Summary This guide objectively compares the performance of Isomer-Specific Certified Reference Materials (CRMs) against Generic Fatty Acid Ethyl Ester (FAEE) Mixtures , providing experimental protocols to valid...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide objectively compares the performance of Isomer-Specific Certified Reference Materials (CRMs) against Generic Fatty Acid Ethyl Ester (FAEE) Mixtures , providing experimental protocols to validate separation and ensure data integrity.

Technical Background: The C18:1 Isomer Challenge

The core analytical challenge lies in the structural similarity between the cis-11 and cis-9 isomers. Both share the same molecular weight (310.51 g/mol ) and fragmentation patterns in Electron Impact (EI) Mass Spectrometry, rendering standard GC-MS library matching ineffective for differentiation.

  • Ethyl Oleate (cis-9): The dominant isomer in most biological and vegetable oil samples.

  • Ethyl Vaccenate (cis-11): Often a biomarker for bacterial activity, specific dietary intake, or desaturase activity (e.g., via elongation of palmitoleic acid).

The Failure Point: On standard non-polar GC columns (e.g., 5% phenyl polysiloxane), these two compounds often co-elute or show insufficient resolution (


), leading to the false quantification of ethyl vaccenate as ethyl oleate.

Comparative Analysis: Reference Standard Grades

Selecting the correct reference standard is the first step in establishing a valid analytical method. The table below compares the three primary classes of standards available to researchers.

Table 1: Performance Comparison of Reference Standard Classes
FeatureOption A: Isomer-Specific CRM Option B: Generic FAEE Mix Option C: Reagent Grade
Primary Utility Definitive retention time (RT) mapping & QuantificationGeneral profiling (C16, C18, C20)Synthesis precursor / Rough ID
Isomeric Purity > 99% (Guaranteed <0.5% cis-9)Variable (often contains ~5% isomers)Low (85-90%); often high cis-9 content
Traceability NIST/ISO 17034 TraceableBatch-dependentNone
Resolution Risk Low (Single peak allows precise RT locking)High (Crowded chromatogram obscures specific isomers)Critical (Impurity peaks mimic analytes)
Cost High (

$)
Moderate (

)
Low ($)
Recommended Use Validating separation of cis-9/cis-11Routine QC of simple matricesNon-analytical applications
In-Depth Assessment

1. Isomer-Specific CRM (Recommended): High-purity standards (e.g., from Cayman Chemical, Sigma-Aldrich/Supelco, or Nu-Chek Prep) are synthesized to exclude the cis-9 isomer.

  • Performance Advantage: When injecting this standard alone, any peak observed at the cis-9 retention time indicates column degradation or contamination. It provides the absolute "anchor" retention time for cis-11.

  • Data Integrity: Essential for calculating the Resolution Factor (

    
    ) during method development.
    

2. Generic FAEE Mixtures: Commonly sold as "FAME/FAEE Standard Mixes" (e.g., Supelco 37 Component Mix).

  • Performance Disadvantage: These mixtures often contain high concentrations of Ethyl Oleate but may exclude Ethyl Vaccenate entirely, or contain it as an uncertified trace component. Using a mix to identify a specific isomer in a crowded region is prone to error.

Experimental Protocol: Self-Validating Identification Workflow

To objectively validate the performance of the Ethyl cis-11-octadecenoate standard, you must demonstrate its separation from Ethyl Oleate. This protocol utilizes High-Polarity Cyanopropyl Phases , which separate isomers based on the interaction of the


-electrons of the double bond with the stationary phase dipoles.
Chromatographic Conditions (GC-FID/MS)
  • Column: Biscyanopropyl polysiloxane (e.g., SP-2560, CP-Sil 88, or HP-88).

    • Dimensions: 100 m

      
       0.25 mm 
      
      
      
      0.20
      
      
      m.[1] (Note: 100 m is required for baseline separation; 30 m is insufficient).
  • Carrier Gas: Hydrogen (optimal for resolution) or Helium. Linear velocity: 20 cm/sec.

  • Injector: Split ratio 1:50 or 1:100 (to prevent column overload and peak broadening).

  • Temperature Program:

    • Hold at 140°C for 5 min.

    • Ramp 4°C/min to 240°C.

    • Hold at 240°C for 15 min.

Validation Steps (The "Self-Validating" Logic)

Step A: Single Standard Injection Inject the pure Ethyl cis-11-octadecenoate standard (Option A). Record the Retention Time (


).

Step B: Mixed Standard Injection Prepare a 1:1 mix of Ethyl cis-11-octadecenoate (Standard) and Ethyl Oleate (Standard). Inject under identical conditions.

  • Observation: You should see two distinct peaks.

  • Order of Elution: On cyanopropyl columns, cis-9 elutes before cis-11 .

Step C: Resolution Calculation Calculate the resolution (


) to ensure the method is robust:


  • Requirement:

    
     indicates baseline separation. If 
    
    
    
    , the method is not valid for quantitative reporting.

Visualization of Workflows

Diagram 1: Reference Standard Selection Logic

This decision tree guides the researcher in selecting the appropriate standard based on the analytical goal.

StandardSelection Start Start: Define Analytical Goal IsQuant Is Quantitative Accuracy Critical? Start->IsQuant IsIsomer Is cis-9 vs cis-11 differentiation required? IsQuant->IsIsomer Yes UseTech SELECT: Reagent Grade (Qualitative Only) IsQuant->UseTech No (Synthesis/Qual) UseCRM SELECT: Isomer-Specific CRM (>99% Purity) IsIsomer->UseCRM Yes (Lipidomics/Biofuel) UseMix SELECT: Generic FAEE Mix (Cost Effective) IsIsomer->UseMix No (Total C18:1 only)

Caption: Decision matrix for selecting ethyl cis-11-octadecenoate standards based on study requirements.

Diagram 2: Isomer Separation Mechanism

This diagram illustrates why specific column chemistry is required to validate the standard.

SeparationLogic Sample Sample containing C18:1 Isomers Column Column Selection Sample->Column NonPolar Non-Polar Phase (e.g., DB-5) Column->NonPolar Standard Setup Polar High-Polarity Phase (e.g., SP-2560) Column->Polar Isomer Specific ResultBad Co-elution: Single Peak (Invalid) NonPolar->ResultBad Boiling Points Identical ResultGood Separation: Dipole Interaction cis-9 elutes first Polar->ResultGood Pi-Electron Interaction

Caption: Mechanism of separation. High-polarity phases resolve isomers via dipole-pi interactions.

References

  • AOCS. (2005).[1] Official Method Ce 1h-05: Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC.[1][2] American Oil Chemists' Society.[3] Retrieved from [Link]

  • Christie, W. W. (n.d.). Gas Chromatography and Lipids. Lipid Library. Retrieved from [Link]

  • NIST. (n.d.). 11-Octadecenoic acid, methyl ester, (Z)- Mass Spectrum. NIST Chemistry WebBook.[4] Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Disposal Protocol: Ethyl cis-Vaccenate

Executive Summary & Core Directive The Golden Rule of Lipid Disposal: Never pour fatty acid esters, including Ethyl cis-vaccenate , down the sink. While Ethyl cis-vaccenate is often classified as having low acute toxicit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

The Golden Rule of Lipid Disposal: Never pour fatty acid esters, including Ethyl cis-vaccenate , down the sink.

While Ethyl cis-vaccenate is often classified as having low acute toxicity, it poses significant operational risks to laboratory infrastructure (clogging via polymerization or solidification) and environmental risks (high Biological Oxygen Demand - BOD) if released into municipal water systems. This guide defines the autonomous workflow for the segregation, containment, and destruction of Ethyl cis-vaccenate waste streams.

Physicochemical Profile & Risk Assessment

Understanding the physical nature of the chemical dictates the disposal method. Ethyl cis-vaccenate is a lipophilic ester; it is immiscible with water but highly soluble in organic solvents.

Table 1: Critical Properties for Disposal Logistics
PropertyDataOperational Implication
Chemical Structure C₂₀H₃₈O₂ (Fatty Acid Ethyl Ester)Classify as Non-Halogenated Organic Waste .
Water Solubility Negligible / InsolubleDo NOT flush. Will coat pipes and create biofilm/clogs.
Flash Point >110°C (Estimated based on C18 esters)Combustible. Keep away from oxidizers, but generally stable.[1]
Specific Gravity ~0.87 g/cm³Floats on water. Difficult to trap in standard S-bends.
Reactivity Low (Stable)Can be co-mingled with other non-reactive organic solvents (e.g., Ethanol, Hexane).

Waste Segregation & Containerization

Proper segregation is the primary defense against chemical accidents and regulatory fines. Ethyl cis-vaccenate must be segregated into Non-Halogenated Organic streams.

Protocol A: Liquid Waste (Pure or in Solution)
  • Select Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid standard LDPE wash bottles for long-term storage as esters can soften some plastics over time.

  • Labeling: Affix a hazardous waste label immediately.

    • Primary Constituent: Ethyl cis-vaccenate (or "Fatty Acid Esters").[2]

    • Solvent: List any co-solvents (e.g., "90% Hexane, 10% Ethyl cis-vaccenate").

    • Hazard Checkbox: Check "Combustible" and "Irritant" (preventative classification).

  • Bulking: You may combine this waste with:

    • Ethanol / Methanol[3][4]

    • Acetone[3][5]

    • Hexane / Heptane

    • Do NOT combine with: Strong oxidizers (Nitric acid), concentrated sulfuric acid, or halogenated solvents (Chloroform/DCM) unless your facility incinerates all organics together (check local EHS rules).

Protocol B: Solid Waste (Contaminated Debris)
  • Items: Pipette tips, weigh boats, paper towels, silica gel columns.

  • Action: Place in a dedicated Solid Chemical Waste bin (usually a yellow or red bag lined drum).

  • Sharps: If using glass Pasteur pipettes or needles, dispose of in a rigid Sharps Container , not the general soft waste bag.

Visualized Workflows (Graphviz)

Diagram 1: Waste Segregation Decision Tree

This logic ensures the chemical ends up in the correct destruction stream.

WasteSegregation Start Waste Generation: Ethyl cis-Vaccenate StateCheck Physical State? Start->StateCheck Liquid Liquid Form StateCheck->Liquid Solid Solid / Debris StateCheck->Solid PurityCheck Is it Mixed with Halogenated Solvents? (e.g., DCM, Chloroform) Liquid->PurityCheck SolidBin Solid Chemical Waste (Double Bagged) Solid->SolidBin HaloStream Halogenated Waste Container PurityCheck->HaloStream Yes NonHaloStream Non-Halogenated Organic Waste Container PurityCheck->NonHaloStream No (Pure or w/ Ethanol/Hexane)

Caption: Decision logic for segregating Ethyl cis-vaccenate based on physical state and solvent composition.

Diagram 2: Spill Response Protocol

Immediate action plan for accidental release in the laboratory.

SpillResponse Spill Spill Detected Assess Assess Volume & Location Spill->Assess Small Minor (<50 mL) Assess->Small Large Major (>50 mL) Assess->Large Absorb Absorb with Vermiculite/Pads Small->Absorb Notify Notify EHS Officer Large->Notify Clean Wipe Surface with Ethanol/Soap Absorb->Clean Disposal Dispose as Solid Chemical Waste Clean->Disposal Notify->Absorb

Caption: Operational workflow for containing and cleaning spills of fatty acid esters.

Detailed Disposal Procedures

Incineration (The Gold Standard)

The ultimate fate of Ethyl cis-vaccenate should be high-temperature incineration. This ensures complete oxidation of the long hydrocarbon chain into CO₂ and H₂O.

  • Lab Role: Consolidate into the "Non-Halogenated Waste" drum.

  • Facility Role: The waste contractor will pump this solvent mix into a kiln.

  • Why: Landfilling organic esters can lead to leaching; incineration is the only method that guarantees zero environmental persistence.

Empty Container Management

Empty bottles that contained Ethyl cis-vaccenate are considered "RCRA Empty" (in US regulations) if:

  • All wastes have been removed that can be removed by pouring/pumping.

  • Less than 2.5 cm (1 inch) of residue remains. Procedure:

  • Triple Rinse: Rinse the bottle 3 times with a small volume of Ethanol or Acetone.

  • Dispose of Rinsate: Pour the rinse solvent into the Liquid Waste container (NOT the sink).

  • Deface Label: Cross out the chemical name and write "EMPTY".

  • Recycle/Trash: Place the glass/plastic bottle in the designated glass waste or recycling bin, depending on local policy.

Emergency & First Aid (Exposure during Disposal)

While low toxicity, handling waste streams increases risk due to splashing.

  • Skin Contact: Fatty acid esters are lipophilic and penetrate skin. Wash immediately with soap and water (water alone is ineffective due to hydrophobicity).

  • Eye Contact: Flush with water for 15 minutes.[1]

  • Inhalation: Move to fresh air. If heating the waste (e.g., during rotovap), ensure the fume hood sash is low.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 15789308, Ethyl cis-vaccenate. Retrieved from [Link]

  • US Environmental Protection Agency (EPA). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling Ethyl cis-vaccenate

Document Control: Technical Safety Protocol | Version: 2.1 | Status: Active Executive Summary: At a Glance Ethyl cis-vaccenate (Ethyl cis-11-octadecenoate) is a long-chain fatty acid ester used primarily as a lipid stand...

Author: BenchChem Technical Support Team. Date: February 2026

Document Control: Technical Safety Protocol | Version: 2.1 | Status: Active

Executive Summary: At a Glance

Ethyl cis-vaccenate (Ethyl cis-11-octadecenoate) is a long-chain fatty acid ester used primarily as a lipid standard and in metabolic research. While not acutely toxic like cyanides or heavy metals, its lipophilic nature allows it to penetrate skin barriers, serving as a vehicle for other contaminants while causing contact dermatitis.

The primary operational risks are:

  • Ocular Damage: Fatty acid esters are difficult to flush from aqueous eye tissue.

  • Sample Contamination: Human skin oils (containing sapienic and cis-vaccenic acid isomers) are a major contaminant source for this specific analyte.

  • Combustibility: Flash point concerns during heating or synthesis.

Part 1: Risk Assessment & Hazard Identification

Scientific Logic: Safety protocols must be based on the chemical's functional groups. Ethyl cis-vaccenate combines a non-polar hydrocarbon tail (C18) with a polar ester head. This amphiphilic structure dictates its interaction with biological membranes and PPE materials.

Hazard ClassClassification (GHS)Mechanism of Action
Skin Irritation Category 2 (H315)Lipophilic tail facilitates penetration of the stratum corneum, causing defatting and dermatitis.
Eye Irritation Category 2A (H319)Esters react with mucous membranes; hydrophobicity makes aqueous eye-wash less effective immediately.
Respiratory STOT SE 3 (H335)Inhalation of mists/aerosols triggers mucosal inflammation.
Flammability Category 4 (H227)Combustible liquid.[1] Vapor generation increases significantly >60°C.

Part 2: PPE Selection Matrix

Expert Insight: Do not rely on generic "chemical resistant" ratings. Small esters (Ethyl Acetate) degrade Nitrile rapidly. However, Ethyl cis-vaccenate is a large molecule (C20H38O2), which significantly slows permeation through Nitrile. Therefore, Nitrile is acceptable for splash protection but insufficient for immersion.

PPE Decision Logic (DOT Visualization)

PPE_Decision_Matrix Task Task Definition Volume Volume / State Task->Volume Routine Routine Analysis (Pipetting/Weighing) Volume->Routine < 100mL, Ambient Synthesis Synthesis / Bulk Transfer (>100mL or Heating) Volume->Synthesis > 100mL or Heated Gloves_Std Gloves: Nitrile (Min 5 mil) Routine->Gloves_Std Eyes_Std Eyes: Side-shield Safety Glasses Routine->Eyes_Std Gloves_High Gloves: Double Nitrile or Laminate (Silver Shield) Synthesis->Gloves_High Eyes_High Eyes: Chemical Splash Goggles Synthesis->Eyes_High Resp_High Respiratory: Fume Hood Required Synthesis->Resp_High

Figure 1: Decision logic for PPE selection based on operational volume and temperature.

Detailed Specifications Table
ComponentStandard Protocol (Analytical)High-Risk Protocol (Synthesis/Spill)Scientific Rationale
Hand Protection Nitrile (Powder-Free) Thickness: ≥ 0.11 mm (4-5 mil)Change frequency: Every 60 minsDouble Gloving Inner: NitrileOuter: Nitrile (Long cuff) or LaminatePermeation vs. Dexterity: Large fatty esters permeate nitrile slowly. Double gloving provides a "sacrificial" outer layer.
Eye Protection Safety Glasses ANSI Z87.1 compliant with side shields.Chemical Goggles Must form a seal against the face.Splash Dynamics: Viscous lipids adhere to lenses. Goggles prevent migration of fluids into the eye via capillary action.
Body Protection Lab Coat (Cotton) High-neck, snap closure.Tyvek® Apron/Sleeves Over lab coat.Fire Safety: Synthetic blends (polyester) can melt into skin if the combustible ester ignites. 100% Cotton is mandatory.
Respiratory General Lab Ventilation (>6 air changes/hr)Fume Hood Sash height <18 inches.Aerosolization: Heating generates lipid mists which can cause lipoid pneumonia if chronically inhaled.

Part 3: Operational Protocol (Step-by-Step)

Trustworthiness: This protocol integrates "Reverse Safety"—protecting the sample from the scientist. Ethyl cis-vaccenate is a common biological marker; contamination from researcher skin oils (which contain cis-vaccenic acid isomers) invalidates data.

Pre-Operational Prep
  • Glove Conditioning: Don nitrile gloves. Wash the outside of the gloves with HPLC-grade methanol or ethanol and dry with a lint-free wipe.

    • Why? Removes residual plasticizers (phthalates) and mold-release agents from the glove manufacturing process that interfere with Mass Spectrometry (MS) signals.

  • Vessel Inspection: Ensure glassware is free of cracks. Lipids have low surface tension and will "creep" through micro-fractures.

Transfer & Weighing
  • Viscosity Management: Ethyl cis-vaccenate is viscous. When pipetting:

    • Aspirate slowly.

    • Pause for 1 second in the liquid.

    • Withdraw slowly to prevent aerosol formation.

  • Solvent Choice: If diluting, use Chloroform or Hexane .

    • Warning: These solvents degrade Nitrile gloves faster than the lipid itself. If using Chloroform, change gloves immediately upon any splash.

Post-Procedure Cleanup[2]
  • The "Soap Failure" Rule: Do not start with water/soap. Lipids are hydrophobic and will smear.

  • Step 1: Wipe surfaces with a paper towel soaked in Ethanol (70%+) or Acetone to solubilize the ester.

  • Step 2: Follow with soap and water to remove the solvent residue.

Part 4: Emergency Response & Disposal

Logistics: Immediate action plans for spills and waste management.

Spill Response Workflow (DOT Visualization)

Spill_Response Start Spill Detected Assess Assess Volume Start->Assess Small Minor (<50mL) Assess->Small Large Major (>50mL) Assess->Large Absorb Absorb with Vermiculite/Sand Small->Absorb Evacuate Evacuate Area Call EHS Large->Evacuate Solvent Wipe with Acetone Absorb->Solvent Disposal Dispose as Organic Solvent Waste Solvent->Disposal

Figure 2: Protocol for containment and cleanup of lipid ester spills.

Disposal Protocols
  • Waste Stream: Non-Halogenated Organic Solvents (unless mixed with Chloroform).

  • Never Drain Dispose: Fatty acid esters solidify/polymerize in plumbing, causing blockages and environmental toxicity to aquatic life (long-term adverse effects).

  • Container: High-density polyethylene (HDPE) or Glass.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5282761, cis-Vaccenic acid. Retrieved from [Link]

  • European Chemicals Agency (ECHA). C&L Inventory: Fatty acids, C18-unsatd., ethyl esters.[2] Retrieved from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Resistance Selection Chart. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl cis-vaccenate
Reactant of Route 2
Reactant of Route 2
Ethyl cis-vaccenate
© Copyright 2026 BenchChem. All Rights Reserved.